Methyl 4-propylbenzoate

• CAS: 81631-63-2

Core Science & Biosynthesis

Structural Elucidation of Methyl 4-Propylbenzoate: A Senior Application Scientist's Guide to High-Resolution NMR

Executive Summary & Molecular Architecture

Methyl 4-propylbenzoate (CAS: 81631-63-2) is a highly versatile para-substituted aromatic ester utilized extensively in organic synthesis and pharmaceutical development[1]. Structurally, it consists of a central benzene ring functionalized with a lipophilic propyl chain at the C-4 position and a methyl ester at the C-1 position. In drug discovery, the propyl chain is often leveraged to modulate the partition coefficient (LogP) of the molecule, while the methyl ester serves as a robust protecting group or a reactive electrophilic center for subsequent transformations[2].

Mechanistic Rationale in Experimental Design (Expertise & Experience)

As an application scientist, I approach NMR spectroscopy not as passive data collection, but as a rigorously engineered system where every parameter has a defined causality. To achieve unambiguous structural confirmation of methyl 4-propylbenzoate, high-resolution 1D Nuclear Magnetic Resonance (¹H at 400 MHz, ¹³C at 101 MHz) is the analytical gold standard[2].

• Solvent Causality: Deuterated chloroform (CDCl₃) is selected because its non-polar nature perfectly solvates the lipophilic propyl chain. More importantly, it provides a reliable deuterium lock signal to prevent magnetic field drift and an internal referencing standard (residual CHCl₃ at δ 7.26 ppm for ¹H, and the central triplet at δ 77.16 ppm for ¹³C).

• Decoupling Strategy: For ¹³C acquisition, a broadband proton decoupling sequence (e.g., WALTZ-16) is mandatory. This collapses the complex carbon-proton spin-spin splitting into sharp singlets, drastically enhancing the signal-to-noise (S/N) ratio for the inherently insensitive ¹³C nucleus.

High-Resolution ¹H NMR Data & Causality Analysis

The ¹H NMR spectrum of methyl 4-propylbenzoate presents a textbook example of an AA'BB' spin system coupled with a linear aliphatic chain[2].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Structural Assignment
0.93	Triplet (t)	8.0	3H	Propyl -CH₃ (terminal)
1.60–1.69	Multiplet (m)	-	2H	Propyl -CH₂- (central)
2.62	Triplet (t)	8.0	2H	Propyl -CH₂- (benzylic)
3.89	Singlet (s)	-	3H	Ester -OCH₃
7.23	Doublet (d)	8.0	2H	Aromatic H-3, H-5
7.95	Doublet (d)	8.0	2H	Aromatic H-2, H-6

Field-Proven Insights:

• Aliphatic Chain Dynamics: The propyl group displays a classic first-order splitting pattern governed by the n+1 rule. The benzylic methylene is shifted significantly downfield to δ 2.62 ppm due to the diamagnetic anisotropy of the adjacent aromatic π-system[2].

• Aromatic Core Symmetry: The para-substitution creates a plane of symmetry, resulting in two distinct pseudo-doublets at δ 7.23 ppm and δ 7.95 ppm. The protons ortho to the electron-withdrawing ester group (H-2, H-6) are heavily deshielded (δ 7.95 ppm) due to resonance depletion of electron density. Conversely, those ortho to the electron-donating propyl group (H-3, H-5) resonate further upfield (δ 7.23 ppm)[2].

¹³C NMR Data & Electronic Environment Mapping

The ¹³C spectrum provides a direct, uncoupled map of the molecular skeleton[2].

Table 2: ¹³C{¹H} NMR Spectral Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Structural Assignment	Mechanistic Rationale
13.7	Primary Alkyl	Propyl -CH₃	Highly shielded aliphatic carbon.
24.2	Secondary Alkyl	Propyl -CH₂- (central)	Standard methylene shift environment.
38.0	Secondary Alkyl	Propyl -CH₂- (benzylic)	Deshielded by proximity to the aromatic ring.
52.0	Methoxy	Ester -OCH₃	Deshielded by the highly electronegative ester oxygen.
127.6	Quaternary Aryl	Aromatic C-1	Shielded relative to C-4 due to ester resonance effects.
128.4	Tertiary Aryl	Aromatic C-3, C-5	Ortho to the electron-donating alkyl group.
129.6	Tertiary Aryl	Aromatic C-2, C-6	Ortho to the electron-withdrawing ester group.
148.2	Quaternary Aryl	Aromatic C-4	Strongly deshielded by direct alkyl attachment.
167.2	Carbonyl	Ester C=O	Highly deshielded sp² carbon, conjugated with the ring.

Standard Operating Procedure: Self-Validating NMR Workflow (Trustworthiness)

To ensure absolute data integrity, the following protocol must be executed as a closed, self-validating loop. Every step contains an internal quality check to prevent artifact propagation.

• Sample Preparation: Dissolve 15-20 mg of highly pure methyl 4-propylbenzoate in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Validation Check: The TMS serves as an internal zero-point anchor (δ 0.00 ppm), ensuring chemical shift accuracy independent of external magnetic fluctuations.

• Probe Tuning and Matching: Insert the 5mm NMR tube into the spectrometer probe. Automatically tune and match the probe to the exact Larmor frequencies of ¹H (400 MHz) and ¹³C (101 MHz). Validation Check: The tuning curve must display a sharp dip exactly at the target frequency to maximize RF power transfer.

• Locking and Shimming: Lock the spectrometer to the ²H frequency of CDCl₃. Execute gradient shimming (Z0-Z5) until the lock level is maximized and stable. Validation Check: The residual CHCl₃ peak must have a half-height width (FWHM) of <1.0 Hz, guaranteeing high magnetic field homogeneity.

• Pulse Sequence Execution (¹H): Run a standard 1D proton sequence (zg30) with a 30° flip angle, 16 scans, and a 1-second relaxation delay (D1).

• Pulse Sequence Execution (¹³C): Run a proton-decoupled ¹³C sequence (zgpg30) with 512-1024 scans. Validation Check: Set D1 to at least 2 seconds to allow sufficient longitudinal relaxation (T1) for the quaternary aromatic carbons (C-1, C-4), ensuring they are detectable above the baseline noise floor.

• Data Processing: Apply a Fourier Transform (FT). Manually correct zero- and first-order phase errors to ensure perfectly symmetrical absorption peak shapes. Calibrate the chemical shift axis to the TMS singlet.

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR acquisition protocol.

Figure 1: Self-validating NMR acquisition and structural elucidation workflow.

References

• PIFA-Mediated Esterification Reaction of Alkynes with Alcohols via Oxidative Cleavage of Carbon Triple Bonds. The Journal of Organic Chemistry (ACS Publications).
• Methyl 4-propylbenzoate | C11H14O2 | CID 12861010. PubChem (National Institutes of Health).

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An In-depth Technical Guide on the Physical and Chemical Properties of Methyl 4-Propylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of methyl 4-propylbenzoate, a key organic compound with applications in various scientific fields. The document details its physical and chemical properties, synthesis, and reactivity, offering valuable insights for professionals in research and development.

Core Properties and Characteristics

Methyl 4-propylbenzoate is an ester characterized by a benzene ring substituted with a methyl ester and a propyl group at the para position. This structure imparts a combination of lipophilic and polar characteristics that influence its behavior in chemical reactions and its physical properties.

Table 1: Physical and Chemical Properties of Methyl 4-Propylbenzoate

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol [1]
Appearance	Colorless liquid
Boiling Point	249.8°C at 760 mmHg[1]
Density	1.009 g/cm³[1]
Refractive Index	1.501[1]

Synthesis and Reactions

The synthesis of methyl 4-propylbenzoate can be achieved through several established organic chemistry reactions. One common method is the Fischer esterification of 4-propylbenzoic acid with methanol in the presence of an acid catalyst.

Key Chemical Reactions

• Hydrolysis: The ester bond in methyl 4-propylbenzoate can be cleaved through hydrolysis to yield 4-propylbenzoic acid and methanol. This reaction can be catalyzed by either an acid or a base. Base-catalyzed hydrolysis, also known as saponification, is an irreversible process.

• Reduction: The ester group can be reduced to a primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[2][3][4] This reaction converts the ester into (4-propylphenyl)methanol.

Spectroscopic Data

The structural characterization of methyl 4-propylbenzoate is typically performed using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the aromatic, propyl, and methyl protons, allowing for the confirmation of the compound's structure.

Mass Spectrometry: The mass spectrum of methyl 4-propylbenzoate shows a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.[5]

Experimental Protocols

Protocol for Saponification (Base-Catalyzed Hydrolysis)

• Reaction Setup: Dissolve methyl 4-propylbenzoate in a suitable solvent like ethanol in a round-bottom flask.

• Addition of Base: Add an aqueous solution of a strong base, such as sodium hydroxide.

• Heating: Heat the mixture under reflux to drive the reaction to completion.

• Workup: After cooling, neutralize the reaction mixture with a strong acid to protonate the carboxylate and precipitate the 4-propylbenzoic acid.

• Isolation: Collect the solid product by filtration and purify by recrystallization.

Caption: Workflow for the saponification of methyl 4-propylbenzoate.

Protocol for Reduction with LiAlH₄

• Inert Atmosphere: Set up the reaction under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

• Reagent Suspension: Suspend lithium aluminum hydride in an anhydrous ether solvent (e.g., diethyl ether or THF) in a reaction flask.

• Substrate Addition: Dissolve methyl 4-propylbenzoate in the same anhydrous solvent and add it dropwise to the LiAlH₄ suspension, typically at a reduced temperature (e.g., 0 °C).

• Reaction and Workup: After the reaction is complete, carefully quench the excess LiAlH₄ with water and a base, followed by filtration to remove the aluminum salts.

• Isolation: Isolate the product, (4-propylphenyl)methanol, from the organic phase.

Caption: Workflow for the reduction of methyl 4-propylbenzoate.

Applications

Methyl 4-propylbenzoate and its derivatives have potential applications in various fields:

• Organic Synthesis: It serves as a versatile intermediate for the synthesis of more complex molecules.

• Materials Science: Benzoate esters are sometimes used in the development of liquid crystals and other functional materials.

• Fragrance and Flavoring: While less common for this specific ester, related benzoate compounds are used in the fragrance and flavoring industries.[6]

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An In-depth Technical Guide to the Thermodynamic Stability and Boiling Point of Methyl 4-Propylbenzoate

Abstract

Methyl 4-propylbenzoate is an aromatic ester with significant relevance in the fields of chemical synthesis, materials science, and particularly in the early stages of drug development. Its physicochemical properties, namely thermodynamic stability and boiling point, are critical parameters that dictate its handling, purification, storage, and ultimate utility in pharmaceutical formulations. This guide provides a comprehensive analysis of these two key properties. We delve into the molecular factors governing the stability of methyl 4-propylbenzoate, offering both computational and experimental protocols for its assessment. Furthermore, we explore the principles behind its boiling point and provide a detailed methodology for its accurate determination, especially for high-boiling-point compounds. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven protocols.

Introduction: The Significance of Physicochemical Properties in Drug Development

In the intricate process of drug discovery and development, the physicochemical properties of a molecule are of paramount importance.[1][2] These properties, including but not limited to solubility, lipophilicity, and thermal stability, govern a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[2][3] A comprehensive understanding of these characteristics from an early stage can significantly de-risk a development program, preventing costly late-stage failures.[3][4]

Methyl 4-propylbenzoate, with its characteristic aromatic ester structure, serves as a valuable case study. Its thermodynamic stability directly impacts its shelf-life, degradation pathways, and compatibility with other excipients in a formulation.[5] The boiling point is a crucial physical constant that informs purification strategies, such as distillation, and is indicative of the compound's volatility, which has implications for handling and safety.[6]

This guide will systematically deconstruct the theoretical underpinnings of thermodynamic stability and boiling point as they pertain to methyl 4-propylbenzoate and provide actionable protocols for their empirical determination.

Thermodynamic Stability of Methyl 4-Propylbenzoate

Thermodynamic stability refers to the tendency of a system to remain in its lowest energy state. For a chemical compound, this relates to its resistance to decomposition or chemical change under a given set of conditions. The stability of methyl 4-propylbenzoate is primarily influenced by the electronic and steric effects inherent in its molecular structure.

Theoretical Framework: Molecular Structure and Stability

The structure of methyl 4-propylbenzoate features a benzene ring substituted with a methyl ester group and a propyl group in the para position. Several factors contribute to its overall stability:

• Aromaticity: The benzene ring is inherently stable due to the delocalization of its π-electrons across the cyclic system.[7] This aromatic stabilization is the most significant contributor to the molecule's stability.

• Resonance Stabilization: The ester group participates in resonance with the aromatic ring. The lone pairs on the oxygen atom of the methoxy group can be delocalized into the ring, and the carbonyl group can withdraw electron density. This extended conjugation contributes to the overall stability of the molecule.

• Inductive Effects: The alkyl groups (methyl and propyl) are weakly electron-donating through the inductive effect, which can subtly influence the electron density of the aromatic ring and its stability.

Computational Assessment of Thermodynamic Stability

Modern computational chemistry provides powerful tools for predicting the thermodynamic properties of molecules with a high degree of accuracy.[8] A common approach is to calculate the standard enthalpy of formation (ΔfH°) using quantum mechanical methods.

Protocol 2.2.1: In Silico Determination of Enthalpy of Formation using Density Functional Theory (DFT)

• Molecular Structure Generation: Construct the 3D structure of methyl 4-propylbenzoate using a molecular modeling software package (e.g., Avogadro, GaussView).

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A suitable level of theory, such as B3LYP with a 6-31G* basis set, is recommended for this initial step.

• Frequency Calculation: Following optimization, perform a frequency calculation at the same level of theory to confirm that the structure corresponds to a true energy minimum (i.e., no imaginary frequencies). This calculation also provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculation: For higher accuracy, perform a single-point energy calculation on the optimized geometry using a more robust level of theory and a larger basis set (e.g., M06-2X/cc-pVTZ).[9]

• Enthalpy of Formation Calculation: The standard enthalpy of formation can be calculated using an appropriate isodesmic or homodesmotic reaction scheme. This involves calculating the energies of a balanced reaction where the types of bonds are conserved, thereby allowing for cancellation of systematic errors in the calculations.

Caption: Experimental Workflow for DSC Thermal Stability Analysis.

Boiling Point of Methyl 4-Propylbenzoate

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor. [6]It is a fundamental physical property that is highly dependent on the strength of intermolecular forces.

Governing Principles: Intermolecular Forces and Molecular Structure

The boiling point of methyl 4-propylbenzoate is influenced by the following intermolecular forces:

• London Dispersion Forces: These are temporary attractive forces that arise from the random movement of electrons and the creation of temporary dipoles. As methyl 4-propylbenzoate is a relatively large molecule (Molecular Weight: 178.23 g/mol ), these forces are significant. [10]* Dipole-Dipole Interactions: The ester group possesses a permanent dipole moment due to the difference in electronegativity between the carbon and oxygen atoms. These permanent dipoles lead to attractive interactions between molecules, further increasing the boiling point.

The boiling point of an isomer, propyl 4-methylbenzoate, is reported as 249.8 °C at 760 mmHg. [11]Due to the structural similarity, the boiling point of methyl 4-propylbenzoate is expected to be in a similar range.

Experimental Determination of Boiling Point

For compounds with high boiling points (typically >150 °C), determination at atmospheric pressure can lead to thermal decomposition. [12][13]Therefore, vacuum distillation is the preferred method, where the boiling point is measured at a reduced pressure and then extrapolated to atmospheric pressure. [6][12] Protocol 3.2.1: Boiling Point Determination via Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus. A micro-scale or short-path distillation setup is ideal for small quantities. Ensure all glassware is free of star cracks. [6]2. Sample and Boiling Chips: Place a small volume (e.g., 5-10 mL) of methyl 4-propylbenzoate into the distilling flask along with a magnetic stir bar or a few boiling chips to ensure smooth boiling. Boiling stones are ineffective under vacuum. [13]3. System Sealing: Ensure all joints are properly sealed with appropriate grease to maintain a vacuum.

• Vacuum Application: Connect the apparatus to a vacuum source (e.g., a vacuum pump with a pressure gauge). Gradually reduce the pressure in the system to a stable, known value (e.g., 10 mmHg).

• Heating: Gently heat the distilling flask using a heating mantle.

• Temperature and Pressure Recording: Observe the temperature at which the liquid actively boils and a steady stream of condensate is observed on the thermometer bulb. Record this temperature and the corresponding pressure.

• Boiling Point Correction: The observed boiling point at reduced pressure can be corrected to the normal boiling point (at 760 mmHg) using the Clausius-Clapeyron equation or a pressure-temperature nomograph. [12][14]

Caption: Workflow for Boiling Point Determination.

Summary of Key Properties and Data

The following table summarizes the key physicochemical properties of methyl 4-propylbenzoate discussed in this guide.

Property	Value / Method	Significance in Drug Development
Molecular Formula	C₁₁H₁₄O₂	Defines basic molecular characteristics.
Molecular Weight	178.23 g/mol [10]	Influences diffusion, solubility, and ADME properties. [15]
Boiling Point	Est. ~250 °C at 760 mmHg	Critical for purification, formulation, and process safety.
Thermodynamic Stability	High, due to aromaticity	Determines shelf-life, degradation pathways, and storage conditions. [5]

Conclusion

A thorough understanding and empirical determination of the thermodynamic stability and boiling point of methyl 4-propylbenzoate are indispensable for its effective application in research and drug development. The computational and experimental protocols outlined in this guide provide a robust framework for characterizing these critical properties. By integrating theoretical principles with practical, validated methodologies, researchers can ensure the quality, safety, and efficacy of intermediates and final active pharmaceutical ingredients, ultimately accelerating the drug development pipeline.

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An In-Depth Technical Guide to Methyl 4-Propylbenzoate: Safety, Handling, and Experimental Workflows

As a building block in organic synthesis, liquid crystal development, and pharmaceutical intermediate generation, methyl 4-propylbenzoate (CAS: 81631-63-2) is a highly versatile ester. However, its specific physicochemical properties necessitate rigorous handling protocols. This whitepaper provides researchers and drug development professionals with a comprehensive safety data profile, toxicological mechanisms, and field-proven, self-validating experimental workflows.

Physicochemical Profiling & Structural Causality

Understanding the physical nature of a compound is the first step in designing a safe handling protocol. Methyl 4-propylbenzoate lacks hydrogen bond donors and possesses a lipophilic aliphatic propyl chain, giving it a high partition coefficient (LogP). This structural configuration prevents strong intermolecular crystal packing at room temperature, which is why literature from the Journal of Organic Chemistry characterizes methyl 4-propylbenzoate as a 1[1].

Quantitative Data Summary

Property	Value
Chemical Name	Methyl 4-propylbenzoate
CAS Number	81631-63-2
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Physical State	Colorless oil
SMILES	O=C(OC)C1=CC=C(CCC)C=C1
Recommended Storage	2-8°C, sealed and dry

Hazard Assessment & Toxicological Mechanisms

While the parent carboxylic acid (4-propylbenzoic acid) exhibits 2[2], the esterified form presents specific occupational hazards that must be mitigated.

GHS Classification:

• Skin Irritation, Category 2 (H315)

• Eye Irritation, Category 2 (H319)

• Specific Target Organ Toxicity – Single Exposure, Category 3 (H335)

The Causality of Irritation: The hazard profile of methyl 4-propylbenzoate is directly tied to its lipophilicity. If the oil contacts unprotected skin, the propyl chain facilitates rapid penetration through the lipid-rich stratum corneum. Once absorbed into the epidermis, endogenous non-specific esterases can hydrolyze the ester bond. This in situ cleavage releases 4-propylbenzoic acid and methanol directly into the tissue. The localized drop in pH disrupts cellular homeostasis, triggering the inflammatory cascade that presents clinically as contact dermatitis (H315) or severe eye irritation (H319).

Laboratory Handling & Storage Protocols

To prevent atmospheric degradation (slow hydrolysis via ambient moisture) and maintain chemical integrity, commercial suppliers dictate that the compound must be 3[3].

Caption: Workflow for the safe reception, storage, and handling of methyl 4-propylbenzoate.

Standard Operating Procedure (SOP) for Aliquoting

• Equilibration: Remove the sealed vial from the 2-8°C refrigerator and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, which can initiate unwanted hydrolysis over time.

• Ventilation: Transfer the vial to a certified chemical fume hood.

• Transfer: Because it is a viscous oil, use a positive displacement pipette or a glass syringe with a wide-bore needle for accurate volumetric transfer.

Validated Experimental Workflow: Base-Promoted Saponification

A frequent requirement in drug development is the unmasking of the carboxylic acid for downstream amide coupling. The following protocol describes the saponification of methyl 4-propylbenzoate into 4-propylbenzoic acid. This is designed as a self-validating system , ensuring the researcher can analytically confirm success at each stage.

Step-by-Step Methodology

Step 1: Reaction Setup & Phase-Transfer Bridging

• Action: In a round-bottom flask, dissolve 1.0 g (5.6 mmol) of methyl 4-propylbenzoate in 10 mL of Ethanol (EtOH). Add 10 mL of 2M aqueous Sodium Hydroxide (NaOH).

• Causality: The ester is highly lipophilic and insoluble in pure water. If only aqueous NaOH is used, the reaction will be biphasic and severely kinetically limited. Ethanol acts as a phase-transfer bridge, creating a homogenous reaction mixture and preventing the starting material from sequestering in lipid droplets.

Step 2: Reflux & Self-Validation

• Action: Attach a reflux condenser and heat the mixture to 80°C for 2 hours.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (9:1) mobile phase. The ester will appear as a high-Rf UV-active spot. The reaction is validated as complete only when this high-Rf spot completely disappears, indicating total conversion to the baseline-bound sodium carboxylate salt.

Step 3: Acidification & Precipitation

• Action: Cool the mixture to room temperature and evaporate the ethanol under reduced pressure. Cool the remaining aqueous layer in an ice bath and slowly add 1M Hydrochloric Acid (HCl) dropwise until the pH reaches 2-3 (verify with pH paper).

• Causality: The intermediate is the water-soluble sodium 4-propylbenzoate. Lowering the pH below the pKa of the carboxylic acid (~4.2) forces the protonation of the carboxylate. The resulting 4-propylbenzoic acid is insoluble in cold water and will crash out of solution as a white crystalline precipitate.

Step 4: Isolation

• Action: Vacuum filter the precipitate, wash with ice-cold water to remove residual NaCl, and dry under high vacuum.

Caption: Saponification pathway converting the ester into 4-propylbenzoic acid.

References

• The Journal of Organic Chemistry - ACS Publications. "PIFA-Mediated Esterification Reaction of Alkynes with Alcohols via Oxidative Cleavage of Carbon Triple Bonds". Available at:[Link]

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Advanced Structural Analysis and In Situ Cryo-Crystallography of Methyl 4-Propylbenzoate

A Technical Whitepaper for Crystallographers and Materials Scientists

Executive Summary and The Crystallographic Challenge

Methyl 4-propylbenzoate (CAS 81631-63-2) is an aromatic ester frequently utilized as a critical intermediate in organic synthesis and pharmaceutical development[1]. While its structural analogs, such as the parabens (e.g., propylparaben), readily form robust crystalline lattices at room temperature due to strong intermolecular hydrogen bonding networks[2], methyl 4-propylbenzoate presents a unique physical challenge.

Because it lacks a strong hydrogen bond donor (the hydroxyl group is absent), the molecule relies entirely on weaker van der Waals forces, dipole-dipole interactions, and C–H···π contacts to stabilize its solid state. The thermal energy present at 298 K easily overcomes these weak cohesive forces, rendering the compound a colorless oil at ambient conditions[3]. Consequently, traditional solvent-evaporation or vapor-diffusion crystallization methods are physically impossible. To elucidate its exact three-dimensional molecular geometry and packing motifs, researchers must employ specialized in situ cryo-crystallization techniques[4][5].

This whitepaper details the causality behind these physical properties and provides a self-validating, step-by-step methodology for the structural analysis of room-temperature liquids using Optical Heating and Crystallization Devices (OHCD).

Physicochemical Profiling

Before attempting structural elucidation, it is critical to understand the quantitative parameters governing the molecule's behavior. The table below summarizes the key physicochemical data that dictate our experimental approach.

Property	Value	Causality / Experimental Implication
IUPAC Name	Methyl 4-propylbenzoate	Defines the core aromatic system and substituents.
CAS Number	81631-63-2	Standard identifier for chemical sourcing[1].
Molecular Formula	C₁₁H₁₄O₂	Determines the molecular weight (178.23 g/mol )[1].
Physical State (298 K)	Colorless Oil	Necessitates sub-ambient in situ crystallization[3].
Hydrogen Bond Donors	0	Prevents robust room-temperature lattice formation.
Hydrogen Bond Acceptors	2	Ester oxygens can act as acceptors in co-crystallization.
Rotatable Bonds	4	High conformational flexibility increases lattice entropy.

Strategic Workflows for Liquid-State Crystallography

When faced with a room-temperature liquid, the crystallographer must artificially manipulate the thermodynamic environment. The decision matrix relies on either reducing the kinetic energy of the system (cryo-crystallization) or introducing a structure-directing agent (co-crystallization).

Caption: Logical decision tree for the crystallographic analysis of room-temperature liquids.

In Situ Cryo-Crystallography: A Self-Validating Protocol

To obtain high-resolution X-ray diffraction data for methyl 4-propylbenzoate, we utilize the in situ crystallization technique pioneered by Prof. Roland Boese, employing an Optical Heating and Crystallization Device (OHCD)[4][5].

This protocol is designed as a self-validating system : it uses optical birefringence to confirm the presence of a single crystal domain before any X-ray photons are expended, ensuring data collection is only initiated on a viable sample.

Step-by-Step Methodology

Phase 1: Sample Preparation and Flash Freezing

• Capillary Loading: Draw the neat liquid methyl 4-propylbenzoate into a 0.3 mm Lindemann glass capillary via capillary action. Causality: Lindemann glass is composed of low-Z elements (lithium, boron), which minimizes amorphous background scattering during X-ray exposure.

• Sealing: Flame-seal the capillary to prevent sample evaporation and protect the diffractometer vacuum systems.

• Mounting & Flash Freezing: Mount the capillary on the goniometer head of the single-crystal X-ray diffractometer. Instantly plunge-cool the sample using a liquid nitrogen cryostream set to 100 K. Causality: Rapid cooling bypasses the nucleation phase, forcing the liquid into an amorphous, supercooled glass rather than a cracked, polycrystalline mass.

Phase 2: Zone Melting and Seed Isolation (OHCD) 4. Laser Application: Focus the OHCD infrared laser directly onto the capillary to create a localized melt zone (a small liquid droplet surrounded by solid glass). 5. Thermal Annealing: Slowly reduce the laser power. As the temperature drops just below the melting point, nucleation occurs. 6. Zone Translation: Slowly translate the laser along the capillary axis (approx. 0.1 mm/hr). Causality: This mimics the Bridgman-Stockbarger technique. The translation allows a single dominant crystal seed to propagate along the capillary, consuming the amorphous phase.

Phase 3: Optical Self-Validation 7. Birefringence Check: Observe the capillary through a cross-polarized microscope attached to the diffractometer. Rotate the goniometer by 360°. 8. Validation Criteria:

• Pass: The entire solid mass goes completely dark (extinction) at specific angles of rotation. This proves the sample is a single anisotropic crystal.

• Fail: The mass appears speckled or exhibits varying colors simultaneously. This indicates a polycrystalline powder.

• Feedback Loop: If the sample fails, increase the laser power to re-melt the sample and repeat the zone translation until a single domain is achieved.

Phase 4: Data Collection 10. Diffraction: Once validated, maintain the cryostream at 100 K and commence X-ray data collection (typically using Mo Kα or Cu Kα radiation).

Caption: Self-validating OHCD workflow for in situ cryo-crystallization and data collection.

Structural Analysis and Intermolecular Dynamics

Once the diffraction data is integrated and the phase problem is solved (typically via intrinsic phasing or direct methods), the structural refinement of methyl 4-propylbenzoate reveals the exact nature of its weak intermolecular interactions.

Conformational Analysis

The primary point of interest in the structural analysis is the torsion angle of the para-propyl chain relative to the rigid benzene ring. Because the propyl group contains highly flexible sp³-sp³ carbon bonds, it can adopt multiple conformations (anti or gauche). At 100 K, the crystal lattice will lock the molecule into its lowest-energy conformation, minimizing steric clashes between adjacent molecules.

Packing Motifs

Without strong directional hydrogen bonds, the crystal packing of methyl 4-propylbenzoate is dictated by:

• C–H···O Interactions: Weak interactions between the aliphatic protons of the propyl/methyl groups and the electronegative carbonyl oxygen.

• C–H···π Contacts: The interaction between the electron-rich π-cloud of the aromatic ring and the slightly electropositive protons of adjacent alkyl chains.

• π–π Stacking: Offset face-to-face or edge-to-face stacking of the benzoate rings, maximizing van der Waals contact areas.

Understanding these weak interactions is crucial for materials scientists looking to design specialized polymers or structure-activity relationship (SAR) models where methyl 4-propylbenzoate serves as a monomer or pharmacophore building block.

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• In situ crystallization and crystal structure determination of chlorobenzene. Macedonian Journal of Chemistry and Chemical Engineering.

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UV-Vis and FTIR Spectroscopic Profiling of Methyl 4-Propylbenzoate: An In-Depth Technical Guide

Executive Summary

Methyl 4-propylbenzoate (CAS: 81631-63-2), with the molecular formula C11H14O2, is a para-substituted alkylbenzoate ester[1]. It frequently serves as a critical intermediate in the synthesis of pharmaceuticals, specialty polymers, and complex organic molecules, often synthesized via oxidative esterification[2]. For drug development professionals and analytical chemists, confirming the structural integrity and purity of this compound is a non-negotiable step. This whitepaper provides an authoritative guide on the causality, acquisition, and interpretation of its Ultraviolet-Visible (UV-Vis) and Fourier-Transform Infrared (FTIR) spectra.

Molecular Architecture and Spectroscopic Causality

The spectroscopic behavior of methyl 4-propylbenzoate is dictated by its specific molecular architecture:

• Chromophore System: The benzoate ester core acts as the primary chromophore. The extended π -conjugation between the aromatic benzene ring and the electron-withdrawing carbonyl group significantly lowers the energy gap for electronic transitions[3].

• Vibrational Network: The distinct functional groups—specifically the ester carbonyl (C=O), ether-like linkages (C-O), and the aliphatic/aromatic C-H bonds—dictate the vibrational degrees of freedom. The highly polar nature of the C=O bond results in a massive change in the dipole moment during vibration, yielding a dominant IR signature[4].

Figure 2: Logical causality of electromagnetic radiation interaction with molecular features.

UV-Vis Spectroscopy: Probing Electronic Transitions

Causality & Insights

UV-Vis spectroscopy measures the energy required to promote electrons from ground-state orbitals to excited states. In conjugated systems like methyl benzoate derivatives, the π→π∗ transition requires less energy, shifting the absorption maximum ( λmax​ ) into the easily measurable near-UV region[3]. The spectrum typically exhibits a strong K-band (primary π→π∗ ) characteristic of conjugated aromatic esters, and a weaker B-band ( n→π∗ ) originating from the carbonyl oxygen's lone pairs.

Experimental Protocol: UV-Vis Acquisition

The following self-validating protocol ensures high-fidelity electronic spectral data, adapted from standard photochemical methodologies[5]:

• Solvent Selection: Select a UV-transparent solvent such as HPLC-grade acetonitrile (UV cutoff < 190 nm).

• Sample Preparation: Accurately weigh the methyl 4-propylbenzoate standard and dissolve it to prepare a stock solution. Dilute to a working concentration of 10–50 µg/mL to ensure the maximum absorbance remains within the linear dynamic range (0.1–1.0 AU) dictated by the Beer-Lambert Law[3].

• Baseline Correction: Fill two matched 1 cm optical path length quartz cuvettes with pure acetonitrile. Place them in a double-beam spectrophotometer (e.g., Shimadzu UV-2700 equipped with deuterium and halogen lamps) and run a baseline scan from 190 to 400 nm[5].

• Measurement: Replace the solvent in the sample cuvette with the analyte solution. Record the spectrum with a bandwidth of 5 nm and a data pitch of 1 nm[5].

• Data Processing: Identify the λmax​ peaks and calculate the molar extinction coefficient ( ε ).

Data Presentation: UV-Vis Spectral Summary

Transition Type	Expected λmax​ (nm)	Relative Intensity	Causality & Structural Origin
π→π∗ (K-band)	235 – 245	Strong ( ε>10,000 )	Extended conjugation of the aromatic ring with the ester carbonyl[3].
n→π∗ (B-band)	270 – 280	Weak ( ε<1,000 )	Excitation of carbonyl oxygen lone pairs; forbidden aromatic transitions.

FTIR Spectroscopy: Mapping Vibrational Modes

Causality & Insights

Infrared spectroscopy interrogates the vibrational modes of molecular bonds. For a vibration to be IR-active, the bond's dipole moment must change. In methyl 4-propylbenzoate, the carbonyl group's stretch is the most diagnostic feature, typically appearing around 1715 cm⁻¹ due to its conjugated nature[6]. Furthermore, the para-substitution pattern of the benzene ring restricts certain bending modes, providing a highly specific out-of-plane (OOP) C-H bending signal.

Experimental Protocol: ATR-FTIR Acquisition

Attenuated Total Reflectance (ATR) FTIR is the preferred method for neat liquid/oil samples, eliminating the need for KBr pellet pressing[7].

• Instrument Preparation: Clean the ATR crystal (Diamond or ZnSe) using a lint-free wipe and isopropanol. Allow it to dry completely.

• Background Scan: Collect a background spectrum of ambient air from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (32 scans) to digitally subtract atmospheric water vapor and CO2.

• Sample Application: Apply 1–2 drops of neat methyl 4-propylbenzoate directly onto the ATR crystal, ensuring complete coverage of the active sensor area.

• Measurement: Acquire the sample spectrum using the identical parameters as the background.

• Data Processing: Apply ATR correction algorithms to adjust for wavelength-dependent penetration depth, converting the spectrum into a transmission-equivalent format for library matching.

Data Presentation: FTIR Spectral Summary

Wavenumber (cm⁻¹)	Vibration Mode	Intensity	Causality & Structural Origin
2960 – 2850	C-H Stretch	Medium	Aliphatic stretching from the propyl chain and methyl ester group.
1715 – 1725	C=O Stretch	Strong, Sharp	Ester carbonyl stretch; frequency is lowered slightly due to ring conjugation[6].
1600, 1580	C=C Stretch	Variable	Aromatic ring skeletal vibrations.
1270 – 1280	C-O-C Stretch (Asym)	Strong	Ester linkage (aromatic carbon to oxygen)[4].
820 – 840	C-H Bend (OOP)	Strong	Diagnostic out-of-plane bending for para-disubstituted benzene rings.

Integrated Analytical Workflows & Self-Validation

To maintain strict scientific integrity, modern laboratories rely on orthogonal validation. Relying on a single technique is insufficient[4]. The combination of UV-Vis (electronic) and FTIR (vibrational) spectroscopy provides a self-validating system. For instance, if the FTIR spectrum reveals an unexpected broad hydroxyl (-OH) stretch (3600–3200 cm⁻¹)[4], it immediately flags the potential hydrolysis of the ester back to 4-propylbenzoic acid. This degradation would be simultaneously corroborated by a blue-shift in the UV-Vis λmax​ due to the alteration of the chromophore's electronic environment.

Figure 1: Integrated UV-Vis and FTIR spectroscopic workflow for structural validation.

References

• Source: nih.
• Title: Supporting Information The Merger of Benzophenone HAT Photocatalysis...
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electronic effects of the propyl group on methyl benzoate derivatives

An In-Depth Technical Guide to the Electronic and Steric Effects of the Propyl Group on Methyl Benzoate Derivatives

Introduction: The Foundational Role of Substituent Effects

In the realms of medicinal chemistry, materials science, and synthetic chemistry, the ability to predictably modulate a molecule's electronic properties is paramount. The introduction of substituent groups onto a core scaffold, such as a benzene ring, can profoundly alter its reactivity, binding affinity, metabolic stability, and photophysical properties. These alterations are governed by a combination of electronic and steric effects. This guide provides a detailed examination of these principles through a case study: the influence of the propyl group on the chemical and physical properties of methyl benzoate derivatives.

The propyl group, a simple alkyl substituent, serves as an excellent model for understanding the inductive donation of electrons. The methyl benzoate framework, in turn, offers a classic system for quantifying these effects through well-established kinetic studies. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the underlying causality—the "why" behind the "how." We will explore the theoretical underpinnings of substituent effects, detail the self-validating experimental workflows used to measure them, and interpret the resulting data to build a comprehensive electronic and steric profile of the propyl group.

Theoretical Framework: Quantifying Substituent Effects

The quantitative analysis of how a substituent alters a molecule's reactivity is rooted in the concept of Linear Free-Energy Relationships (LFERs). These relationships empirically correlate changes in reaction rates or equilibrium constants with a set of parameters that define the substituent's electronic and steric nature.

The Hammett Equation: A Paradigm for Electronic Influence

Developed by Louis P. Hammett, this equation provides a foundational method for quantifying the electronic influence of meta- and para-substituents on a reaction center attached to a benzene ring.[1] It is based on the ionization of substituted benzoic acids in water at 25°C as a reference reaction.[2]

The Hammett equation is expressed as:

log(k/k₀) = σρ or log(K/K₀) = σρ

Where:

• k or K is the rate or equilibrium constant for the substituted reaction.

• k₀ or K₀ is the rate or equilibrium constant for the unsubstituted (hydrogen) reference reaction.

• σ (Sigma) is the substituent constant , which depends only on the nature and position (meta or para) of the substituent. It is a measure of the substituent's intrinsic electronic effect.[2]

  • σ > 0 : The substituent is electron-withdrawing compared to hydrogen (e.g., -NO₂), stabilizing negative charge and increasing the acidity of benzoic acid.

  • σ < 0 : The substituent is electron-donating (e.g., -CH₃, -OCH₃), destabilizing negative charge and decreasing the acidity of benzoic acid.[3]

• ρ (Rho) is the reaction constant , which is characteristic of a given reaction and its sensitivity to the electronic effects of substituents.[1]

  • ρ > 0 : The reaction is accelerated by electron-withdrawing groups. This implies that a negative charge is built up in the transition state relative to the ground state, as in the case of ester saponification.

  • ρ < 0 : The reaction is accelerated by electron-donating groups, implying a buildup of positive charge in the transition state.

The Taft Equation: Deconvoluting Electronic and Steric Effects

The Hammett equation is highly effective for meta- and para-substituents but often fails for ortho-substituents, where steric hindrance and direct field effects interfere with the purely electronic relationship. Robert W. Taft extended this framework to separate polar (inductive/field) effects from steric effects.[4][5]

The Taft equation is written as:

log(k/kₛ) = ρσ + δEₛ

Where:

• kₛ / kCH₃ is the ratio of the rate of the substituted reaction to a reference reaction (often with a methyl group).[4]

• σ* (Sigma-star) is the polar substituent constant , which quantifies the inductive and field effects of the substituent.[6]

• ρ* (Rho-star) is the reaction's sensitivity to these polar effects.[6]

• Eₛ is the steric substituent constant , which quantifies the steric bulk of the substituent. More negative values indicate greater steric hindrance.[4]

• δ (Delta) is the reaction's sensitivity to steric effects.[6]

This dual-parameter equation is indispensable for analyzing systems like ortho-propyl methyl benzoate, where both the electron-donating nature and the physical bulk of the propyl group will dictate its reactivity.[7]

Profile of the Propyl Group

Electronic Nature: An Inductive Donor

Alkyl groups, including the propyl group, are characterized by their positive inductive effect (+I).[8] This effect arises because the sp³-hybridized carbon atoms of the alkyl chain are less electronegative than the sp²-hybridized carbons of the aromatic ring, leading to a net donation of sigma (σ) electron density towards the ring.[9] This donation increases the nucleophilicity of the benzene ring, making it more reactive towards electrophiles but less reactive in reactions where a negative charge develops at the reaction center, such as saponification.[10][11]

Unlike groups with lone pairs (e.g., -OH, -NH₂) or pi systems (e.g., -NO₂), alkyl groups do not exert a significant resonance effect.[12][13] Their influence is transmitted primarily through the sigma bond framework.

Steric Profile: A Source of Hindrance

The n-propyl group introduces moderate steric bulk. While this effect is minimal from the meta and para positions, it becomes a critical factor at the ortho position. This steric hindrance can impede the approach of a nucleophile to the adjacent ester's carbonyl carbon, directly slowing the reaction rate independent of any electronic effects.[12][14] The Taft Eₛ parameter is designed specifically to quantify this type of spatial interaction.

Experimental Determination of Propyl Group Effects

To empirically measure the effects of the propyl group, a logical workflow involving synthesis, characterization, and kinetic analysis is required. This process ensures that the compounds under study are pure and that the kinetic data are reliable and reproducible.

Fig. 1: Experimental workflow for quantifying substituent effects.

Protocol 1: Synthesis of Propyl-Substituted Methyl Benzoates via Fischer Esterification

This protocol describes the synthesis of methyl 4-propylbenzoate. The same procedure can be applied to the ortho- and meta-isomers.

Causality: Fischer esterification is an acid-catalyzed equilibrium reaction.[15] Using an excess of methanol shifts the equilibrium towards the product side (Le Châtelier's principle), and the strong acid catalyst (H₂SO₄) protonates the carbonyl oxygen of the benzoic acid, dramatically increasing the electrophilicity of the carbonyl carbon for attack by methanol.[15][16]

Methodology:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-propylbenzoic acid (5.0 g, 30.5 mmol).

• Reagents: Add methanol (50 mL, 1.24 mol) to the flask, followed by the slow, careful addition of concentrated sulfuric acid (1.0 mL) while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up (Quenching & Extraction):

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture into a separatory funnel containing 100 mL of ice-cold water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash sequentially with 50 mL of 5% sodium bicarbonate solution (to neutralize the acid catalyst) and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to yield the pure methyl 4-propylbenzoate.

Protocol 2: Spectroscopic Characterization

Structural confirmation and purity assessment are non-negotiable. NMR and FT-IR provide definitive structural information.[17][18]

Expected Spectroscopic Data:

Analysis Type	Unsubstituted Methyl Benzoate	para-Propyl Methyl Benzoate (Predicted)	Rationale for Change
¹H NMR (δ, ppm)	~8.0 (d, 2H), ~7.5 (t, 1H), ~7.4 (t, 2H), 3.9 (s, 3H)[19][20]	~7.9 (d, 2H), ~7.2 (d, 2H), 3.85 (s, 3H), 2.6 (t, 2H), 1.6 (m, 2H), 0.9 (t, 3H)	The +I effect of the propyl group slightly shields the aromatic protons, causing a minor upfield shift of the H-3/H-5 protons. New signals appear for the propyl chain.
¹³C NMR (δ, ppm)	~167 (C=O), ~133, ~130, ~129, ~128, ~52 (-OCH₃)[19]	~167 (C=O), ~145, ~129, ~128, ~52 (-OCH₃), ~38, ~24, ~14 (propyl carbons)	The ipso-carbon (C-4) is shifted downfield due to substitution, while other ring carbons show minor shifts.
FT-IR (cm⁻¹)	~1720 (C=O stretch), ~1275 (C-O stretch)[18]	~1718 (C=O stretch), ~1275 (C-O stretch)	The electron-donating propyl group slightly lowers the C=O bond order, resulting in a small decrease in the stretching frequency.

Protocol 3: Kinetic Analysis via Saponification

Saponification, the base-catalyzed hydrolysis of an ester, is a second-order reaction.[21][22] The rate is sensitive to the electrophilicity of the carbonyl carbon. Electron-donating groups decrease this electrophilicity, thus slowing the reaction.[11]

Fig. 2: Mechanism of ester saponification highlighting the rate-determining step.

Methodology:

• Reagent Preparation:

  • Prepare a standardized ~0.05 M NaOH solution in a 50:50 ethanol/water mixture.

  • Prepare a standardized ~0.02 M HCl solution for titration.

  • Prepare a stock solution of the propyl-substituted methyl benzoate (~0.1 M) in 50:50 ethanol/water.

• Reaction Initiation:

  • Equilibrate separate flasks containing 50.0 mL of the NaOH solution and 50.0 mL of the ester solution in a constant temperature water bath (e.g., 30°C) for 20 minutes.

  • Rapidly mix the two solutions in a 250 mL Erlenmeyer flask, stir, and immediately start a timer. This is t=0.

• Monitoring the Reaction:

  • At regular intervals (e.g., t = 5, 10, 20, 30, 45, 60 minutes), withdraw a 10.0 mL aliquot of the reaction mixture.

  • Immediately quench the aliquot by adding it to a flask containing 10.0 mL of the standardized HCl solution to stop the reaction.

• Titration: Add 2-3 drops of phenolphthalein indicator to the quenched aliquot and back-titrate the excess HCl with the standardized NaOH solution until a faint pink endpoint is reached.

• Data Analysis:

  • Calculate the concentration of unreacted NaOH at each time point.

  • The second-order rate law for saponification (assuming initial concentrations of ester and NaOH are equal, [E]₀ = [OH⁻]₀) is: 1/[OH⁻] - 1/[OH⁻]₀ = kt .

  • Plot 1/[OH⁻] versus time (t) . The plot should be linear, and the slope of the line is the second-order rate constant, k .

Data Analysis and Interpretation

After obtaining the rate constants for the unsubstituted, ortho-, meta-, and para-propyl methyl benzoates, the data can be analyzed within the Hammett and Taft frameworks.

Expected Results and Interpretation:

Substituent Position	Expected Rate (k) vs. k₀	Hammett σ	Taft σ*	Taft Eₛ	Dominant Effect(s)
None (H)	k₀ (Reference)	0.00	+0.49	+1.24	Reference
para-Propyl	k < k₀	~ -0.15	~ -0.10	~ -0.36	+I Effect: Electron donation destabilizes the negative charge in the transition state, slowing the reaction.
meta-Propyl	k < k₀ (but k > kpara)	~ -0.07	~ -0.10	~ -0.36	+I Effect: Inductive effect is weaker at the meta position compared to para, so the rate reduction is less pronounced.
ortho-Propyl	k << k₀	N/A	~ -0.10	~ -0.36	+I Effect & Steric Hindrance: The combination of electron donation and significant steric hindrance impeding the nucleophile's attack leads to the slowest reaction rate.

Note: Hammett and Taft constants for the n-propyl group are sourced from compilations and may vary slightly. The key takeaway is their sign and relative magnitude.

By plotting log(k/k₀) vs. σ for the meta and para isomers, the reaction constant ρ can be determined. For saponification, ρ is expected to be positive and large (~+2.5), indicating high sensitivity to substituent effects and the development of negative charge in the transition state.[1] The data point for the ortho-isomer will likely deviate significantly from this line, and its rate can be rationalized using the full Taft equation, which accounts for the large, negative Eₛ value of the propyl group.

Broader Implications

Understanding the dual electronic and steric contributions of an alkyl group like propyl is not an academic exercise. It has profound practical implications:

• Drug Development: Modifying a lead compound with alkyl groups can alter its pKa, affecting absorption and distribution. It can also introduce steric bulk to improve selectivity for a specific enzyme's active site or to block a site of metabolic attack, thereby increasing the drug's half-life.

• Materials Science: In the design of organic electronics or polymers, tuning the electron density of aromatic rings with alkyl substituents can modify the material's conductivity, band gap, and solubility.

Conclusion

The propyl group, when attached to a methyl benzoate scaffold, serves as a powerful illustration of fundamental principles in physical organic chemistry. Its primary electronic influence is a weak, electron-donating inductive (+I) effect, which deactivates the ester towards nucleophilic attack during saponification. This effect is position-dependent and is modulated by a significant steric effect when the group is in the ortho position. Through a systematic workflow of synthesis, characterization, and kinetic analysis, these effects can be precisely quantified using the Hammett and Taft equations. The insights gained from such studies are directly translatable to the rational design of molecules with tailored properties for applications ranging from pharmaceuticals to advanced materials.

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• Royal Society of Chemistry. (1970). The origin of primary steric effects in aromatic substitution: reactions by alkoxides or amines as nucleophiles. [Link]

• Journal of EcoAgriTourism. (2012). ELABORATION OF A METHOD FOR SYNTHESIS FOR METHYL P-HIDROXYLBENZOATE, A FOOD PRESERVATIVE. [Link]

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Protocols & Analytical Methods

Application Note: Methyl 4-Propylbenzoate as a Core Synthon in the Development of Advanced Liquid Crystal Materials

Introduction & Strategic Significance

Methyl 4-propylbenzoate is a highly versatile ester intermediate in the synthesis of advanced mesogenic compounds, particularly calamitic (rod-like) liquid crystals (LCs)[1]. While its direct mesomorphic behavior is limited due to the short methyl ester disrupting molecular anisotropy, it serves as an ideal protected precursor. Upon controlled saponification, it yields 4-propylbenzoic acid (CAS 2438-05-3), a foundational building block for nematic, smectic, and twist-bend nematic liquid crystals[2].

For researchers and drug development professionals, these materials are critical not only in optoelectronics but also in emerging biomedical applications. Thermotropic liquid crystals synthesized from 4-alkylbenzoate derivatives are increasingly utilized in temperature-responsive drug release matrices and biological sensors, where precise phase transition temperatures dictate the release kinetics of active pharmaceutical ingredients (APIs)[3].

Mechanistic Insights: The Role of the Methyl Ester

In synthetic liquid crystal chemistry, starting with a free benzoic acid during early-stage functionalization (e.g., Friedel-Crafts alkylation or cross-coupling) often leads to unwanted side reactions, such as transition-metal catalyst deactivation or poor organic solubility. Methyl 4-propylbenzoate overcomes these hurdles by masking the reactive carboxylate.

Causality of Choice: The methyl ester provides optimal steric shielding during upstream aromatic functionalization while remaining highly susceptible to mild alkaline hydrolysis. This orthogonal reactivity ensures that the propyl tail—which is structurally crucial for defining the clearing point (nematic-to-isotropic transition) of the final LC—remains completely intact during synthetic manipulations[3].

Applications in Liquid Crystal Synthesis

Calamitic Nematic LCs

The conversion of methyl 4-propylbenzoate to 4-propylbenzoic acid allows for subsequent esterification with rigid core phenols (e.g., 4-cyanophenol). The resulting phenyl 4-alkylbenzoates exhibit strong positive dielectric anisotropy, making them staple components in twisted nematic (TN) phases[2]. The propyl chain length provides an optimal balance between low melting point and high mesophase stability.

Hydrogen-Bonded Liquid Crystals (HBLCs)

Beyond covalent modification, 4-propylbenzoic acid can self-assemble or co-assemble with other mesogens (such as 4-alkoxybenzoic acids) via intermolecular hydrogen bonding of the carboxylic dimers. This non-covalent, supramolecular approach dynamically tunes the mesophase thermal stability without requiring complex, multi-step covalent synthesis[4].

Quantitative Data: Phase Transition Profiles

The thermal properties of liquid crystals are highly dependent on the molecular structure derived from the methyl 4-propylbenzoate precursor. The table below summarizes the phase transitions of key derivatives.

Table 1: Thermal Properties of Methyl 4-Propylbenzoate Derivatives

Compound	Synthetic Role	Melting Point ( Tm​ )	Clearing Point ( Tc​ )	Mesophase Type
Methyl 4-propylbenzoate	Protected Precursor	Liquid at RT	N/A	Isotropic Liquid
4-Propylbenzoic Acid	Intermediate / HBLC	142.0 °C	145.0 °C	Nematic (Monotropic)
4-Cyanophenyl 4-propylbenzoate	Final LC Material	43.0 °C	56.0 °C	Nematic
4-Propylphenyl 4-propylbenzoate	Final LC Material	38.0 °C	48.0 °C	Smectic A / Nematic

(Note: Phase transition data is synthesized from standard LC characterization literature[1][2][4])

Experimental Protocols

Protocol 1: Alkaline Saponification to 4-Propylbenzoic Acid

Objective: High-yield deprotection of methyl 4-propylbenzoate to yield the active mesogenic building block. Self-Validating Logic: The reaction progress is monitored by the disappearance of the non-polar ester spot on TLC. The final product is isolated via acid-base extraction; because the product is an acid, it will selectively precipitate upon acidification of the aqueous layer, intrinsically purifying it from any unreacted ester.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 10.0 mmol of methyl 4-propylbenzoate in 20 mL of absolute ethanol. Add 15.0 mmol of NaOH dissolved in 10 mL of distilled water.

• Reflux: Heat the mixture to 80 °C under reflux for 2 hours. Causality: Ethanol acts as a vital co-solvent to homogenize the aqueous NaOH and the organic ester, preventing biphasic separation and ensuring uniform reaction kinetics.

• TLC Monitoring: Check reaction completion using a Hexane:EtOAc (4:1) mobile phase. The starting ester ( Rf​≈0.7 ) must completely disappear.

• Workup: Cool to room temperature and concentrate under reduced pressure to remove the ethanol. Dilute the remaining aqueous residue with 20 mL of water and wash with 15 mL of diethyl ether to extract any non-polar organic impurities.

• Acidification (Validation Step): Slowly add 2M HCl dropwise to the aqueous layer under vigorous stirring until the pH reaches 2. Validation: A dense, white crystalline precipitate of 4-propylbenzoic acid will form immediately as the carboxylate is protonated.

• Isolation: Filter the precipitate under vacuum, wash with cold distilled water, and dry in a vacuum desiccator. Expected yield: >92%.

Protocol 2: Steglich Esterification to 4-Cyanophenyl 4-Propylbenzoate

Objective: Covalent synthesis of a calamitic nematic liquid crystal. Self-Validating Logic: The use of N,N'-Dicyclohexylcarbodiimide (DCC) generates dicyclohexylurea (DCU) as a byproduct, which is insoluble in dichloromethane (DCM). The formation of a white suspension during the reaction visually validates that the dehydration and esterification are proceeding successfully.

Step-by-Step Methodology:

• Activation: In an oven-dried round-bottom flask under an N₂ atmosphere, dissolve 5.0 mmol of 4-propylbenzoic acid (from Protocol 1) and 5.2 mmol of 4-cyanophenol in 30 mL of anhydrous DCM.

• Catalysis: Add 0.5 mmol of 4-Dimethylaminopyridine (DMAP). Causality: DMAP acts as a superior nucleophilic acyl transfer catalyst. It forms a highly reactive N-acylpyridinium intermediate that suppresses the formation of inactive N-acylurea dead-ends, accelerating the esterification.

• Coupling: Cool the flask to 0 °C in an ice bath. Add a solution of DCC (5.5 mmol) in 10 mL DCM dropwise over 15 minutes.

• Propagation (Validation Step): Allow the reaction to warm to room temperature and stir for 12 hours. Validation: A white precipitate (DCU) will steadily accumulate in the flask, confirming the activation of the carboxylic acid.

• Purification: Filter off the DCU byproduct through a Celite pad. Wash the DCM filtrate sequentially with 5% acetic acid (to remove the DMAP catalyst), saturated NaHCO₃ (to neutralize and remove unreacted acid), and brine (to restore osmotic balance and remove water).

• Isolation: Dry the organic layer over anhydrous MgSO₄, concentrate under reduced pressure, and recrystallize from hot ethanol to yield pure 4-cyanophenyl 4-propylbenzoate.

Synthetic Workflow Visualization

Synthetic pathway from Methyl 4-propylbenzoate to advanced liquid crystal materials.

References

• Benzoic Acids | ChemScene. ChemScene.
• The dependency of twist-bend nematic liquid crystals on molecular structure: a progression from dimers to trimers, oligomers and polymers.
• Mesomorphism and Polar Distortion in 1,4,5,8-Tetrasubstituted Anthraquinones and Anthracenes.
• Synthesis of liquid crystals based on hydrogen-bonding of 4-(Octyloxy)benzoic acid with 4-alkylbenzoic acids.

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Introduction: The Strategic Importance of Methyl 4-Propylbenzoate in Medicinal Chemistry

An In-Depth Technical Guide to the Utilization of Methyl 4-Propylbenzoate as an Active Pharmaceutical Intermediate

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, application, and quality control of methyl 4-propylbenzoate, a key intermediate in the synthesis of advanced pharmaceutical compounds. The protocols and insights herein are designed to ensure technical accuracy and reproducibility.

Methyl 4-propylbenzoate (C₁₁H₁₄O₂) is an aromatic ester that serves as a valuable and versatile building block in modern drug discovery.[1] Its structure, featuring a para-substituted benzene ring, offers a unique combination of lipophilicity from the propyl group and reactive potential through its methyl ester functionality. The strategic introduction of alkyl groups like propyl can significantly modulate a drug candidate's physicochemical and pharmacokinetic properties, including its binding affinity, metabolic stability, and membrane permeability.[2][3]

This intermediate is derived from 4-propylbenzoic acid, a compound recognized for its role in the synthesis of more complex molecules, including potential drug candidates and specialty polymers.[4][5] The conversion to the methyl ester provides a functional handle that is often more suitable for subsequent chemical transformations or can act as a protective group for the carboxylic acid. This guide will detail the synthesis from its parent acid, outline potential derivatization pathways for API synthesis, and establish robust analytical protocols for quality assurance.

Physicochemical Properties

A thorough understanding of the compound's properties is fundamental to its effective use.

Property	Value	Source
CAS Number	81631-63-2	[1]
Molecular Formula	C₁₁H₁₄O₂	[1]
Molecular Weight	178.23 g/mol	[1]
Appearance	Colorless Liquid / Solid	Assumed based on similar esters[6][7]
XLogP3	3.7	[1]

Synthesis and Purification Protocol

The most direct and common method for preparing methyl 4-propylbenzoate is the Fischer esterification of 4-propylbenzoic acid with methanol, using a strong acid catalyst.[8][9]

Overall Synthesis Workflow

The following diagram illustrates the high-level workflow from starting material to a fully characterized intermediate ready for subsequent API synthesis steps.

Caption: High-level workflow for the synthesis and qualification of methyl 4-propylbenzoate.

Detailed Experimental Protocol: Fischer Esterification

This protocol details the synthesis of methyl 4-propylbenzoate from 4-propylbenzoic acid.

Materials:

• 4-Propylbenzoic Acid (C₁₀H₁₂O₂)[10]

• Methanol (CH₃OH), anhydrous

• Sulfuric Acid (H₂SO₄), concentrated

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-propylbenzoic acid (1.0 eq).

• Reagent Addition: Add anhydrous methanol (10-15 volumes relative to the acid). Begin stirring to dissolve the solid.

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (0.1 eq) to the stirring solution. The addition is exothermic and should be handled with caution. The catalyst is essential for protonating the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by methanol.[8]

• Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-8 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Solvent Removal: Remove the excess methanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with:

  • Saturated sodium bicarbonate solution (2x) to neutralize the sulfuric acid catalyst and remove any unreacted 4-propylbenzoic acid.

  • Brine (1x) to remove residual water.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate. Filter the solution to remove the drying agent.

• Final Concentration: Concentrate the filtrate under reduced pressure to yield crude methyl 4-propylbenzoate. The product can be further purified by flash column chromatography if necessary.

Application as an API Intermediate: Derivatization Strategies

The value of methyl 4-propylbenzoate lies in its potential for diverse chemical modifications to build more complex molecular architectures.

Caption: Potential derivatization pathways for methyl 4-propylbenzoate in API synthesis.

• Ester Hydrolysis and Amide Formation: The methyl ester can be easily hydrolyzed back to the parent carboxylic acid using a base like sodium hydroxide. This carboxylic acid is a critical functional group for forming amide bonds—a cornerstone of many pharmaceutical structures—through coupling reactions with various amines.

• Ester Reduction: The ester can be reduced to a primary alcohol (4-propylphenyl)methanol using powerful reducing agents like lithium aluminum hydride (LiAlH₄). This opens up further synthetic routes, such as ether formation or oxidation to an aldehyde.

• Aromatic Ring Functionalization: The benzene ring can undergo electrophilic aromatic substitution reactions. Depending on the desired outcome, functional groups like nitro (-NO₂) or halogens (-Br, -Cl) can be installed on the ring, providing attachment points for further complexity.

Analytical and Quality Control Protocols

Ensuring the purity and identity of the methyl 4-propylbenzoate intermediate is critical for the success of subsequent reactions and the quality of the final API.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of the synthesized intermediate. A reverse-phase method is typically employed.[11][12][13]

Protocol:

• Standard Preparation: Prepare a stock solution of a reference standard of methyl 4-propylbenzoate in the mobile phase diluent (e.g., 1 mg/mL). Create a series of working standards by serial dilution (e.g., 0.1, 0.05, 0.01 mg/mL).

• Sample Preparation: Accurately weigh a sample of the synthesized product and dissolve it in the mobile phase diluent to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 μm syringe filter before injection.[13]

• Chromatographic Analysis: Inject the standards and sample onto the HPLC system using the parameters outlined in the table below.

• Data Analysis: Determine the purity of the sample by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)	Provides good retention and separation for moderately nonpolar aromatic compounds.[11]
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v)	A common mobile phase for reverse-phase chromatography, offering good resolution.[11][13]
Flow Rate	1.0 mL/min	A standard flow rate for analytical columns of this dimension.[11]
Injection Volume	10 µL	A typical volume for analytical HPLC.
Detection	UV at 254 nm or 280 nm	Aromatic compounds like methyl 4-propylbenzoate exhibit strong absorbance at these wavelengths.[11][13]
Column Temp.	Ambient or 30°C	Ensures consistent retention times.

Spectroscopic Characterization

Structural confirmation is achieved through a combination of spectroscopic methods.

• ¹H and ¹³C NMR (Nuclear Magnetic Resonance): Provides detailed information about the chemical environment of the hydrogen and carbon atoms, confirming the connectivity and structure of the molecule.

• MS (Mass Spectrometry): Determines the molecular weight of the compound. Expected peaks in GC-MS analysis for methyl 4-propylbenzoate would include the molecular ion and characteristic fragmentation patterns.[1]

• IR (Infrared) Spectroscopy: Confirms the presence of key functional groups, such as the C=O stretch of the ester (typically around 1720 cm⁻¹) and C-H stretches of the aromatic ring and alkyl chain.

References

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• Methyl 4-propanoylbenzoate | C11H12O3 | CID 15666905 - PubChem. (n.d.). Retrieved March 26, 2026, from [Link]

• 4-(2-OXO-PROPYL)-BENZOIC ACID METHYL ESTER — Chemical Substance Information. (n.d.). Retrieved March 26, 2026, from [Link]

• Determination of Preservative Parabens in Oral and Injection Formulations by HPLC. (n.d.). Retrieved March 26, 2026, from [Link]

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• methyl 4-methyl benzoate benzoic acid, 4-methyl-, methyl ester - The Good Scents Company. (n.d.). Retrieved March 26, 2026, from [Link]

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Synthesis of Methyl 4-propylbenzoate via Fischer-Speier Esterification: An Application Note and Protocol

Abstract

This application note provides a detailed, research-grade protocol for the synthesis of methyl 4-propylbenzoate from 4-propylbenzoic acid and methanol using the Fischer-Speier esterification method. This guide is designed for researchers, scientists, and professionals in drug development and organic synthesis. It offers a comprehensive walkthrough of the reaction, including the underlying mechanism, a step-by-step experimental procedure, purification techniques, and methods for product characterization. The causality behind experimental choices is explained to provide a deeper understanding of the process.

Introduction and Scientific Principles

The Fischer-Speier esterification is a classic and robust acid-catalyzed reaction used to convert carboxylic acids and alcohols into esters.[1][2][3] First described by Emil Fischer and Arthur Speier in 1895, this method remains a cornerstone of organic synthesis due to its relative simplicity and cost-effectiveness, especially for large-scale production.[1][2] The reaction is an equilibrium process, and several strategies can be employed to drive it towards the formation of the ester product.[3][4]

The synthesis of methyl 4-propylbenzoate serves as an excellent example of this reaction. In the pharmaceutical and fine chemical industries, the modification of carboxylic acids to their corresponding esters is a common strategy to alter a molecule's physicochemical properties, such as its ability to penetrate cell membranes.[5][6]

Reaction Mechanism: The Fischer-Speier esterification proceeds via a nucleophilic acyl substitution mechanism.[1][7] The key steps are as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst (commonly sulfuric acid) protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon.[1][2][7]

• Nucleophilic Attack: The alcohol (methanol in this case) acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[1][4]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[1][2]

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, resulting in a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.[1]

All steps in the Fischer esterification are reversible. To favor the formation of the product, an excess of one of the reactants (typically the alcohol) is used, or the water byproduct is removed from the reaction mixture.[3][4]

Experimental Protocol

This section details the materials, equipment, and step-by-step procedure for the synthesis of methyl 4-propylbenzoate.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount	Moles
4-Propylbenzoic Acid	C₁₀H₁₂O₂	164.20	5.00 g	0.0305
Methanol	CH₃OH	32.04	50 mL	1.24
Sulfuric Acid (conc.)	H₂SO₄	98.08	2.0 mL	0.037
Diethyl Ether	(C₂H₅)₂O	74.12	~100 mL	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	-
Saturated Sodium Chloride (Brine)	NaCl	58.44	~25 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	~5 g	-

Equipment

• 250 mL Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Rotary evaporator

• pH paper

• Standard laboratory glassware and clamps

Safety Precautions

• Sulfuric acid is highly corrosive and can cause severe burns.[8][9] Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, acid-resistant gloves, and a lab coat.[8][9][10][11]

• Methanol is flammable and toxic if ingested, inhaled, or absorbed through the skin.[12] Handle in a well-ventilated area, away from ignition sources.[10][12]

• Diethyl ether is extremely flammable. Ensure there are no open flames or spark sources nearby during its use.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask, combine 5.00 g of 4-propylbenzoic acid and 50 mL of methanol. Add a magnetic stir bar.

• Acid Catalyst Addition: While stirring, carefully and slowly add 2.0 mL of concentrated sulfuric acid to the mixture. This addition is exothermic and should be done with caution.

• Reflux: Attach a reflux condenser to the flask and ensure a steady flow of cooling water. Heat the mixture to a gentle reflux using a heating mantle and continue stirring for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cooling and Quenching: After the reflux period, allow the reaction mixture to cool to room temperature. Carefully pour the cooled mixture into a beaker containing approximately 100 mL of ice-cold water.

• Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel. Add 50 mL of diethyl ether and shake the funnel, venting frequently to release any pressure buildup. Allow the layers to separate and drain the lower aqueous layer.

• Washing: Wash the organic layer sequentially with 25 mL of water, 25 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid; test the aqueous layer with pH paper to ensure it is neutral or slightly basic), and finally with 25 mL of saturated sodium chloride (brine) solution.[13][14]

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask and add a few spatulas of anhydrous sodium sulfate to remove any residual water. Let it stand for about 10-15 minutes, occasionally swirling the flask.

• Solvent Removal: Decant or filter the dried organic solution into a pre-weighed round-bottom flask. Remove the diethyl ether using a rotary evaporator to yield the crude methyl 4-propylbenzoate as an oil.

• Purification (Optional): If further purification is required, the crude product can be purified by vacuum distillation.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of methyl 4-propylbenzoate.

Characterization of Methyl 4-propylbenzoate

The identity and purity of the synthesized methyl 4-propylbenzoate can be confirmed using various spectroscopic techniques.

Spectroscopic Data

Technique	Expected Data
¹H NMR	Aromatic protons (2H, d), Aromatic protons (2H, d), -OCH₃ (3H, s), benzylic -CH₂- (2H, t), -CH₂- (2H, sextet), terminal -CH₃ (3H, t)
¹³C NMR	Carbonyl carbon, aromatic carbons, -OCH₃ carbon, and propyl chain carbons.
IR Spectroscopy	Strong C=O stretch (~1720 cm⁻¹), C-O stretch (~1280 cm⁻¹), aromatic C-H stretches (~3000-3100 cm⁻¹), and aliphatic C-H stretches (~2850-3000 cm⁻¹).
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 178.23.[15]

Reaction Mechanism Diagram

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Application Notes and Protocols for the Synthesis of 4-propyl-α,α-dipropylbenzyl alcohol via Grignard Reagent Addition to Methyl 4-propylbenzoate

Introduction: The Strategic Importance of Grignard Reactions in Complex Molecule Synthesis

The Grignard reaction stands as a cornerstone in organic synthesis, providing a robust and versatile method for the formation of carbon-carbon bonds.[1][2] Discovered by Victor Grignard, this organometallic reaction utilizes an organomagnesium halide (Grignard reagent) which acts as a potent nucleophile.[3] These reagents react with a wide array of electrophiles, most notably carbonyl compounds, to generate more complex molecular architectures.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the addition of propylmagnesium bromide to methyl 4-propylbenzoate, a reaction that culminates in the formation of a tertiary alcohol, 4-propyl-α,α-dipropylbenzyl alcohol. This process involves a two-fold addition of the Grignard reagent to the ester.[3][4] The initial nucleophilic attack on the carbonyl carbon of the ester leads to the formation of a ketone intermediate, which is more reactive than the starting ester.[2][3] Consequently, the ketone rapidly undergoes a second nucleophilic addition by another equivalent of the Grignard reagent to yield the tertiary alcohol upon acidic workup.[2][5]

Reaction Mechanism: A Stepwise Look at the Formation of a Tertiary Alcohol

The reaction of an ester with a Grignard reagent proceeds through a nucleophilic acyl substitution followed by a nucleophilic addition. The overall mechanism for the reaction of methyl 4-propylbenzoate with propylmagnesium bromide is depicted below:

• First Nucleophilic Addition: The nucleophilic carbon of the propylmagnesium bromide attacks the electrophilic carbonyl carbon of the methyl 4-propylbenzoate. This results in the formation of a tetrahedral intermediate.

• Elimination of the Alkoxy Group: The unstable tetrahedral intermediate collapses, reforming the carbon-oxygen double bond and expelling the methoxy group as a leaving group. This step yields an intermediate ketone, 4-propylpropiophenone.

• Second Nucleophilic Addition: The newly formed ketone is more reactive than the starting ester. Therefore, it readily reacts with a second equivalent of propylmagnesium bromide in another nucleophilic addition step, forming a magnesium alkoxide intermediate.

• Protonation: An acidic workup is performed to protonate the magnesium alkoxide, yielding the final tertiary alcohol product, 4-propyl-α,α-dipropylbenzyl alcohol, and a water-soluble magnesium salt.

Caption: Reaction mechanism of Grignard addition to an ester.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of 4-propyl-α,α-dipropylbenzyl alcohol.

Protocol 1: Preparation of Propylmagnesium Bromide (Grignard Reagent)

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Nitrogen or Argon gas supply

Apparatus:

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer

• Heating mantle

Procedure:

• Apparatus Setup: Assemble the flame-dried three-necked round-bottom flask with a magnetic stirrer, reflux condenser, and a pressure-equalizing dropping funnel. The apparatus should be under a positive pressure of dry nitrogen or argon.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents relative to 1-bromopropane) into the flask. Add a single crystal of iodine to activate the magnesium surface.[3]

• Initiation: Add a small portion (approximately 10%) of a solution of 1-bromopropane (1 equivalent) in anhydrous diethyl ether or THF to the magnesium turnings. The initiation of the reaction is indicated by a color change from brown to colorless and gentle refluxing of the solvent.[3] Gentle warming may be necessary to start the reaction.[6]

• Addition: Once the reaction has initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has been consumed. The resulting cloudy, grayish solution is the propylmagnesium bromide reagent.[3]

Protocol 2: Grignard Reaction with Methyl 4-propylbenzoate

Materials:

• Propylmagnesium bromide solution (prepared in Protocol 1)

• Methyl 4-propylbenzoate

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• 1 M Hydrochloric acid (HCl)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate or sodium sulfate

• Brine (saturated aqueous NaCl solution)

Apparatus:

• Round-bottom flask

• Magnetic stirrer

• Ice-water bath

• Separatory funnel

Procedure:

• Reaction Setup: In a separate flame-dried round-bottom flask under an inert atmosphere, dissolve methyl 4-propylbenzoate (1 equivalent) in anhydrous diethyl ether or THF.

• Addition of Grignard Reagent: Cool the methyl 4-propylbenzoate solution to 0 °C in an ice-water bath. Slowly add the prepared propylmagnesium bromide solution (at least 2.2 equivalents) dropwise to the stirred ester solution. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.[5]

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting ester.

• Quenching: Cool the reaction mixture to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide and neutralize any unreacted Grignard reagent.

• Work-up: If a precipitate of magnesium salts forms, add 1 M HCl until the solution becomes clear. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude tertiary alcohol. The crude product can be further purified by flash column chromatography on silica gel.

Caption: Experimental workflow for the synthesis of 4-propyl-α,α-dipropylbenzyl alcohol.

Data Presentation: Reagents and Expected Outcome

The following table summarizes the key quantitative data for the synthesis of 4-propyl-α,α-dipropylbenzyl alcohol.

Reagent/Product	Molecular Formula	Molar Mass ( g/mol )	Equivalents	Amount
Methyl 4-propylbenzoate	C₁₁H₁₄O₂	178.23	1.0	User-defined
Magnesium	Mg	24.31	2.64 (1.2 per eq. of R-Br)	Calculated
1-Bromopropane	C₃H₇Br	122.99	2.2	Calculated
Product: 4-propyl-α,α-dipropylbenzyl alcohol	C₁₆H₂₆O	234.38	-	Theoretical Yield

Note: The equivalents of magnesium and 1-bromopropane are based on the stoichiometry required for the formation of the Grignard reagent and its subsequent reaction with the ester. A slight excess is typically used to ensure complete reaction.

Trustworthiness: Self-Validating Systems and Safety

Ensuring Reaction Success

• Anhydrous Conditions: The success of a Grignard reaction is critically dependent on the exclusion of water.[1] All glassware must be rigorously dried, and anhydrous solvents must be used. Even trace amounts of moisture will quench the Grignard reagent, reducing the yield.

• Inert Atmosphere: Grignard reagents are sensitive to oxygen and carbon dioxide. Therefore, the reaction should be carried out under an inert atmosphere of nitrogen or argon.[3]

• Magnesium Activation: The magnesium surface is often coated with a layer of magnesium oxide, which can inhibit the reaction. The use of iodine or a small amount of 1,2-dibromoethane helps to activate the magnesium surface.[3]

Safety Precautions

• Flammability: Diethyl ether and THF are highly flammable solvents. The reaction should be performed in a well-ventilated fume hood, away from any sources of ignition.

• Exothermic Reaction: The formation of the Grignard reagent and its reaction with the ester are exothermic. An ice-water bath should be readily available to control the reaction temperature.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a flame-retardant lab coat, and gloves, must be worn at all times.

• Quenching: The quenching of the reaction with water or aqueous acid can be vigorous, especially if there is unreacted Grignard reagent. The quenching agent should be added slowly and with cooling.

References

• n-Propylmagnesium bromide. (n.d.). In Wikipedia. Retrieved from [Link]

• Grignard Reaction. (n.d.). Jasperse, Chem 355. Retrieved from [Link]

• Application Notes and Protocols: Reaction of 3-Phenyl-1-propylmagnesium bromide with Esters. (2025). BenchChem.
• Process for making grignard reagents. (1964). Google Patents.

• Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. (n.d.). University of Missouri-St. Louis. Retrieved from [Link]

• Application Notes and Protocols for 3-Phenyl-1-propylmagnesium bromide in Cross-Coupling Reactions. (2025). BenchChem.

• The Grignard Reaction: Triphenylmethanol from Bromobenzene and Methyl Benzoate. (2012). Truman State University. Retrieved from [Link]

• Formation and Use of an Organometallic Reagent. (n.d.). StuDocu.

• alpha,alpha-Dicyclopropyl-4-methylbenzyl alcohol. (n.d.). PubChem. Retrieved from [Link]

• The Grignard Reaction. (n.d.). University of Wisconsin-Madison.

• 4-fluoro-α-propylbenzyl alcohol. (n.d.). ECHA. Retrieved from [Link]

• 4-chloro-α-propylbenzyl alcohol. (n.d.). NextSDS. Retrieved from [Link]

• n-PROPYLBENZENE. (n.d.). Organic Syntheses. Retrieved from [Link]

• Green Synthesis of Diphenyl-Substituted Alcohols Via Radical Coupling of Aromatic Alcohols Under Transition-Metal-Free Conditions. (2022). ChemistrySelect.
• Purification of organic solvents. (2003). Google Patents.

• (2S,3S)-(+)-(3-Phenylcyclopropyl)methanol. (n.d.). Organic Syntheses. Retrieved from [Link]

• Hydrazone-Palladium Catalyzed Annulation of 1-Allyl-2-bromobenzene Derivatives with Internal Alkynes. (n.d.).
• How to purify a sulfonated porphyrins or the other organic compounds? (2014).
• Preparation of benzyl alcohols. (1985). Google Patents.
• Method for purifying trimethylolpropane, which is produced by hydrogenation, by means of continuous distillation. (2002). Google Patents.
• Synthesis and Purification of 4-Hydroxytryptophan: Application Notes and Protocols. (2025). BenchChem.
• Process for purifying 4, 4'-isopropylidenediphenol. (1967). Google Patents.

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High-Throughput Catalytic Reduction of Methyl 4-Propylbenzoate to 4-Propylbenzyl Alcohol using Ru-MACHO

Executive Summary

The reduction of esters to primary alcohols is a foundational redox transformation in pharmaceutical synthesis and drug development. Historically, this transformation required stoichiometric metal hydrides (e.g., LiAlH4​ or NaBH4​ ), which suffer from poor atom economy, severe safety hazards at scale, and a high Process Mass Intensity (PMI)[1]. This application note details a highly efficient, scalable, and green protocol for the catalytic hydrogenation of methyl 4-propylbenzoate to 4-propylbenzyl alcohol. By utilizing the homogeneous ruthenium pincer complex, Ru-MACHO, this protocol leverages molecular hydrogen ( H2​ ) under mild conditions, generating only methanol as a byproduct and drastically improving the sustainability of the synthetic route.

Mechanistic Rationale: The Power of Metal-Ligand Cooperativity

To successfully execute and troubleshoot this protocol, one must understand the causality behind the catalytic cycle. Ru-MACHO [RuHCl(CO)(PNP)] operates via an outer-sphere bifunctional mechanism, distinguishing it from traditional inner-sphere catalysts that require vacant coordination sites[2].

• Causality of Catalyst Activation: The commercially available Ru-MACHO precatalyst is an 18-electron species containing a chloride ligand. The addition of a strong base (e.g., NaOMe) abstracts HCl, generating the highly active 16-electron Ru-amido complex[3].

• Causality of Hydrogen Activation: Molecular hydrogen is heterolytically cleaved across the Ru–N bond. The ruthenium metal center accepts the hydride, while the amido nitrogen accepts the proton, forming an 18-electron Ru-hydride/amine species[2].

• Causality of Substrate Reduction: The methyl 4-propylbenzoate substrate does not bind to the sterically hindered ruthenium center. Instead, the hydride and proton are transferred simultaneously to the carbonyl group in a concerted, six-membered transition state[3]. This forms a hemiacetal intermediate, which collapses to 4-propylbenzaldehyde and methanol. The aldehyde is then rapidly reduced via the same mechanism to the final product, 4-propylbenzyl alcohol.

Outer-sphere bifunctional catalytic cycle of Ru-MACHO for ester hydrogenation.

Empirical Optimization and Solvent Selection

Causality of Solvent Choice: The reduction of a methyl ester inherently generates methanol as a stoichiometric byproduct. Utilizing anhydrous methanol as the bulk reaction solvent prevents unwanted transesterification side-reactions that would occur in other alcoholic solvents (e.g., ethanol or isopropanol) and vastly simplifies downstream solvent recovery, adhering to green chemistry principles[4].

Table 1: Optimization of Reaction Conditions for Methyl 4-Propylbenzoate Reduction (100 mmol scale)

Entry	Catalyst Loading (mol%)	Base (NaOMe, mol%)	Solvent	Temp (°C)	H₂ Pressure (bar)	Time (h)	Conversion (%)
1	0.1	1.0	MeOH	60	5	4	65
2	0.1	1.0	MeOH	80	10	4	>99
3	0.05	0.5	MeOH	80	10	8	98
4	0.1	1.0	Toluene	80	10	4	92*
5	None (Control)	1.0	MeOH	80	10	4	0

*Note: Reaction in toluene showed trace transesterification products prior to full conversion.

Self-Validating Protocol: Batch Autoclave Hydrogenation

Step-by-step experimental workflow for batch autoclave hydrogenation.

Step 1: Preparation of the Catalyst Solution (Glovebox)

• Action: Inside an argon or nitrogen-filled glovebox, weigh 60.7 mg (0.1 mol%) of Ru-MACHO precatalyst and 54.0 mg (1.0 mol%) of anhydrous Sodium Methoxide (NaOMe). Dissolve the mixture in 20 mL of anhydrous, degassed methanol.

• Causality: While the Ru-MACHO precatalyst is air-stable as a solid, the active 16-electron amido species formed upon base addition is highly sensitive to oxygen and moisture. Base activation must occur in a controlled environment to prevent catalyst deactivation.

Step 2: Substrate Loading

• Action: To a 300 mL high-pressure stainless-steel autoclave reactor equipped with a gas entrainment impeller, add 17.82 g (100 mmol) of methyl 4-propylbenzoate. Transfer the catalyst solution into the reactor and add an additional 180 mL of degassed methanol (final substrate concentration ~0.5 M). Seal the reactor.

Step 3: Reactor Purging

• Action: Connect the reactor to a gas manifold. Pressurize the vessel with N2​ to 5 bar, then vent to 1 atm. Repeat this three times. Subsequently, pressurize with H2​ to 5 bar and vent to 1 atm. Repeat this three times.

• Causality: Removing residual oxygen prevents the oxidation of the catalyst's phosphine ligands and eliminates the severe safety risk of explosive H2​ / O2​ mixtures at elevated temperatures[3].

Step 4: Hydrogenation

• Action: Pressurize the reactor to 10 bar with H2​ . Set the heating jacket to 80 °C and initiate vigorous stirring at 800 rpm. Maintain these conditions for 4 hours.

• Causality: Vigorous stirring is critical in multiphase (gas-liquid) catalytic reactions. It ensures that the mass transfer of H2​ gas across the gas-liquid interface into the methanol solvent does not become the rate-limiting step of the reaction.

Step 5: Workup & Isolation

• Action: After 4 hours, cool the reactor jacket to 20 °C. Once cooled, safely vent the H2​ pressure to 1 atm and purge the headspace once with N2​ .

• Action: Open the reactor, concentrate the reaction mixture under reduced pressure, and pass the crude residue through a short pad of silica gel (eluting with ethyl acetate) to remove trace ruthenium species. Evaporate the solvent to yield pure 4-propylbenzyl alcohol.

Self-Validation & Quality Control

To ensure the trustworthiness of the protocol, the following self-validating checkpoints must be observed:

• Visual Catalyst Activation Check: The Ru-MACHO precatalyst in methanol initially forms a pale yellow/off-white suspension. Upon the addition of NaOMe, the solution must immediately turn a deep, homogeneous red/orange. This color change is the visual confirmation of the active 16-electron Ru-amido species. Failure to observe this indicates wet solvent or degraded base.

• Reaction Monitoring (GC-MS): Aliquots taken during optimization should be analyzed via GC-MS. The stepwise reduction mechanism is validated by observing the disappearance of the methyl 4-propylbenzoate peak, the transient appearance of 4-propylbenzaldehyde (the hemiacetal collapse product), and the final accumulation of 4-propylbenzyl alcohol.

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• 2. Ester Hydrogenation with Bifunctional Metal–NHC Catalysts: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. s3.amazonaws.com [s3.amazonaws.com]

Accelerated Synthesis of Methyl 4-Propylbenzoate: A Microwave-Assisted Protocol for High-Efficiency Esterification

An Application Note for Researchers and Drug Development Professionals

Abstract: This application note provides a comprehensive guide to the synthesis of methyl 4-propylbenzoate via a microwave-assisted Fischer esterification. We move beyond a simple recitation of steps to explore the mechanistic advantages and practical nuances of employing microwave irradiation as a green chemistry tool.[1][2] The protocol detailed herein leverages the rapid, uniform, and selective heating afforded by microwave energy to dramatically reduce reaction times, improve yields, and simplify product work-up compared to conventional methods.[3][4][5][6] This guide is intended for researchers in organic synthesis and drug development seeking to optimize ester formation, a critical transformation in the synthesis of fine chemicals and active pharmaceutical ingredients.

Foundational Principles: Why Microwave-Assisted Esterification?

The Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is a cornerstone of organic synthesis. However, it is a reversible equilibrium-driven process that often requires prolonged heating and methods for water removal to achieve high yields.[7] Conventional heating, which relies on conduction, is slow and can lead to thermal gradients within the reaction vessel, potentially causing the formation of impurities and side products.

Microwave-Assisted Organic Synthesis (MAOS) offers a powerful solution to these challenges.[8] Unlike conventional methods, microwave irradiation energizes the molecules of the reaction mixture directly and volumetrically.[8] The primary mechanisms of energy transfer are:

• Dipolar Polarization: Polar molecules, such as the carboxylic acid and alcohol reactants, constantly attempt to align their dipoles with the rapidly oscillating electric field of the microwave. This rapid molecular motion generates friction, leading to intense and uniform internal heating.[3][8]

• Ionic Conduction: If any ionic species are present (such as the protonated catalyst), they will migrate through the solution under the influence of the electric field, generating heat through collisions.[1][3]

This direct energy transfer results in a rapid temperature increase, often allowing the reaction mixture to reach temperatures far above the solvent's boiling point when conducted in a sealed vessel.[9][10] This "superheating" effect dramatically accelerates the reaction rate, slashing reaction times from hours to mere minutes.[4][5]

Visualizing the Workflow

The entire process, from reagent preparation to final product analysis, can be streamlined into a logical sequence. The following diagram illustrates the high-level workflow for the microwave-assisted synthesis of methyl 4-propylbenzoate.

Caption: High-level workflow for microwave-assisted ester synthesis.

Detailed Experimental Protocol

This protocol is optimized for a standard laboratory-scale, single-mode microwave reactor equipped with pressure and temperature monitoring.

3.1. Materials and Equipment

• Reagents:

  • 4-Propylbenzoic acid (≥98%)

  • Methanol (ACS grade, anhydrous)

  • Sulfuric acid (95-98%)

  • Ethyl acetate (ACS grade)

  • Saturated sodium bicarbonate solution (aq.)

  • Saturated sodium chloride (brine) solution (aq.)

  • Anhydrous magnesium sulfate or sodium sulfate

• Equipment:

  • CEM Discover, Anton Paar Monowave, or similar laboratory microwave reactor

  • 10 mL microwave reaction vessel with a magnetic stir bar

  • Analytical balance

  • Standard laboratory glassware (separatory funnel, beakers, Erlenmeyer flask, round-bottom flask)

  • Rotary evaporator

  • TLC plates (silica gel 60 F₂₅₄)

3.2. Reagent & Reaction Parameters

The following table outlines the quantities and parameters for a typical reaction. Methanol serves as both the reagent and the primary solvent.

Compound	MW ( g/mol )	Amount	Millimoles (mmol)	Equivalents
4-Propylbenzoic Acid	164.20	0.821 g	5.0	1.0
Methanol	32.04	5 mL	~124	~25
Sulfuric Acid	98.08	~2 drops	Catalyst	Catalyst
Microwave Parameter	Setting
Temperature	130 °C
Irradiation Time	15 min
Power	Dynamic (Max 200 W)
Pre-stirring	30 seconds
Vessel Pressure	Max 20 bar

3.3. Step-by-Step Synthesis Procedure

• Vessel Preparation: To a 10 mL microwave reaction vessel containing a magnetic stir bar, add 4-propylbenzoic acid (0.821 g, 5.0 mmol).

• Reagent Addition: Add methanol (5 mL) to the vessel, followed by the careful, dropwise addition of concentrated sulfuric acid (2 drops).

• Sealing the Vessel: Securely cap the reaction vessel. Ensure the seal is tight to contain the pressure that will develop during heating.

• Microwave Irradiation: Place the vessel into the microwave reactor cavity. Program the instrument with the parameters specified in the table above (130°C, 15 minutes).[10] Initiate the irradiation sequence. The instrument will dynamically apply power to maintain the target temperature.

• Cooling: Once the irradiation is complete, allow the vessel to cool to room temperature (typically below 50°C) using the instrument's forced-air cooling system before carefully venting and opening.

• Work-Up - Quenching and Extraction: Transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL). Carefully add saturated sodium bicarbonate solution (15 mL) in portions to neutralize the sulfuric acid and any unreacted carboxylic acid. Caution: CO₂ evolution will cause pressure buildup.

• Washing: Separate the organic layer. Wash the organic layer sequentially with water (15 mL) and then brine (15 mL).[11]

• Drying and Evaporation: Dry the isolated organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product, which should appear as a clear or pale yellow oil.

Product Confirmation and Analysis

Ensuring the successful synthesis and purity of the target compound is a critical, self-validating step of any protocol.

• Reaction Monitoring: The progress of the reaction can be monitored by TLC (e.g., using 9:1 Hexanes:Ethyl Acetate as eluent), comparing the reaction mixture to a spot of the 4-propylbenzoic acid starting material. The product, methyl 4-propylbenzoate, will have a higher Rƒ value than the more polar carboxylic acid.

• Structural Verification: The identity of the final product should be confirmed using spectroscopic methods.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl group (a triplet around 0.9 ppm, a sextet around 1.6 ppm, and a triplet around 2.6 ppm), aromatic protons (two doublets around 7.2 and 7.9 ppm), and the methyl ester singlet (around 3.9 ppm).

  • GC-MS: Gas Chromatography-Mass Spectrometry can confirm the purity and provide the molecular weight of the product. The mass spectrum of methyl 4-propylbenzoate will show a molecular ion peak (M⁺) at m/z = 178.[12]

Mechanistic Rationale and Troubleshooting

Causality Behind Experimental Choices:

• Catalyst: Concentrated sulfuric acid is a highly effective, inexpensive Brønsted acid catalyst that protonates the carbonyl oxygen of the carboxylic acid. This activation step makes the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by methanol, which is the rate-determining step of the Fischer esterification.

• Sealed Vessel: Using a sealed vessel is crucial for the efficiency of this method.[10][13] It allows the reaction temperature to exceed the atmospheric boiling point of methanol (64.7°C), leveraging high temperatures to dramatically accelerate the reaction according to the Arrhenius equation.

• Excess Methanol: Employing a large excess of methanol serves two purposes. First, it acts as the solvent, and second, according to Le Châtelier's principle, it shifts the reaction equilibrium towards the formation of the ester product, thereby increasing the final yield.

Troubleshooting Guide:

Issue	Potential Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time (e.g., to 20-25 min) or temperature (e.g., to 140°C).
Insufficient catalyst	Add an additional drop of sulfuric acid.
Work-up losses	Ensure proper phase separation and avoid aggressive neutralization that could lead to emulsions.
Impure Product	Residual starting material	Improve the sodium bicarbonate wash to ensure all acidic starting material is removed.
Side reactions	While unlikely under these controlled conditions, consider lowering the temperature if charring or significant byproduct formation is observed.

Conclusion

The microwave-assisted synthesis of methyl 4-propylbenzoate represents a significant advancement over traditional thermal methods. By leveraging the principles of direct dielectric heating, this protocol achieves near-quantitative conversion in a fraction of the time, with reduced energy consumption and simplified purification.[3][14] This method is not only an example of green and efficient chemistry but is also highly scalable and adaptable for the rapid synthesis of ester libraries in medicinal chemistry and materials science.

References

• International Journal of Research in Pharmacy and Allied Science. Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. Available from: [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. SpringerLink. Available from: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Center for Biotechnology Information (PMC). Available from: [Link]

• Esterification of Benzoic Acid with 2-Ethylhexanol in a Microwave Stirred-Tank Reactor. MDPI. Available from: [Link]

• Specific effects of microwave. Solid supported reaction. Available from: [Link]

• The Use of Microwave Irradiation in Organic Synthesis. From Laboratory Curiosity to Standard Practice in Twenty Years. CHIMIA. Available from: [Link]

• Benzyl benzoate and dibenzyl ether from of benzoic acid and benzyl alcohol under microwave irradiation using a SiO2–SO3H catal. ScienceDirect. Available from: [Link]

• Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. Journal of Physical Science. Available from: [Link]

• Microwave-Assisted Esterification of Diverse Carboxylic Acids and Chiral Amino Acids. Taylor & Francis Online. Available from: [Link]

• The synthesis of esters under microwave irradiation using dry-media conditions. Canadian Journal of Chemistry. Available from: [Link]

• Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up. Scirp.org. Available from: [Link]

• Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. ResearchGate. Available from: [Link]

• ANALYSIS OF ESTERIFICATION REACTION UNDER MICROWAVE IRRADIATION. Anveshana's International Publication. Available from: [Link]

• Microwave-Assisted Esterifications: An Unknowns Experiment Designed for an Undergraduate Organic Chemistry Laboratory. Science and Education Publishing. Available from: [Link]

• MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. ResearchGate. Available from: [Link]

• Microwave assisted organic synthesis (MAOS). International Journal of Chemical Science. Available from: [Link]

• Microwave Assisted Esterification of Aryl/Alkyl Acids Catalyzed by N-Fluorobenzenesulfonimide. MDPI. Available from: [Link]

• propyl paraben, 94-13-3. The Good Scents Company. Available from: [Link]

• Purification and characterization of PrbA, a new esterase from Enterobacter cloacae hydrolyzing the esters of 4-hydroxybenzoic acid (parabens). PubMed. Available from: [Link]

• Methyl 4-propylbenzoate. PubChem. Available from: [Link]

• Methyl 4-vinylbenzoate. The Royal Society of Chemistry. Available from: [Link]

• Preparation method of methyl benzoate compound. Google Patents.

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield in Methyl 4-Propylbenzoate Synthesis

Welcome to the technical support center for the synthesis of methyl 4-propylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. As a Senior Application Scientist, my goal is to bridge theoretical knowledge with practical, field-proven insights to help you achieve high-yield, high-purity synthesis.

The synthesis of methyl 4-propylbenzoate, commonly achieved through the Fischer esterification of 4-propylbenzoic acid with methanol, is a cornerstone reaction in organic synthesis. While seemingly straightforward, optimizing this equilibrium-driven process requires a nuanced understanding of reaction kinetics and purification techniques. This guide will address common challenges and provide actionable solutions to enhance your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis of methyl 4-propylbenzoate, providing probable causes and actionable solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Reaction Yield	1. Equilibrium not sufficiently shifted towards products : The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can drive the reaction backward, reducing the yield of the ester.[1][2][3][4] 2. Insufficient reaction time or temperature : The reaction may not have reached equilibrium or the activation energy barrier was not adequately overcome.[5][6] 3. Catalyst inefficiency : The acid catalyst may be weak, impure, or used in insufficient quantity.[7]	1. Employ Le Chatelier's Principle : Use a large excess of methanol (5-10 equivalents or as the solvent) to push the equilibrium towards the product side.[1][5][8] Alternatively, actively remove water as it forms using a Dean-Stark apparatus or by adding a drying agent like molecular sieves.[1][5][7][9] 2. Optimize Reaction Conditions : Increase the reaction time and monitor progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Ensure the reaction is heated to an appropriate reflux temperature to provide sufficient activation energy.[5] 3. Catalyst Selection and Handling : Use a strong acid catalyst such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[10] Ensure the catalyst is fresh and of high purity.
Incomplete Reaction	1. Steric hindrance : While less of a concern for methanol, bulkier alcohols can slow down the reaction rate. 2. Poor mixing : Inadequate agitation can lead to localized concentration gradients and incomplete reaction.	1. Reagent Choice : For this specific synthesis, methanol is an appropriate choice. 2. Ensure Efficient Stirring : Use a magnetic stirrer and an appropriately sized stir bar to ensure the reaction mixture is homogeneous.
Side Product Formation	1. Dehydration of methanol : At high temperatures with a strong acid catalyst, methanol can dehydrate to form dimethyl ether. 2. Formation of colored impurities : Charring of organic material can occur if the reaction is overheated.	1. Temperature Control : Maintain a gentle reflux and avoid excessive heating. 2. Careful Heating : Use a heating mantle with a temperature controller to ensure even and controlled heating.
Difficult Product Isolation	1. Emulsion formation during work-up : This can make separation of the organic and aqueous layers challenging.[7] 2. Product loss during extraction : The ester may have some solubility in the aqueous layer.	1. Break Emulsions : Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break up emulsions.[7] 2. Improve Extraction Efficiency : Perform multiple extractions with a smaller volume of organic solvent rather than a single extraction with a large volume. Saturating the aqueous layer with brine can also decrease the solubility of the ester in the aqueous phase.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the synthesis of methyl 4-propylbenzoate via Fischer esterification?

The Fischer esterification is an acid-catalyzed nucleophilic acyl substitution.[11][12] The mechanism proceeds through several reversible steps:

• Protonation of the carbonyl oxygen of 4-propylbenzoic acid by the acid catalyst, which activates the carbonyl carbon towards nucleophilic attack.[1][10][13]

• Nucleophilic attack by the hydroxyl group of methanol on the activated carbonyl carbon, forming a tetrahedral intermediate.[12][14]

• Proton transfer from the oxonium ion to one of the hydroxyl groups.[1]

• Elimination of water as a leaving group, forming a resonance-stabilized carbocation.[14]

• Deprotonation to yield the final ester product, methyl 4-propylbenzoate, and regenerate the acid catalyst.[10][12]

Caption: Fischer Esterification Mechanism for Methyl 4-Propylbenzoate Synthesis.

Q2: Why is an excess of methanol typically used in this synthesis?

Using a large excess of methanol serves two main purposes based on Le Chatelier's principle.[8][14] Firstly, it increases the concentration of one of the reactants, which shifts the reaction equilibrium towards the formation of the ester product, thereby increasing the overall yield.[1][2] Secondly, in many protocols, methanol also functions as the solvent, eliminating the need for an additional solvent.[10]

Q3: What are the most effective methods for removing water during the reaction?

Continuous removal of water is a highly effective strategy to drive the reaction to completion.[3][5][12] The two most common methods are:

• Dean-Stark Apparatus : This glassware is used in conjunction with a solvent that forms an azeotrope with water, such as toluene.[1][7][9] The azeotrope boils and condenses in the Dean-Stark trap, where the denser water separates and is collected, while the solvent returns to the reaction flask.[1][9]

• Molecular Sieves : Adding activated molecular sieves (typically 3Å or 4Å) to the reaction mixture can effectively adsorb the water produced, thus shifting the equilibrium towards the ester.[5]

Q4: How should the reaction be properly worked up to isolate and purify the methyl 4-propylbenzoate?

A typical work-up procedure involves several steps to separate the ester from unreacted starting materials, the catalyst, and byproducts.[15]

• Cooling and Quenching : After the reaction is complete, the mixture is cooled to room temperature and then poured into a separatory funnel containing water or a dilute sodium bicarbonate solution.[16]

• Extraction : The ester is extracted into an organic solvent like diethyl ether or ethyl acetate.[16][17]

• Washing : The organic layer is washed sequentially with:

  • A saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acidic catalyst and any unreacted 4-propylbenzoic acid.[14][16][18]

  • Brine (saturated NaCl solution) to remove any remaining water and aid in layer separation.[7][17]

• Drying : The organic layer is dried over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[7][17][19]

• Solvent Removal : The solvent is removed under reduced pressure using a rotary evaporator.[16][19]

• Purification : The crude ester can be further purified by distillation to obtain a high-purity product.[16][18]

Caption: Troubleshooting Workflow for Optimizing Methyl 4-Propylbenzoate Yield.

Experimental Protocol: Synthesis of Methyl 4-Propylbenzoate

This protocol details a standard laboratory procedure for the synthesis of methyl 4-propylbenzoate.

Materials:

• 4-Propylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether (or ethyl acetate)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup : To a 100 mL round-bottom flask containing a magnetic stir bar, add 4-propylbenzoic acid (e.g., 5.0 g).

• Reagent Addition : Add an excess of methanol (e.g., 50 mL). While stirring, slowly and carefully add concentrated sulfuric acid (e.g., 1 mL) dropwise.

• Reflux : Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue refluxing for 4-6 hours. Monitor the reaction's progress by periodically taking a small aliquot and analyzing it by TLC.

• Cooling and Quenching : Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the cooled mixture into a separatory funnel containing 100 mL of cold water.

• Extraction : Extract the aqueous mixture with diethyl ether (3 x 40 mL). Combine the organic extracts.

• Washing : Wash the combined organic layer sequentially with:

  • 50 mL of saturated NaHCO₃ solution (vent the separatory funnel frequently to release CO₂ pressure).

  • 50 mL of brine.

• Drying : Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous Na₂SO₄.

• Solvent Removal : Decant or filter the dried solution into a clean, pre-weighed round-bottom flask and remove the solvent using a rotary evaporator.

• Purification : Purify the resulting crude oil by simple vacuum distillation to obtain pure methyl 4-propylbenzoate.

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Fischer Esterification - Chemistry Steps. (2021, November 18). Chemistry Steps. [Link]

• In Fischer esterification, is the presence of an acid necessary? (2019, September 1). Quora. [Link]

• Fischer Esterification. (n.d.). University of Colorado Boulder. [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. [Link]

• Fischer–Speier esterification. (2023, October 29). In Wikipedia. [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. (2025, April 1). Patsnap. [Link]

• Fischer esterification reaction. (2019, January 23). BYJU'S. [Link]

• Dean–Stark apparatus. (2023, October 29). In Wikipedia. [Link]

• Lab5 procedure esterification. (n.d.). California State University, Los Angeles. [Link]

• Types of Organic Reactions- Esterification Using a Dean-Stark Trap. (n.d.). University of Wisconsin-Madison. [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. (2019). ACS Catalysis, 9(9), 8179-8188. [Link]

• Explain why the yield of ester is relatively low. How can the yield and purity of the ester be improved? (2023, September 9). Brainly. [Link]

• Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester? (n.d.). Study.com. [Link]

• Current Developments in Esterification Reaction: A Review on Process and Parameters. (2021). Journal of Industrial and Engineering Chemistry, 100, 1-21. [Link]

• Kinetics of Esterification of Palmitic acid with Ethanol- Optimization Using Statistical Design of Experiments. (n.d.). International Journal of Engineering Research and Development. [Link]

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• Fisher Esterification, Reflux, Isolation and Purification of Esters. (n.d.). Science Ready. [Link]

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• METHYL 4-ISOPROPYLBENZOATE. (n.d.). LookChem. [Link]

• One‐pot procedure for synthesis of methyl 4‐formylbenzoate. (2017). Chemistry - An Asian Journal, 12(18), 2351-2355. [Link]

• Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. (2016). Journal of Physical Science, 27(1), 103-112. [Link]

• Propyl benzoate. (2023, April 29). In Wikipedia. [Link]

• Synthesis of n-propyl benzoate. (n.d.). PrepChem.com. [Link]

• OPTIMIZING FISCHER ESTERIFICATION OF SUBSTITUTED BENZOIC ACID WITH SEALED-VESSEL MICROWAVE CONDITIONS. (2023, April 8). International journal of physical sciences. [Link]

• Methyl 4-vinylbenzoate. (n.d.). The Royal Society of Chemistry. [Link]

• Preparation of Methyl Benzoate. (n.d.). Austin Community College. [Link]

• Methyl 4-propylbenzoate. (n.d.). PubChem. [Link]

• The process of isolating methyl-4-formylbenzoate and dimethylterephtalate. (2008).

• PRODUCTION OF METHYL BENZOATE. (2023-2024). Salahaddin University-Erbil. [Link]

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troubleshooting incomplete conversion of 4-propylbenzoic acid to methyl ester

Welcome to the technical support center for the synthesis of methyl 4-propylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the conversion of 4-propylbenzoic acid to its corresponding methyl ester. Below you will find a series of troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Fischer esterification of 4-propylbenzoic acid has stalled. TLC and GC-MS analysis show significant starting material remaining. What are the primary causes?

A1: An incomplete or stalled Fischer esterification is one of the most common issues and typically points to the reversible nature of the reaction.[1][2][3] The reaction between 4-propylbenzoic acid and methanol establishes an equilibrium with the products, methyl 4-propylbenzoate and water.[4] If the reaction has stopped, it has likely reached this equilibrium point. Several factors are critical to pushing this equilibrium towards the product side:

• Presence of Water: Water is a product of the reaction. Its accumulation in the reaction mixture will shift the equilibrium back towards the starting materials, effectively halting the net formation of the ester, in accordance with Le Châtelier's principle.[5][6][7] Ensure all reagents and glassware are scrupulously dry.

• Insufficient Catalyst: This reaction requires a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), to protonate the carbonyl oxygen of the carboxylic acid.[8][9][10] This activation increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by methanol.[8][9][10][11] An insufficient amount or an old, less active catalyst will result in a sluggish or incomplete reaction.

• Suboptimal Temperature: Fischer esterification requires heat to overcome the activation energy barrier.[8] Reactions are typically run at the reflux temperature of the alcohol used.[8] For methanol, this is approximately 65 °C. Insufficient heating will lead to a very slow reaction rate.

• Reaction Time: This is often a slow reaction, sometimes requiring several hours to reach equilibrium.[3][8] Ensure you have allowed adequate time for the reaction to proceed.

Q2: How can I effectively drive the equilibrium towards the methyl ester product to improve my yield?

A2: Overcoming the reaction equilibrium is key to achieving a high yield. Applying Le Châtelier's principle is the most effective strategy.[5][7][12] This can be accomplished in two primary ways:

• Use of Excess Reagent: The simplest method is to use a large excess of one of the reactants.[4][7][8] Since methanol is an inexpensive and relatively low-boiling solvent, it is common practice to use it as the reaction solvent, ensuring it is present in a large molar excess.[4][7] This concentration pressure shifts the equilibrium towards the formation of the ester.[7][8]

• Removal of Water: Actively removing water as it is formed is a highly effective method to drive the reaction to completion.[4][8][13]

  • Dean-Stark Apparatus: For higher boiling alcohols, a Dean-Stark trap is the classic solution.[14][15][16] It allows for the azeotropic removal of water with a suitable solvent (like toluene), separating the water and returning the solvent to the flask.[14][16][17]

  • Drying Agents: Incorporating a drying agent like molecular sieves (3Å or 4Å) directly into the reaction mixture can sequester the water as it is produced.[8][13][18]

Q3: I am observing an unusual side product in my reaction. What could it be?

A3: While Fischer esterification is generally a clean reaction, side products can form under certain conditions. For the reaction of 4-propylbenzoic acid with methanol, the potential for side reactions is low. Tertiary alcohols are prone to elimination to form alkenes, but this is not a concern with methanol.[1] If you are using a different alcohol, this could be a consideration. With sulfuric acid as a catalyst at high temperatures, there is a very minor possibility of sulfonation on the aromatic ring, but this is unlikely under typical esterification conditions. The most likely source of "side products" is contamination in the starting material or solvent. It is crucial to characterize the unknown impurity by techniques like NMR and mass spectrometry to identify its structure.

Q4: How do I properly work up and purify my methyl 4-propylbenzoate product?

A4: A standard aqueous workup is typically sufficient.

• Cooling: First, cool the reaction mixture to room temperature.

• Neutralization: Dilute the mixture with an organic solvent immiscible with water, such as diethyl ether or ethyl acetate. Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst and remove any unreacted 4-propylbenzoic acid. You will observe CO₂ gas evolution, so vent the separatory funnel frequently.

• Washing: Wash the organic layer with water, followed by a wash with saturated sodium chloride solution (brine) to aid in the removal of water from the organic phase.[2][19]

• Drying and Concentration: Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Further Purification: If the resulting crude oil is not pure (as determined by TLC or NMR), purification by flash column chromatography on silica gel is recommended. The product, methyl 4-propylbenzoate, is significantly less polar than the starting carboxylic acid.

Experimental Protocols & Workflows

Protocol 1: Fischer-Speier Esterification of 4-Propylbenzoic Acid

This protocol details the standard procedure for converting 4-propylbenzoic acid to methyl 4-propylbenzoate using an excess of methanol.

Materials:

• 4-Propylbenzoic Acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether or Ethyl acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, separatory funnel

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-propylbenzoic acid (1.0 eq).

• Add Alcohol: Add a large excess of anhydrous methanol (e.g., 20-40 equivalents, enough to act as the solvent).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.05-0.1 eq) to the stirring mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 65 °C) using a heating mantle or oil bath.

• Monitoring: Allow the reaction to proceed for 4-6 hours. Monitor the reaction's progress by TLC (see Protocol 2) until the starting material spot is no longer visible or its intensity remains constant.

• Workup: Follow the purification procedure outlined in Q4.

• Characterization: Confirm the identity and purity of the product, methyl 4-propylbenzoate, using ¹H NMR, ¹³C NMR, and mass spectrometry.[20]

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Procedure:

• Prepare a TLC chamber with a suitable mobile phase (e.g., 9:1 Hexanes:Ethyl Acetate).

• On a silica gel TLC plate, spot a co-spot (both starting material and reaction mixture), a spot of the pure starting material (4-propylbenzoic acid), and a spot of the reaction mixture.

• Develop the plate in the chamber, remove it, and mark the solvent front.

• Visualize the spots under a UV lamp (254 nm). The carboxylic acid is significantly more polar and will have a lower Rƒ value than the less polar ester product. The reaction is complete when the spot corresponding to the starting material has disappeared from the reaction mixture lane.

Visualizations

Reaction Mechanism

The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism.[11][13] The key steps involve activation of the carbonyl group by the acid catalyst, followed by nucleophilic attack from the alcohol.[8][10][11]

Caption: Key stages of the acid-catalyzed Fischer esterification mechanism.

Troubleshooting Workflow

When encountering incomplete conversion, a logical diagnostic approach is essential. This workflow helps identify the root cause and directs you to the appropriate solution.

Caption: A logical workflow for diagnosing and solving incomplete esterification.

References

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• Patsnap Eureka. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. Retrieved March 26, 2026, from [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved March 26, 2026, from [Link]

• National Center for Biotechnology Information. (2017, October 12). Ester formation at the liquid–solid interface. PMC. Retrieved March 26, 2026, from [Link]

• Scoilnet. (n.d.). Dean Stark Apparatus. Retrieved March 26, 2026, from [Link]

• BEGER. (n.d.). Dean–Stark Apparatus DS 500. Retrieved March 26, 2026, from [Link]

• JoVE. (2025, May 22). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. Retrieved March 26, 2026, from [Link]

• YouTube. (2023, September 19). Esterification and Le Chatelier's Principle | Organic | Chemical Equilibrium. Retrieved March 26, 2026, from [Link]

• Chem.ucla.edu. (n.d.). Illustrated Glossary of Organic Chemistry - Le Chatelier's Principle. Retrieved March 26, 2026, from [Link]

• University of Wisconsin-Madison. (2006). Types of Organic Reactions- Esterification Using a Dean-Stark Trap. Retrieved March 26, 2026, from [Link]

• ACS Publications. (n.d.). Dean−Stark Apparatus Modified for Use with Molecular Sieves. Retrieved March 26, 2026, from [Link]

• Chemistry LibreTexts. (2020, May 30). 21.6: Condensation of Acids with Alcohols- The Fischer Esterification. Retrieved March 26, 2026, from [Link]

• PubMed. (2014, November 7). Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe. Retrieved March 26, 2026, from [Link]

• Taylor & Francis. (2007, February 15). Use of Multivariate Curve Resolution to Monitor an Esterification Reaction by Near‐Infrared Spectroscopy. Retrieved March 26, 2026, from [Link]

• MDPI. (2024, December 17). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Retrieved March 26, 2026, from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved March 26, 2026, from [Link]

• SciELO. (n.d.). Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance. Retrieved March 26, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. PMC. Retrieved March 26, 2026, from [Link]

• ACS Publications. (2020, April 30). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. The Journal of Organic Chemistry. Retrieved March 26, 2026, from [Link]

• BYJU'S. (2019, January 23). Fischer esterification reaction. Retrieved March 26, 2026, from [Link]

• University of Rochester. (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved March 26, 2026, from [Link]

• Spectroscopy Europe/World. (2021, May 18). Esterification monitoring using X-Pulse: calculation of activation parameters. Retrieved March 26, 2026, from [Link]

• Sparkle. (n.d.). Revision Notes - Esterification Reactions with Alcohols | Carboxylic Acids and Derivatives. Retrieved March 26, 2026, from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved March 26, 2026, from [Link]

• Carnaval de Rua. (n.d.). Fischer Esterification Practice Problems. Retrieved March 26, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved March 26, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Esterification. Retrieved March 26, 2026, from [Link]

• Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved March 26, 2026, from [Link]

• Reddit. (2024, February 15). Esterification not Working (Separation). r/OrganicChemistry. Retrieved March 26, 2026, from [Link]

• Study.com. (n.d.). What are the 3 possible sources of errors that might happen during the synthesis of an ester(butyl acetate) by using the Fischer Esterification method? Retrieved March 26, 2026, from [Link]

• Reddit. (2024, February 15). Esterification not Working. r/chemhelp. Retrieved March 26, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of n-propyl benzoate. Retrieved March 26, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Methyl 4-vinylbenzoate. Retrieved March 26, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-propylbenzoate. PubChem. Retrieved March 26, 2026, from [Link]

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Technical Support Center: Purification of Methyl 4-Propylbenzoate by Silica Gel Column Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the purification of methyl 4-propylbenzoate using silica gel column chromatography. The information presented herein is a synthesis of established protocols and field-proven insights to ensure scientific integrity and successful experimental outcomes.

I. Core Principles and Experimental Design

Silica gel column chromatography is a fundamental adsorptive separation technique.[1] The stationary phase, silica gel, is a porous, granular form of silicon dioxide with a high surface area.[1] Its surface is populated with silanol groups (Si-OH), which are polar and slightly acidic.[2] The separation of a mixture, such as the crude product of a methyl 4-propylbenzoate synthesis, relies on the differential partitioning of its components between the polar stationary phase and a less polar mobile phase.[1]

Methyl 4-propylbenzoate, an ester, is a relatively non-polar compound.[3] Therefore, in normal-phase chromatography, it will have a weaker interaction with the silica gel compared to more polar impurities, such as any unreacted carboxylic acid starting material or polar byproducts.[4] This difference in affinity allows for the selective elution of the desired ester.

A. Preliminary Analysis: Thin-Layer Chromatography (TLC)

Before attempting a column purification, it is crucial to develop an appropriate solvent system using Thin-Layer Chromatography (TLC).[4] TLC serves as a rapid, small-scale pilot for the larger column separation. The goal is to find a solvent mixture (eluent) that provides good separation between methyl 4-propylbenzoate and any impurities.

Key Parameters for TLC Analysis:

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel 60 F₂₅₄ plates	Mimics the conditions of the column.[4]
Mobile Phase (Eluent)	Start with a low polarity mixture (e.g., 5-10% ethyl acetate in hexanes) and gradually increase polarity.	A common and effective solvent system for separating moderately non-polar compounds.[5]
Target Rf Value	0.25 - 0.35 for methyl 4-propylbenzoate	An Rf in this range generally provides the best balance between separation efficiency and elution time in column chromatography.[6]

dot

Caption: Workflow for TLC solvent system optimization.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the purification of methyl 4-propylbenzoate by silica gel column chromatography.

Q1: My product is eluting with the solvent front (high Rf), resulting in poor separation from non-polar impurities.

Cause: The eluent system is too polar, causing the methyl 4-propylbenzoate to have a very weak interaction with the silica gel and travel with the mobile phase.

Solution:

• Decrease Eluent Polarity: Reduce the percentage of the more polar solvent (e.g., ethyl acetate) in your mobile phase. For instance, if you are using 20% ethyl acetate in hexanes, try 10% or 5%.[5] This will increase the retention of the ester on the silica gel, lowering its Rf value and improving separation from very non-polar impurities.

• Re-evaluate with TLC: Before making changes to the column's mobile phase, confirm the new, less polar solvent system on a TLC plate to ensure the target Rf of ~0.3 is achieved.[6]

Q2: The product is taking a very long time to elute, or it's not coming off the column at all (low Rf).

Cause: The eluent system is not polar enough. The methyl 4-propylbenzoate is too strongly adsorbed to the silica gel.

Solution:

• Increase Eluent Polarity: Gradually increase the proportion of the polar solvent in your eluent mixture. This can be done in a stepwise or gradient fashion. For example, after eluting with 5% ethyl acetate/hexanes for a few column volumes, you can switch to 10%, then 15%, and so on.[7] This will decrease the affinity of the ester for the stationary phase and promote its elution.

• Check for Compound Degradation: In some cases, acid-sensitive compounds can decompose on the slightly acidic silica gel.[8][9] While methyl 4-propylbenzoate is generally stable, if you suspect degradation, you can neutralize the silica gel. This can be done by adding a small amount of a base, like triethylamine (1-3%), to the eluent system.[5]

Q3: The separation between my product and an impurity is poor, with significant overlap between fractions.

Cause: This can be due to several factors including an improperly packed column, overloading the column, or the chosen solvent system having poor selectivity for the compounds of interest.

Solutions:

• Optimize Column Packing: Ensure the column is packed uniformly without any cracks, bubbles, or channels.[7] A poorly packed column will lead to uneven solvent flow and band broadening, which diminishes separation.[7] Both wet and dry packing methods can be effective if performed carefully.[10]

• Reduce Sample Load: Overloading the column is a common cause of poor separation.[7] As a general rule, the amount of crude material loaded should be about 1-5% of the weight of the silica gel.[7] For difficult separations, a lower ratio (e.g., 1:100 crude mixture to silica) may be necessary.[10]

• Employ Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradual increase in the polarity of the mobile phase (gradient elution) can improve the separation of compounds with close Rf values.[7]

dot

Caption: Troubleshooting logic for poor separation.

Q4: The collected fractions of methyl 4-propylbenzoate are still contaminated with the starting carboxylic acid.

Cause: Carboxylic acids can be challenging to separate from esters on silica gel due to their high polarity and tendency to streak or tail.[2] This is due to strong interactions with the silanol groups on the silica surface.

Solutions:

• Aqueous Wash Pre-Purification: Before column chromatography, perform a liquid-liquid extraction. Dissolve the crude product in a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate) and wash with a basic aqueous solution like saturated sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH).[11] The basic solution will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that will partition into the aqueous layer, effectively removing the majority of this impurity.

• Modify the Mobile Phase: Adding a small amount of acetic acid to the eluent can sometimes improve the peak shape of acidic compounds, but this may not be ideal for separating an ester from an acid. A more effective approach for stubborn acidic impurities is to add a small amount of a basic modifier like triethylamine to the eluent to neutralize the acidic sites on the silica.[2]

III. Frequently Asked Questions (FAQs)

Q1: What is the ideal ratio of silica gel to crude product?

For most routine purifications where the Rf values of the components are well-separated, a ratio of 20:1 to 50:1 (silica gel:crude product by weight) is sufficient.[10] For very difficult separations of compounds with similar Rf values, this ratio may need to be increased to 100:1 or more.[10]

Q2: What are the best practices for packing a silica gel column?

There are two primary methods: dry packing and wet (slurry) packing.[10]

• Dry Packing: The dry silica gel is poured into the column, and the solvent is then carefully passed through to pack the bed.[10]

• Slurry Packing: The silica gel is mixed with the initial eluent to form a slurry, which is then poured into the column.[12] This method is often preferred as it tends to result in a more uniform and well-packed column with a lower chance of air bubbles or channels.[12] Regardless of the method, it is crucial to ensure the final packed bed is level and free of cracks.[7]

Q3: How should I load my sample onto the column?

The sample should be loaded in a concentrated band at the top of the column.[10]

• Wet Loading: Dissolve the crude product in a minimal amount of the initial, least polar eluent.[7]

• Dry Loading: If the crude product has poor solubility in the initial eluent, it can be "dry loaded." Dissolve the sample in a suitable solvent, add a small amount of silica gel, and then remove the solvent by rotary evaporation to obtain a free-flowing powder. This powder can then be carefully added to the top of the packed column.[8][10] Dry loading often leads to better separation as it ensures the sample is applied as a very thin, even band.[10]

Q4: What are the safety precautions when working with silica gel and solvents?

• Always work in a well-ventilated fume hood to avoid inhaling silica dust and solvent vapors.[13][14]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[13][15]

• The solvents used in column chromatography, such as hexanes and ethyl acetate, are flammable. Keep them away from ignition sources.[14]

• Consult the Safety Data Sheet (SDS) for methyl 4-propylbenzoate and all solvents used for detailed hazard information.[13][14][15]

IV. Experimental Protocols

Protocol 1: Slurry Packing a Silica Gel Column

• Securely clamp a glass chromatography column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[12]

• In a beaker, weigh the desired amount of silica gel.

• Add the initial, least polar eluent to the silica gel to form a slurry that can be easily poured but is not overly dilute.[12]

• Pour the slurry into the column. Use a funnel to prevent spillage.

• Open the stopcock to allow the solvent to drain, collecting it for reuse. As the solvent drains, gently tap the side of the column to help the silica pack evenly and remove any air bubbles.[12]

• Once all the silica has been added and has settled, close the stopcock, ensuring the solvent level remains above the top of the silica bed. Never let the column run dry. [9]

• Add a thin protective layer of sand on top of the silica bed.[12]

Protocol 2: Gradient Elution for Purification

• Prepare a series of eluents with increasing polarity (e.g., 5%, 10%, 15%, 20% ethyl acetate in hexanes).

• Begin eluting the column with the least polar solvent mixture (e.g., 5% ethyl acetate/hexanes).

• Collect fractions in an organized manner (e.g., in test tubes in a rack).

• Monitor the elution of compounds by spotting fractions onto a TLC plate and visualizing under a UV lamp.

• Once the first compound (likely a non-polar impurity) has completely eluted, switch to the next eluent with slightly higher polarity (e.g., 10% ethyl acetate/hexanes).

• Continue this stepwise increase in polarity until the desired product, methyl 4-propylbenzoate, has been eluted.

• Finally, flush the column with a highly polar solvent (e.g., 50% ethyl acetate/hexanes or pure ethyl acetate) to remove any remaining highly polar impurities.[7]

V. References

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Biovanix. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-propylbenzoate. PubChem. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Troubleshooting Flash Chromatography. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. HSCprep. Retrieved from [Link]

• European Commission. (2005, December 2). IDENTIFICATION AND DETERMINATION OF 2-PHENOXY-ETHANOL, METHYL, ETHYL, PROPYL, AND BUTYL 4- HYDROXYBENZOATE in COSMETIC PRODUCTS BY TLC AND HPLC. European Commission. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Chrom Tech, Inc. Retrieved from [Link]

• LookChem. (n.d.). Propyl 4-methylbenzoate｜6976-69-8. LookChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). Dry silica gel (84 g) is added to the column in an even layer until the curved portion at the bottom of the glass column is completely covered (Figure 2). Organic Syntheses. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-propanoylbenzoate. PubChem. Retrieved from [Link]

• NextSDS. (n.d.). methyl 4-propanoylbenzoate — Chemical Substance Information. NextSDS. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. Retrieved from [Link]

• NextSDS. (n.d.). Propyl 4-methylbenzoate — Chemical Substance Information. NextSDS. Retrieved from [Link]

• ResearchGate. (2020, January 6). How to separate ester from carboxylic acid by using chromatography? ResearchGate. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2015, May 15). Simultaneous Determination of p-Hydroxybenzoate Preservatives in Pharmaceuticals and Personal Care Formulations. Asian Journal of Research in Chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). Rookie Mistakes: Column Chromatography. University of Rochester Department of Chemistry. Retrieved from [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product? ResearchGate. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. University of Rochester Department of Chemistry. Retrieved from [Link]

• African Journal of Pure and Applied Chemistry. (n.d.). The preparation of methyl benzoate and methyl salicylate on silica gel column. Retrieved from [Link]

• University of Chemistry. (n.d.). How to run column chromatography. Retrieved from [Link]

• SciSpace. (n.d.). The preparation of methyl benzoate and methyl salicylate on silica gel column. SciSpace. Retrieved from [Link]

• ResearchGate. (n.d.). TLC of the products of Experiment B4. ResearchGate. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry. Retrieved from [Link]

• PubMed. (n.d.). Simultaneous determination of methyl, ethyl, propyl, and butyl 4-hydroxybenzoates and 4-hydroxybenzoic acid in liquid antacid formulations by gas chromatography. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Propyl benzoate. Wikipedia. Retrieved from [Link]

• Biotage. (2023, February 10). Determining solvent strength in flash column chromatography. Biotage. Retrieved from [Link]

• Reddit. (2025, April 10). Why does a solvent system with an RF of 0.3 give the cleanest separation? Reddit. Retrieved from [Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. researchgate.net [researchgate.net]
• 3. Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. Rookie Mistakes [chem.rochester.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 13. fishersci.com [fishersci.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]

reducing side reactions and byproducts in methyl 4-propylbenzoate esterification

A Guide for Researchers, Scientists, and Drug Development Professionals on Reducing Side Reactions and Byproducts

Welcome to the Technical Support Center for the esterification of methyl 4-propylbenzoate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis of this important chemical intermediate. As Senior Application Scientists, we understand that achieving high yield and purity is paramount. This resource is structured to help you navigate the complexities of the reaction, minimize byproducts, and optimize your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the esterification of 4-propylbenzoic acid to methyl 4-propylbenzoate, particularly through Fischer esterification. Each issue is followed by a detailed explanation of potential causes and actionable solutions.

Issue 1: Low Yield of Methyl 4-Propylbenzoate

Question: My Fischer esterification of 4-propylbenzoic acid resulted in a low yield. What are the common causes and how can I improve it?

Answer:

Low yields in Fischer esterification are often due to the reversible nature of the reaction.[1][2] The reaction between a carboxylic acid and an alcohol produces an ester and water, and this process can reach equilibrium, limiting the final product yield.[1][3] To drive the reaction towards the product side, several strategies can be employed.

Core Causality & Remediation:

• Equilibrium Limitations: The primary reason for low yield is the presence of water, a byproduct that can hydrolyze the ester back to the starting materials.[1][4]

  • Solution 1: Water Removal: Employing a Dean-Stark apparatus during reflux is a highly effective method to remove water as it forms.[1][2][5] This is achieved by using a solvent, such as toluene, that forms an azeotrope with water. The azeotrope distills into the Dean-Stark trap, where the denser water separates and is collected, preventing its return to the reaction flask.[1]

  • Solution 2: Use of Excess Alcohol: Using a large excess of methanol (the alcohol reactant) can shift the equilibrium towards the formation of the ester, in accordance with Le Chatelier's principle.[6][7] In many protocols, methanol can even be used as the solvent.[2][7]

• Insufficient Reaction Time or Temperature: Esterification can be a slow process, and incomplete conversion will naturally lead to lower yields.[7]

  • Solution: Ensure the reaction is heated to reflux and monitored over a sufficient period.[7][8] Reaction progress can be tracked using Thin Layer Chromatography (TLC) to determine when the starting material has been consumed.[7]

• Catalyst Inactivity: The acid catalyst (commonly sulfuric acid or p-toluenesulfonic acid) is crucial for the reaction to proceed at a reasonable rate.[2][3]

  • Solution: Use a fresh, concentrated acid catalyst.[5] If the reaction stalls, it may be beneficial to add the catalyst at intervals, especially in microwave-assisted reactions where water can deactivate the catalyst.[9][10]

Issue 2: Presence of Unreacted 4-Propylbenzoic Acid in the Final Product

Question: After my workup, I'm still seeing a significant amount of the starting carboxylic acid in my product. How can I effectively remove it?

Answer:

The presence of unreacted 4-propylbenzoic acid is a common purification challenge. Fortunately, its acidic nature allows for straightforward removal during the workup phase.

Core Causality & Remediation:

• Incomplete Reaction: As discussed in the previous issue, the reaction may not have gone to completion. While optimizing the reaction conditions is the first step, an effective workup is essential for purification.

• Ineffective Neutralization: The purpose of a basic wash is to convert the carboxylic acid into its corresponding carboxylate salt, which is soluble in the aqueous phase and can thus be separated from the organic ester.

  • Solution: Basic Aqueous Wash: During the workup, wash the organic layer containing the crude product with a weak base solution, such as 5% sodium carbonate or saturated sodium bicarbonate (NaHCO₃).[3][8][11] This will neutralize and extract the unreacted carboxylic acid into the aqueous layer.[3][12] It is crucial to perform this wash carefully, as the reaction between the acid and bicarbonate will produce carbon dioxide gas, which can cause pressure buildup in the separatory funnel.[7] Multiple washes may be necessary for complete removal.

Issue 3: Formation of Dark-Colored Byproducts or "Tar"

Question: My reaction mixture turned dark brown or black, and I have a tar-like substance in my flask. What is causing this and how can I prevent it?

Answer:

The formation of dark-colored byproducts, often described as "tar," is typically associated with side reactions promoted by the strong acid catalyst, particularly at high temperatures.[6][13]

Core Causality & Remediation:

• Dehydration of Alcohol: Concentrated sulfuric acid is a strong dehydrating agent and can catalyze the dehydration of methanol to form dimethyl ether.[6]

• Polymerization and Charring: At high local concentrations and temperatures, sulfuric acid can cause polymerization and charring of organic materials.[6][13]

  • Solution 1: Controlled Catalyst Addition: Add the concentrated sulfuric acid slowly and with vigorous stirring to the reaction mixture. This helps to dissipate heat and avoid localized high concentrations of the acid.[6][13]

  • Solution 2: Use of a Milder Catalyst: Consider using a milder acid catalyst, such as p-toluenesulfonic acid (p-TsOH), which is less prone to causing charring.[2][7]

  • Solution 3: Temperature Control: While reflux is necessary, excessive temperatures should be avoided. Maintain a steady reflux without overheating the reaction mixture.[7]

Frequently Asked Questions (FAQs)

Q1: What is the role of the acid catalyst in the Fischer esterification of methyl 4-propylbenzoate?

A1: The acid catalyst, typically concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), serves a dual purpose in Fischer esterification.[3][6] Firstly, it protonates the carbonyl oxygen of the 4-propylbenzoic acid, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[1][14][15] This lowers the activation energy of the reaction, thereby increasing the reaction rate.[3][6] Secondly, concentrated sulfuric acid also acts as a dehydrating agent, absorbing the water produced during the reaction.[3][6] This helps to shift the reaction equilibrium towards the formation of the ester product.[6]

Q2: Can I use molecular sieves to remove water instead of a Dean-Stark apparatus?

A2: Yes, molecular sieves can be used as a water scavenger to help drive the esterification to completion.[5] However, their effectiveness can be temperature-dependent. Some studies have shown that certain types of molecular sieves are less effective at the high temperatures often used in refluxing esterification reactions, particularly in sealed-vessel microwave systems.[9][16] For standard reflux conditions, activated molecular sieves can be a viable alternative to a Dean-Stark apparatus.

Q3: Are there alternative methods to Fischer esterification for synthesizing methyl 4-propylbenzoate, especially if my starting material is sensitive to strong acids?

A3: Yes, if the substrate is sensitive to strong acidic conditions, other esterification methods can be employed. One notable alternative is the Mitsunobu reaction . This reaction allows for the conversion of a primary or secondary alcohol to an ester using triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD).[17][18] The Mitsunobu reaction proceeds under mild, generally neutral conditions and is known for its high yields and stereochemical inversion at the alcohol center (though not relevant for methanol).[17] However, a significant drawback is the formation of triphenylphosphine oxide and a dialkyl hydrazinedicarboxylate as byproducts, which can sometimes complicate purification.

Experimental Protocols

Protocol 1: Fischer Esterification of 4-Propylbenzoic Acid using a Dean-Stark Apparatus

This protocol is a standard and robust method for achieving high yields of methyl 4-propylbenzoate.

Materials:

• 4-propylbenzoic acid

• Methanol, anhydrous

• Toluene

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap fitted with a reflux condenser, add 4-propylbenzoic acid, a 3-5 fold molar excess of methanol, p-toluenesulfonic acid (catalytic amount, e.g., 5 mol%), and enough toluene to fill the flask to about half its volume.[2]

• Reflux and Water Removal: Heat the mixture to reflux. As the reaction proceeds, the toluene-water azeotrope will distill into the Dean-Stark trap.[1][5] Continue refluxing until the theoretical amount of water has been collected in the trap. Monitor the reaction by TLC to confirm the consumption of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution (to remove unreacted acid and the catalyst), and brine.[5][8]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude methyl 4-propylbenzoate.

• Purification: The crude product can be further purified by vacuum distillation if necessary.

Parameter	Value	Reference
Reactants
4-Propylbenzoic Acid	1 equivalent
Methanol	3-5 equivalents	[7]
Toluene	Sufficient for reflux	[2]
Catalyst
p-Toluenesulfonic Acid	0.05 equivalents	[2]
Reaction Conditions
Temperature	Reflux	[2]
Reaction Time	Until theoretical water is collected	[5]
Work-up & Purification
Ethyl Acetate (for extraction)	As needed	[5]
5% Sodium Bicarbonate Solution	As needed for neutralization	[8]
Expected Yield	>90%

Visualizations

Fischer Esterification Mechanism and Side Reactions

Caption: Fischer esterification mechanism and potential side reactions.

Troubleshooting Workflow for Low Yield

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. scienceready.com.au [scienceready.com.au]
• 4. Acid-Catalyzed Esterification [springboardbiodiesel.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. jps.usm.my [jps.usm.my]
• 10. Improved Fischer Esterification of Substituted Benzoic Acid [jps.usm.my]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Fischer Esterification [organic-chemistry.org]
• 15. One Part of Chemistry: Esterification: Methyl benzoate [1chemistry.blogspot.com]
• 16. researchgate.net [researchgate.net]
• 17. Mitsunobu Reaction [organic-chemistry.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]

HPLC Method Development &amp; Troubleshooting Center: Methyl 4-Propylbenzoate Analysis

Welcome to the Technical Support Center for the chromatographic analysis of methyl 4-propylbenzoate. Designed for analytical chemists and drug development professionals, this guide synthesizes field-proven methodologies with fundamental chromatographic theory. Methyl 4-propylbenzoate is a hydrophobic ester that demands precise gradient optimization to balance retention time, peak shape, and baseline stability.

Section 1: Core Method Development FAQs

Q: Why is gradient elution preferred over isocratic elution for methyl 4-propylbenzoate? A: Methyl 4-propylbenzoate is a highly hydrophobic molecule with an XLogP3 of approximately 3.7[1]. If an isocratic method with high aqueous content is used, the compound will exhibit excessive retention times and severe peak broadening due to prolonged interaction with the non-polar stationary phase. Conversely, a high organic isocratic mobile phase will elute the compound too quickly, compromising the resolution from polar impurities or degradation products. Gradient elution dynamically increases the solvent strength, focusing the analyte band on the column and eluting it as a sharp peak while maintaining resolution for early-eluting compounds[2].

Q: How do I select the optimal detection wavelength without inducing severe baseline drift? A: Because methyl 4-propylbenzoate contains a conjugated aromatic ring, it exhibits strong UV absorbance near 254 nm. While monitoring at lower wavelengths (e.g., 215 nm) can increase sensitivity, it often leads to severe baseline drift during gradient runs. This occurs because organic solvents, particularly methanol, have significantly higher UV absorbance at 215 nm than water[3]. As the gradient increases the proportion of methanol, the baseline rises proportionally. Causality & Solution: To mitigate this, either switch the organic phase to acetonitrile (which has a lower UV cutoff) or utilize a Diode Array Detector (DAD) with a reference wavelength enabled (e.g., 360 nm)[4]. The DAD will subtract the background refractive index changes, flattening the baseline[4].

Q: What role does mobile phase pH play in this specific analysis? A: Methyl 4-propylbenzoate itself is a neutral ester and does not ionize. However, real-world samples often contain ionizable impurities, such as unreacted acids from synthesis or hydrolytic degradation products. Adjusting the mobile phase pH to between 3.0 and 5.0 ensures that these acidic impurities remain fully protonated (neutral)[5]. This prevents erratic retention time shifts and peak tailing that occur when compounds are in a state of partial ionization[5].

Section 2: Visual Troubleshooting Workflows

Caption: Workflow for HPLC gradient optimization of methyl 4-propylbenzoate.

Caption: Decision tree for troubleshooting baseline drift during gradient elution.

Section 3: Self-Validating Experimental Protocols

Protocol: Self-Validating Scouting Gradient for Ester Analysis

Objective: Establish a baseline method while verifying system cleanliness and column integrity.

Step 1: System Purge and Equilibration

• Flush the HPLC system with 100% Mobile Phase B (Acetonitrile) for 15 minutes to remove hydrophobic contaminants.

• Equilibrate the column with the initial gradient conditions (e.g., 95% Mobile Phase A / 5% Mobile Phase B) until the pressure and UV baseline stabilize.

Step 2: The Blank Gradient (Self-Validation Step)

• Execute a "blank run" by injecting the sample diluent using the full scouting gradient program (5% to 100% B over 40 minutes)[2].

• Causality: This step is critical for self-validation. It logs the baseline behavior and reveals any ghost peaks arising from contaminated solvents or system tubing[6]. If peaks appear in the blank, the system must be cleaned before proceeding to sample analysis.

Step 3: Standard Injection and Scouting

• Inject the methyl 4-propylbenzoate standard (e.g., 10 µg/mL).

• Record the retention time ( tR​ ) and calculate the retention factor ( k′ ).

Step 4: Gradient Refinement

• If k′>10 , the gradient is too shallow. Increase the steepness (e.g., 5% to 100% B over 20 minutes).

• If the peak co-elutes with the void volume, decrease the initial organic concentration and add an isocratic hold at the beginning of the run.

Section 4: Quantitative Data & Parameter Summaries

Table 1: Physicochemical & Chromatographic Parameters

Parameter	Value	Chromatographic Implication
Molecular Weight	178.23 g/mol	Small molecule; standard C18 or C8 columns with 100-120 Å pore sizes are ideal[1].
XLogP3	3.7	Highly hydrophobic; requires a high percentage of organic solvent (Mobile Phase B) for elution[1].
UV Max	~254 nm	Ideal for UV/DAD detection. Monitoring at 254 nm minimizes solvent absorbance interference[4].
Optimal pH Range	3.0 - 5.0	Ensures peak shape integrity and reproducible retention times for related acidic impurities[5].

Table 2: Baseline Drift Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Upward Drift at <220 nm	Methanol absorbance increases as %B rises.	Switch to Acetonitrile or enable DAD reference wavelength (360 nm)[3],[4].
Erratic Spiking	Dissolved gases releasing during solvent mixing.	Ensure inline degasser is functioning; sparge solvents with helium[6].
Drift Only on First Run	Impurities collected on the column overnight.	Always run a blank gradient to clean the column before injecting samples[7].

Sources

• 1. Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC - Negative Peaks and Baseline Drift - Axion Labs [axionlabs.com]
• 5. mastelf.com [mastelf.com]
• 6. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 7. BASi® | Troubleshooting [basinc.com]

Technical Support Center: Overcoming Steric Hindrance in Methyl 4-Propylbenzoate Substitutions

Welcome to the Advanced Synthesis Support Center. As drug development and materials science push toward more complex, sterically encumbered motifs, functionalizing densely packed aromatic rings has become a critical bottleneck. This guide provides field-proven troubleshooting strategies for researchers struggling with the substitution reactions of methyl 4-propylbenzoate .

Diagnostic FAQs: The Steric vs. Electronic Mismatch

Q: Why do standard electrophilic aromatic substitution (SEAr) reactions fail, stall, or yield complex mixtures when applied to methyl 4-propylbenzoate? A: The failure stems from a fundamental mismatch between electronic directing effects and steric accessibility. In methyl 4-propylbenzoate, the C1 ester group is deactivating and meta-directing, while the C4 propyl group is activating and ortho/para-directing. These electronic forces synergistically push incoming electrophiles toward the C3 (and C5) positions. However, the C3 position is directly adjacent to the flexible, bulky aliphatic propyl chain. This steric clash drastically raises the activation energy required to form the Wheland intermediate (sigma complex), causing standard SEAr reactions to stall or divert into undesired degradation pathways[1].

Q: How can I force functionalization at the sterically hindered C3 position? A: To functionalize C3, you must deploy reagents with a thermodynamic driving force high enough to override the steric barrier. This is achieved by abandoning classical electrophiles in favor of non-classical, highly reactive species. For example, using non-classical boron cluster-based electrophiles allows for direct C–H borylation at sterically hindered positions without the need for transition metals[2].

Q: If forcing substitution at C3 is too harsh for my substrate, what is the alternative? A: You can bypass the C3 steric hindrance entirely by redirecting the reaction to the C2 position. While C2 is electronically disfavored under standard SEAr conditions, you can override this bias using transition-metal-catalyzed directed C–H activation. The C1 ester acts as a directing group, coordinating to a Palladium catalyst and forcing palladation at the less hindered C2 position[3].

Strategic Workflow & Decision Matrix

When designing a substitution route for methyl 4-propylbenzoate, selecting the right catalytic or electrophilic system is paramount. The diagram below outlines the logical pathways to bypass or overcome the propyl group's steric bulk.

Decision matrix for overcoming steric hindrance in methyl 4-propylbenzoate substitutions.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems; the success of the reaction inherently proves the mechanistic pathway.

Protocol A: Ester-Directed Regioselective Halogenation (Redirection to C2)

This protocol uses the ester group to direct a Palladium catalyst to the C2 position, completely avoiding the steric bulk of the C4 propyl group.

• Self-Validating Logic: Under uncatalyzed conditions, SEAr favors the C3 position (yielding trace amounts due to sterics). When Pd(OAc)₂ is introduced, the catalytic C–H activation rate vastly outpaces the uncatalyzed SEAr, shifting the regioselectivity entirely to C2[3]. If you observe C3 products, your catalyst has deactivated.

Step-by-Step Methodology:

• Preparation: In a flame-dried 10 mL Schlenk tube, add methyl 4-propylbenzoate (1.0 mmol), N-chlorosuccinimide (NCS, 1.2 mmol), and Pd(OAc)₂ (5 mol%).

• Solvent Addition: Add 3.0 mL of dichloroethane (DCE) and 0.5 mL of acetic acid (AcOH) to promote the palladation step.

• Reaction: Seal the tube and heat the mixture to 90 °C for 12–16 hours under an argon atmosphere.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with saturated NaHCO₃. Dry the organic layer over MgSO₄.

• Purification: Isolate the C2-chlorinated product via flash column chromatography (Hexanes/EtOAc).

Protocol B: Non-Classical Electrophilic Borylation (Overcoming C3 Sterics)

When C3 functionalization is strictly required, this protocol utilizes the cage-opening of a boron cluster to generate an electrophile so potent that it overcomes the propyl group's steric resistance.

Step-by-Step Methodology:

• Preparation: Combine methyl 4-propylbenzoate (1.0 mmol) and the non-classical boron precursor Cs₂[closo-B₁₀H₁₀] (1.2 mmol) in a sealed reaction vial.

• Activation: Suspend the mixture in a fluorinated solvent (e.g., 1,1,1,3,3,3-hexafluoro-2-propanol, HFIP) to stabilize the highly reactive cationic intermediates.

• Induction: Introduce a strong acid (e.g., triflic acid, 10 mol%) to induce the cage-opening of the boron cluster, generating the 6-Ar-nido-B₁₀H₁₃ intermediate[2].

• Deconstruction & Isolation: Stir at 80 °C for 8 hours. Quench with a diol (e.g., pinacol) to deconstruct the arylated decaborane into the highly valuable C3-aryl boronic ester.

Quantitative Performance Data

The table below summarizes the expected outcomes when applying different substitution strategies to methyl 4-propylbenzoate, highlighting how specialized catalytic systems overcome inherent steric limitations.

Substitution Strategy	Target Position	Reagent / Catalyst System	Expected Yield (%)	Regioselectivity
Standard SEAr (Control)	C3	Br₂, FeBr₃	< 15%	Poor (Complex mixtures)
Directed Halogenation	C2	NCS, Pd(OAc)₂	85 - 90%	Excellent (>95% C2)
Non-Classical Borylation	C3	Cs₂[closo-B₁₀H₁₀], Acid	70 - 78%	High (C3 specific)
Dual-Ligand Formylation	C2 / C3	CO, Dual-Ligand Catalyst	65 - 75%	Tunable via ligand bulk

References

• Sterically Controlled C(sp2)–H Carboxylation and Formylation: A Complementary Strategy to SEAr Approaches. National Institutes of Health (NIH).[Link]

• Arene C–H borylation strategy enabled by a non-classical boron cluster-based electrophile. eScholarship. [Link]

• A Simple Catalytic Method for the Regioselective Halogenation of Arenes. Organic Letters (ACS Publications).[Link]

Sources

• 1. Sterically Controlled C(sp2)–H Carboxylation and Formylation: A Complementary Strategy to SEAr Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Liquid-Liquid Extraction of Methyl 4-Propylbenzoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic, self-validating approach to the liquid-liquid extraction (LLE) of methyl 4-propylbenzoate (M4PB). Rather than just listing steps, this guide explores the thermodynamic causality behind solvent selection and phase partitioning to ensure high-yield, high-purity recoveries.

Core Principles & Solvent Thermodynamics

Methyl 4-propylbenzoate is a highly lipophilic alkyl benzoate ester. With a computed XLogP3 value of 3.7 , it partitions overwhelmingly into non-polar or moderately polar organic solvents rather than aqueous media. The primary objective of an LLE protocol for this compound is to quantitatively transfer the target ester into an organic phase while selectively washing away polar impurities, such as unreacted 4-propylbenzoic acid, methanol, or inorganic catalysts used during synthesis.

Frequently Asked Questions (FAQs)

Q1: Which organic solvent is thermodynamically optimal for extracting methyl 4-propylbenzoate from an aqueous mixture? A: Ethyl acetate (EtOAc) and diethyl ether are the most effective solvents. Diethyl ether provides excellent phase separation and rapid evaporation during concentration, and is frequently cited in standard patent protocols for isolating M4PB . However, ethyl acetate is often preferred in modern laboratories due to its lower volatility, reduced flammability, and lack of peroxide-forming potential, while still offering an exceptional partition coefficient for esters.

Q2: Why is a sodium bicarbonate (NaHCO₃) wash mandatory after esterification? A: If M4PB was synthesized via Fischer esterification, the crude mixture will contain unreacted 4-propylbenzoic acid and acidic catalysts (e.g., H₂SO₄). Washing the organic layer with saturated aqueous NaHCO₃ neutralizes these acids. Mechanistically, the base deprotonates the highly lipophilic 4-propylbenzoic acid, converting it into sodium 4-propylbenzoate. This ionic salt is highly water-soluble and is forced into the aqueous phase, leaving the neutral M4PB isolated in the organic layer.

Q3: How do I resolve stubborn emulsions during the extraction? A: Emulsions often form during the NaHCO₃ wash due to the generation of CO₂ gas and the surfactant-like properties of the sodium 4-propylbenzoate salt. To resolve this, wash the organic layer with saturated sodium chloride (brine). The high ionic strength of brine decreases the solubility of water in the organic phase and drives non-polar molecules out of the aqueous phase—a thermodynamic phenomenon known as the "salting-out" effect . This increases the density difference between the two phases, rapidly breaking the emulsion.

Quantitative Data: Solvent Comparison

When selecting a solvent system, you must balance extraction efficiency against safety and phase separation dynamics.

Solvent System	Polarity Index	Boiling Point (°C)	Density (g/mL)	Suitability for M4PB Extraction	Hazard Profile
Ethyl Acetate	4.4	77.1	0.90	Excellent - High recovery, good phase separation, top layer.	Flammable, low toxicity
Diethyl Ether	2.8	34.6	0.71	Excellent - Fast evaporation, top layer.	Highly flammable, peroxide former
Dichloromethane	3.1	39.6	1.33	Good - Bottom layer allows easy draining, but prone to emulsions.	Toxic, volatile
Hexane	0.1	68.7	0.66	Moderate - May not dissolve moderately polar impurities well.	Neurotoxic, flammable

Troubleshooting Guide

Issue: Low yield of methyl 4-propylbenzoate after evaporation.

• Root Cause: The product was lost to the aqueous phase during separation, or it co-evaporated during prolonged rotary evaporation.

• Solution: Ensure the aqueous phase is back-extracted at least twice with fresh organic solvent to maximize recovery. When evaporating the solvent, keep the water bath temperature below 40°C. M4PB has a measurable vapor pressure and can co-evaporate under high vacuum at elevated temperatures.

Issue: Product is contaminated with unreacted 4-propylbenzoic acid.

• Root Cause: Incomplete neutralization during the washing step.

• Solution: Repeat the saturated NaHCO₃ wash until the aqueous layer remains basic (pH > 8) and no further CO₂ evolution (bubbling) is observed.

Standard Operating Procedure (SOP): Step-by-Step LLE Methodology

This self-validating protocol is adapted from standard methodologies for the isolation of M4PB .

• Phase Partitioning: Transfer the crude reaction mixture to a separatory funnel. Add 2 volumes of diethyl ether (or ethyl acetate) and 1 volume of distilled water. Stopper and invert gently, venting immediately to release pressure.

  • Self-Validation: The organic layer will be the top layer, as the density of ether (0.71 g/mL) and EtOAc (0.90 g/mL) are strictly less than water (1.0 g/mL).

• Aqueous Drain: Allow the layers to separate completely. Drain the lower aqueous layer into a designated "Aqueous Waste" flask.

• Neutralization Wash: Add 1 volume of saturated aqueous NaHCO₃ to the organic layer. Invert gently and vent frequently, as CO₂ gas will evolve rapidly. Drain the lower aqueous layer once separation is complete.

• Brine Wash: Add 1 volume of saturated NaCl (brine) to the organic layer. Shake vigorously. Allow the layers to separate and drain the lower aqueous layer.

  • Self-Validation: The organic layer should appear significantly clearer and less cloudy after this step due to the osmotic removal of micro-emulsified water.

• Drying: Pour the organic layer from the top of the separatory funnel into a clean Erlenmeyer flask. Add anhydrous sodium sulfate (Na₂SO₄) in small portions while swirling. Stop adding when the drying agent flows freely like sand and stops clumping.

• Concentration: Gravity-filter the mixture to remove the hydrated drying agent. Concentrate the filtrate under reduced pressure (rotary evaporation) to yield pure liquid methyl 4-propylbenzoate.

LLE Workflow Visualization

Liquid-liquid extraction workflow for isolating methyl 4-propylbenzoate.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12861010, Methyl 4-propylbenzoate". PubChem.[Link]

• Dhar, T. G. M., et al. "Tricyclic heterocyclic compounds". US Patent 9216972B2.

• Majors, R. E. "Salting-out Liquid-Liquid Extraction (SALLE)". LCGC International.[Link]

Advanced GC-MS Technical Support Center: Resolving Baseline Drift in Methyl 4-Propylbenzoate Analysis

Welcome to the Advanced Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals dealing with chromatographic anomalies during the quantification of volatile esters.

Methyl 4-propylbenzoate (C11H14O2, MW: 178.23 g/mol ) is a volatile compound that requires highly optimized Gas Chromatography-Mass Spectrometry (GC-MS) conditions for accurate trace-level detection[1]. Baseline drift—a continuous upward or downward shift in the detector signal—can obscure trace analytes, compromise peak integration, and indicate underlying system degradation[2]. This guide provides a mechanistic understanding of baseline drift and offers self-validating, step-by-step troubleshooting protocols.

Section 1: Diagnostic Workflow

Diagnostic workflow for isolating GC-MS baseline drift sources.

Section 2: Mechanistic Q&A (The Causality of Drift)

Q: Why does baseline drift primarily occur during the temperature ramp of my methyl 4-propylbenzoate method? A: Upward baseline drift during temperature programming is most commonly caused by column bleed or changes in carrier gas velocity. As the oven temperature increases, the stationary phase (typically a polysiloxane backbone) undergoes thermal degradation, releasing cyclic siloxanes into the mass spectrometer[2]. Alternatively, if the GC is operated in constant pressure mode, the carrier gas viscosity increases with temperature, causing the flow rate to drop. This change in flow alters the MS ionization efficiency and pumping dynamics, manifesting as drift. Operating in constant flow mode via electronic pneumatic control (EPC) is recommended to mitigate this[3].

Q: How can I distinguish between column bleed, septum bleed, and an air leak? A: The mass spectrometer is a highly specific diagnostic tool. By examining the background mass spectra during the drift, you can identify the chemical signature of the contaminant:

• Column Bleed: Prominent ions at m/z 73, 207, 281, and 355 (cyclic dimethyl polysiloxanes)[3].

• Septum Bleed: Often presents as discrete ghost peaks or a humped baseline with ions at m/z 73, 147, 221, and 295[4].

• Air/Oxygen Leak: High background of m/z 18 (H2O), 28 (N2), and 32 (O2). An oxygen leak at high temperatures will rapidly oxidize the column's stationary phase, irreversibly increasing column bleed[4].

Q: Can sample matrix or improper injection parameters cause drift? A: Yes. If high-boiling matrix components from previous injections accumulate in the inlet liner or at the head of the column, they will slowly bake off during subsequent runs, causing a rising baseline[4]. Furthermore, if the inlet temperature is too low for complete vaporization, heavy components elute erratically over multiple runs[2].

Section 3: Self-Validating Troubleshooting Protocols

Protocol A: Air/Water Leak Verification (Vacuum Integrity Test)

Causality: Oxygen entering the system at temperatures >50°C degrades the stationary phase, causing severe bleed. This protocol validates the vacuum and gas purity before altering column parameters.

• Cool the System: Lower the GC oven temperature to 35°C and the inlet to 50°C. Wait for thermal equilibration.

• Scan the Background: Set the MS to scan mode (m/z 10 to 100).

• Analyze the Spectrum: Evaluate the absolute abundances and ratios of m/z 18, 28, and 32.

  • Validation Criterion: The ratio of m/z 28 (N2) to m/z 32 (O2) should be approximately 4:1 (atmospheric ratio), indicating an ambient air leak. The m/z 28 peak should be <10% of the m/z 18 peak in a clean, leak-free system.

• Isolate the Leak: If an air leak is detected, use an electronic leak detector (never use soap solutions on a GC-MS) to check the septum nut, column nut at the inlet, and the MS transfer line connection[5].

• Correct and Re-verify: Tighten or replace the offending ferrule or septum. Repeat Steps 1-3 to validate the fix.

Protocol B: Column Conditioning and Bleed Profiling

Causality: Removing high-boiling contaminants and re-establishing the stationary phase equilibrium reduces thermal drift.

• Disconnect from MS: Vent the MS and remove the column from the MS transfer line. Crucial: Never condition a column while connected to the MS, as this drives contaminants directly into the ion source[2].

• Set Carrier Flow: Ensure carrier gas flow is active (e.g., 1.0 mL/min Helium).

• Temperature Ramp: Program the oven to ramp at 5°C/min from 40°C to the column's maximum isothermal limit (or 20°C above your method's max temperature, whichever is lower).

• Isothermal Hold: Hold at the maximum temperature for 2 hours[6].

• Re-evaluate Bleed Profile: Reconnect to the MS, pump down, and run a blank temperature program. Compare the baseline signal at the maximum temperature to a historical "good" blank run[3].

Protocol C: MS Ion Source Maintenance

Causality: A contaminated ion source repeller or extraction lens alters the electrical field, causing erratic baseline noise and drift as the source heats up.

• Vent and Cool: Properly vent the MS and allow the ion source to cool below 100°C.

• Disassemble Source: Remove the ion source body, repeller, and lenses.

• Abrasive Cleaning: Polish the metal components using an aluminum oxide slurry to remove baked-on deposits[2].

• Solvent Sonication: Sonicate parts sequentially in reagent-grade methanol, acetone, and hexane for 15 minutes each.

• Bake-out: Dry parts in an oven at 60°C before reassembly.

• Conditioning: After pumping down, heat the ion source to 300°C for at least 4 hours to outgas residual solvents before resuming methyl 4-propylbenzoate analysis[2].

Section 4: Quantitative Data & System Parameters

Table 1: Optimized GC-MS Parameters for Methyl 4-Propylbenzoate Analysis

Parameter	Recommended Setting	Scientific Rationale
Carrier Gas Mode	Constant Flow (1.0 - 1.2 mL/min)	Prevents baseline drift caused by decreasing gas velocity during temperature programming[3].
Inlet Temperature	250°C	Ensures rapid and complete vaporization of the ester without inducing thermal degradation.
Column Type	5% Phenyl-methylpolysiloxane (e.g., DB-5MS)	Low-bleed phase ideal for trace MS analysis; minimizes thermal degradation baseline shift[6].
MS Ionization	Electron Impact (EI), 70 eV	Provides stable, reproducible fragmentation (Target m/z 163; Qualifiers m/z 119, 147)[1].
Source Temperature	230°C - 250°C	Prevents condensation of heavy matrix components, reducing baseline noise[2].

Table 2: Diagnostic MS Ions for Baseline Drift Troubleshooting

m/z Ion Signature	Probable Source of Drift	Immediate Corrective Action
18, 28, 32	Air/Water Leak	Check inlet septum, column nuts, and gas purification traps.
73, 207, 281	Column Bleed (Siloxanes)	Condition column; check for oxygen leak; trim column front.
73, 147, 221	Septum Bleed	Replace inlet septum; verify inlet temperature is not excessive.
149	Phthalate Contamination	Check sample prep plastics, vial septa, and solvent purity.

Section 5: Frequently Asked Questions (FAQs)

Q: I replaced the column, but the baseline drift persists. What is the next logical step? A: If the column is new and properly conditioned, the drift is likely detector-related. Check if the carrier gas flow is set to constant pressure instead of constant flow[3]. If the flow is constant, evaluate the MS vacuum system. A failing rough pump or degraded pump oil can cause pressure fluctuations in the analyzer, leading to baseline instability[2].

Q: How often should I replace the inlet septum to prevent baseline issues? A: The septum should be replaced proactively based on injection count, typically every 50 to 100 injections, depending on the syringe needle style and inlet temperature. An aged septum becomes brittle, leading to coring (which introduces particles into the liner) and increased siloxane bleed[4].

Q: Does the injection volume affect baseline drift? A: Indirectly, yes. Overloading the column with a large injection volume of a complex matrix deposits non-volatile residues at the head of the column. These residues act as a secondary stationary phase, retaining analytes and slowly bleeding off during the temperature ramp, causing a rising baseline[2]. Trimming 10-20 cm from the front of the column often resolves this[6].

References

• 2 - AIM Analytical 2.1 - PubChem, National Institutes of Health (NIH) 3.3 - Element Lab Solutions 4.4 - Chromatography Today

• 5 - Agilent Technologies

• 6 - LCGC International

Sources

• 1. Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aimanalytical.com [aimanalytical.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Electrophilic Reactivity: Methyl 4-propylbenzoate vs. Methyl 4-isopropylbenzoate

Executive Summary

In the landscape of drug development and fine chemical synthesis, understanding the subtle differences in reactivity between structural isomers is paramount for predictable and efficient synthesis design. This guide provides an in-depth, objective comparison of the electrophilic aromatic substitution (EAS) reactivity of methyl 4-propylbenzoate and methyl 4-isopropylbenzoate. While structurally similar, the variation in the alkyl substituent—a straight chain versus a branched isomer—imparts significant differences in the electronic and steric profiles of the aromatic ring. We will dissect these differences, grounded in the principles of physical organic chemistry, and provide a framework for predicting their behavior. This analysis is supported by proposed experimental protocols designed to quantitatively measure these reactivity differences, empowering researchers to make informed decisions in their synthetic endeavors.

Introduction to Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a cornerstone reaction class in organic chemistry, enabling the functionalization of aromatic rings.[1] The reaction proceeds via a two-step mechanism:

• Electrophilic Attack: The electron-rich π-system of the aromatic ring attacks an electrophile (E⁺), forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. This step is typically the rate-determining step of the reaction.[2]

• Re-aromatization: A base removes a proton from the carbon atom bearing the electrophile, restoring the aromaticity of the ring.

The rate and regioselectivity of EAS are profoundly influenced by the substituents already present on the aromatic ring.[1] These substituents can be broadly classified as either activating (electron-donating) or deactivating (electron-withdrawing).[3]

In the case of methyl 4-propylbenzoate and methyl 4-isopropylbenzoate, the aromatic ring is disubstituted. We must consider the effects of both the methyl ester group and the alkyl group.

• Methyl Ester Group (-COOCH₃): This is a moderately deactivating group. Through its inductive and resonance effects, it withdraws electron density from the ring, making it less nucleophilic and thus less reactive towards electrophiles compared to benzene.[4][5] It is a meta-director.

• Alkyl Groups (-C₃H₇): Both n-propyl and isopropyl groups are activating groups. They donate electron density to the ring, making it more nucleophilic. Alkyl groups are ortho, para-directors.

For a 1,4-disubstituted ring like those under study, the directing effects are synergistic. The positions ortho to the activating alkyl group (C3 and C5) are the same as the positions meta to the deactivating ester group. Therefore, electrophilic attack is strongly directed to these positions. The pivotal question this guide addresses is: which compound reacts faster? The answer lies in a nuanced interplay of electronic and steric effects imparted by the n-propyl versus the isopropyl group.

Caption: General mechanism of Electrophilic Aromatic Substitution (EAS).

Analysis of Substituent Effects: n-Propyl vs. Isopropyl

The primary distinction in reactivity between methyl 4-propylbenzoate and methyl 4-isopropylbenzoate stems from the electronic and steric differences between the n-propyl and isopropyl groups.

Electronic Effects

Alkyl groups activate the aromatic ring through two primary electronic mechanisms: the inductive effect and hyperconjugation.

• Inductive Effect (+I): This effect involves the donation of electron density through the sigma (σ) bonds. Due to the higher electronegativity of sp²-hybridized carbons in the ring compared to sp³-hybridized carbons of the alkyl group, both groups are electron-donating. The inductive effect difference between n-propyl and isopropyl is generally considered to be small.

• Hyperconjugation: This is a stabilizing interaction that involves the delocalization of electrons from a C-H σ-bond into an adjacent empty or partially filled p-orbital or a π-orbital.[6][7] For an alkyl-substituted benzene, this involves the overlap of the C-H bonds on the carbon directly attached to the ring (the α-carbon) with the π-system of the ring.[3] This donation of electron density increases the nucleophilicity of the ring, accelerating the rate of electrophilic attack.

  • Methyl 4-propylbenzoate: The α-carbon of the n-propyl group is bonded to two hydrogen atoms.

  • Methyl 4-isopropylbenzoate: The α-carbon of the isopropyl group is bonded to only one hydrogen atom.

Because the n-propyl group possesses more α-hydrogens, it can engage in more extensive hyperconjugation with the aromatic ring. This leads to a greater donation of electron density, making the ring of methyl 4-propylbenzoate more electronically activated than that of its isopropyl isomer. This is consistent with the generally accepted order of activating ability for alkyl groups: methyl > ethyl > n-propyl > isopropyl.[8]

Steric Effects

Steric hindrance refers to the spatial bulk of a substituent, which can impede the approach of a reagent to a nearby reaction site.[9] The isopropyl group, with its two methyl groups branching from the α-carbon, is significantly bulkier than the straight-chain n-propyl group.

This increased steric bulk has a direct impact on the transition state energy of the electrophilic attack. For substitution to occur at the C3 or C5 positions (ortho to the alkyl group), the incoming electrophile must approach in close proximity to the alkyl substituent. The larger steric profile of the isopropyl group creates a more crowded and higher-energy transition state compared to the n-propyl group. This steric clash raises the activation energy for the reaction, thereby slowing the rate.[10]

Caption: Steric hindrance at the ortho position during electrophilic attack.

Predicted Reactivity and Data Summary

Based on the analysis of electronic and steric effects, a clear prediction emerges: methyl 4-propylbenzoate will exhibit greater reactivity towards electrophilic aromatic substitution than methyl 4-isopropylbenzoate. The primary drivers for this are its superior electronic activation via hyperconjugation and lower steric hindrance at the reaction sites.

Property	Methyl 4-propylbenzoate	Methyl 4-isopropylbenzoate	Rationale
Structure	Benzene ring with -COOCH₃ at C1 and -CH₂CH₂CH₃ at C4	Benzene ring with -COOCH₃ at C1 and -CH(CH₃)₂ at C4	Isomeric alkyl chains
α-Hydrogens	2	1	Determines the extent of hyperconjugation.
Electronic Effect	More Activating	Less Activating	Greater hyperconjugation leads to higher electron density in the ring.[3][6]
Steric Hindrance	Lower	Higher	The branched isopropyl group presents a greater steric barrier to ortho attack.[9][10]
Predicted EAS Rate	Faster	Slower	A combination of favorable electronics and sterics lowers the activation energy.

Experimental Validation Protocols

To empirically validate these predictions, we propose two key experiments: a competitive nitration to directly compare relative rates and parallel Friedel-Crafts acylations to assess reactivity under different EAS conditions.

Experiment 1: Competitive Nitration

This experiment will determine the relative reactivity of the two substrates by allowing them to compete for a limited amount of the electrophile.

Objective: To determine the product ratio when an equimolar mixture of methyl 4-propylbenzoate and methyl 4-isopropylbenzoate is reacted with a sub-stoichiometric amount of nitrating agent.

Protocol:

• Preparation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and cooled in an ice-water bath (0-5°C), combine methyl 4-propylbenzoate (10 mmol), methyl 4-isopropylbenzoate (10 mmol), and 20 mL of concentrated sulfuric acid. Stir until a homogeneous solution is formed.

• Nitrating Mixture: In a separate, dry test tube, cool a mixture of concentrated nitric acid (0.8 mL, ~12 mmol, 1.2 eq total) and concentrated sulfuric acid (2 mL) in an ice bath. Caution: Handle concentrated acids with extreme care in a fume hood.[11]

• Reaction: Add the cold nitrating mixture dropwise to the stirred solution of the benzoates over 15-20 minutes, ensuring the internal temperature does not exceed 10°C.[5][12]

• Quenching: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30 minutes. Carefully pour the reaction mixture onto 100 g of crushed ice in a beaker with vigorous stirring. A precipitate of the nitrated products will form.

• Work-up: Isolate the solid product by vacuum filtration, washing with cold water until the filtrate is neutral. Dry the solid product thoroughly.

• Analysis: Dissolve a sample of the dried product mixture in a suitable solvent (e.g., CDCl₃ or acetone-d₆). Analyze the product ratio using ¹H NMR spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the relative amounts of 3-nitro-4-propylbenzoate and 3-nitro-4-isopropylbenzoate.

Caption: Workflow for the competitive nitration experiment.

Experiment 2: Friedel-Crafts Acylation

This reaction is highly sensitive to both electronic and steric effects, making it an excellent probe for reactivity differences.[13][14]

Objective: To compare the reaction yield of methyl 4-propylbenzoate and methyl 4-isopropylbenzoate in separate Friedel-Crafts acylation reactions under identical conditions.

Protocol: This protocol is to be run in parallel for each substrate.

• Setup: To a dry, three-necked flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 12 mmol, 1.2 eq) and 20 mL of a dry, inert solvent (e.g., dichloromethane). Cool the suspension in an ice bath.

• Reagent Addition: In the dropping funnel, place a solution of acetyl chloride (10.5 mmol, 1.05 eq) in 10 mL of dichloromethane. Add this solution dropwise to the AlCl₃ suspension with stirring.

• Substrate Addition: After the acylium ion complex has formed (approx. 15 minutes), add a solution of the respective substrate (methyl 4-propylbenzoate or methyl 4-isopropylbenzoate, 10 mmol) in 15 mL of dichloromethane dropwise over 20 minutes.

• Reaction: After addition, remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Cool the reaction mixture in an ice bath and carefully quench by slowly adding 30 mL of cold 1M HCl. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with dichloromethane (2 x 20 mL).[15]

• Purification & Analysis: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product via column chromatography or recrystallization. Determine the isolated yield and compare the results for the two substrates.

Conclusion

The electrophilic reactivity of aromatic compounds is a delicate balance of electronic and steric factors. In comparing methyl 4-propylbenzoate and methyl 4-isopropylbenzoate, our analysis strongly indicates that the n-propyl derivative is the more reactive substrate. This heightened reactivity is attributed to its more effective electron donation into the aromatic ring via hyperconjugation (two α-hydrogens vs. one) and the lower steric hindrance presented by the linear alkyl chain compared to the bulkier branched isomer. The proposed experimental protocols provide a robust framework for quantifying this reactivity difference, offering valuable empirical data for synthetic chemists. This understanding is crucial for optimizing reaction conditions, predicting outcomes, and designing efficient synthetic routes in research and development.

References

• Organic Chemistry II. (n.d.). 5.1 Activating or Deactivating Effect of the Substituents on EAS. LibreTexts. Available at: [Link]

• University of Calgary. (n.d.). Ch12: Substituent Effects. UCalgary Chem. Available at: [Link]

• Quora. (2017). Out of propyl and isopropyl carbocation, which one is more stable, and why? Available at: [Link]

• Scribd. (n.d.). Isopropyl Carbocation Stability via Hyperconjugation. Available at: [Link]

• Royal Society of Chemistry. (2024). Alkyl groups in organic molecules are NOT inductively electron-releasing. RSC Publishing. Available at: [Link]

• Chemistry LibreTexts. (2023). Inductive Effects of Alkyl Groups. Available at: [Link]

• Chemistry LibreTexts. (2015). 16.2: Directing Inductive Effects of Alkyl Groups. Available at: [Link]

• Wang Lab. (n.d.). A survey of Hammett substituent constants and resonance and field parameters. Available at: [Link]

• YouTube. (2018). Electrophilic Aromatic Substitution Reactions Made Easy! Available at: [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• Chemistry LibreTexts. (2022). Hyperconjugation. Available at: [Link]

• K-State. (n.d.). NITRATION OF METHYL BENZOATE. Available at: [Link]

• ResearchGate. (n.d.). Hammett Substituent Constants. Available at: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Available at: [Link]

• Save My Exams. (2024). Friedel–Crafts Acylation (AQA A Level Chemistry): Revision Note. Available at: [Link]

• Allen. (2024). Hyperconjugation: Mechanism, Illustration and Examples. Available at: [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

• Wikipedia. (n.d.). Hyperconjugation. Available at: [Link]

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Homogeneous vs. Heterogeneous Catalysis in Methyl 4-Propylbenzoate Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient synthesis of chemical intermediates is paramount. Methyl 4-propylbenzoate, a key building block in the production of various organic compounds, is primarily synthesized via the esterification of 4-propylbenzoic acid with methanol. The choice of catalyst—homogeneous or heterogeneous—is a critical decision that significantly impacts reaction efficiency, product purity, and process sustainability. This guide provides an in-depth, objective comparison of these two catalytic approaches, supported by experimental data and established protocols.

Introduction to Catalysis in Esterification

The synthesis of methyl 4-propylbenzoate from 4-propylbenzoic acid and methanol is an equilibrium-limited esterification reaction. Catalysts are employed to accelerate the reaction rate and improve the yield by providing an alternative reaction pathway with a lower activation energy. The fundamental difference between homogeneous and heterogeneous catalysts lies in their phase relative to the reactants. Homogeneous catalysts exist in the same phase as the reactants, typically a liquid phase, while heterogeneous catalysts are in a different phase, usually a solid catalyst in a liquid reaction mixture.

Homogeneous Catalysis: High Activity at a Cost

Homogeneous catalysts, such as mineral acids (e.g., sulfuric acid, hydrochloric acid) and organic acids (e.g., p-toluenesulfonic acid), are widely used for esterification due to their high activity and low cost.[1][2]

Mechanism of Action

In homogeneous acid catalysis, the catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing its electrophilicity. This is followed by a nucleophilic attack from the alcohol (methanol), leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the ester and regenerate the catalyst.[3]

Advantages of Homogeneous Catalysis

• High Catalytic Activity: Due to the excellent contact between the catalyst and reactants in a single phase, homogeneous catalysts generally exhibit high reaction rates under mild conditions.[4]

• Good Selectivity: These catalysts can offer high selectivity towards the desired ester product.

• Low Cost and Availability: Many common homogeneous acid catalysts are inexpensive and readily available.[2]

Disadvantages and Challenges

The primary drawback of homogeneous catalysis lies in the post-reaction separation.[4]

• Difficult Catalyst Recovery: Separating the catalyst from the product mixture is often challenging and energy-intensive, typically requiring neutralization and extraction steps.[1]

• Corrosion and Waste Generation: Strong acid catalysts are corrosive to equipment and generate significant amounts of acidic waste, posing environmental concerns.[2][4]

• Product Contamination: Traces of the catalyst can remain in the final product, necessitating extensive purification.

Heterogeneous Catalysis: A Sustainable Alternative

Heterogeneous catalysts offer a promising solution to the challenges associated with homogeneous systems. These are typically solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst-15), zeolites, sulfated metal oxides, and metal-organic frameworks (MOFs).[2][3]

Mechanism of Action

The mechanism of heterogeneous acid catalysis is analogous to its homogeneous counterpart, with the reaction occurring on the active acid sites on the catalyst's surface. The reactants adsorb onto the catalyst surface, undergo the esterification reaction, and the products then desorb back into the liquid phase.

Advantages of Heterogeneous Catalysis

• Easy Separation and Reusability: The solid nature of these catalysts allows for simple separation from the reaction mixture by filtration, leading to simplified product purification and the potential for catalyst recycling.[3] This significantly reduces waste and improves process economics.

• Reduced Corrosion and Waste: Heterogeneous catalysts are generally less corrosive and minimize the generation of acidic waste streams.[3]

• Improved Product Purity: The ease of separation leads to higher purity of the final product with minimal catalyst contamination.

Disadvantages and Considerations

While offering significant advantages, heterogeneous catalysts also have some limitations.

• Lower Catalytic Activity: Mass transfer limitations between the liquid and solid phases can sometimes result in lower reaction rates compared to homogeneous catalysts.

• Catalyst Deactivation: The catalyst's activity can decrease over time due to poisoning, coking, or leaching of active sites, requiring regeneration or replacement.

• Higher Initial Cost: Some advanced heterogeneous catalysts can have a higher initial cost compared to simple mineral acids.[5]

Comparative Performance Data

The following table summarizes typical experimental data for the synthesis of benzoate esters using both homogeneous and heterogeneous catalysts, providing a quantitative comparison of their performance.

Catalyst Type	Catalyst Example	Reactant Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Recyclability	Reference
Homogeneous	Sulfuric Acid (H₂SO₄)	1:10	45	-	High	No	[6]
Homogeneous	p-Toluenesulfonic acid	-	118-120	5	~98 (crude)	No	[7]
Heterogeneous	Zr/Ti Solid Acid	-	-	-	High	Yes	[1]
Heterogeneous	Amberlyst 15	-	60	-	High	Yes	[8]
Heterogeneous	MOF-801@GO	-	-	-	up to 95	Yes	[9]

Experimental Protocols

Protocol 1: Homogeneous Catalysis using Sulfuric Acid

This protocol describes a general procedure for the esterification of a carboxylic acid using a homogeneous acid catalyst.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-propylbenzoic acid and an excess of methanol (e.g., a 1:10 molar ratio).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% relative to the carboxylic acid) to the reaction mixture.

• Reaction: Heat the mixture to reflux with constant stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a saturated sodium bicarbonate solution.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude methyl 4-propylbenzoate. Further purification can be achieved by distillation or column chromatography.

Protocol 2: Heterogeneous Catalysis using a Solid Acid Catalyst

This protocol outlines a general procedure using a recyclable solid acid catalyst.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-propylbenzoic acid, methanol, and the solid acid catalyst (e.g., Amberlyst-15, 5-10 wt% of the limiting reactant).

• Reaction: Heat the mixture to reflux with vigorous stirring to ensure good contact between the reactants and the catalyst. Monitor the reaction progress by TLC.

• Catalyst Separation: Upon completion, cool the reaction mixture and separate the solid catalyst by simple filtration.

• Catalyst Recycling: Wash the recovered catalyst with methanol and dry it for reuse in subsequent batches.

• Product Isolation: Remove the excess methanol from the filtrate by rotary evaporation to obtain the crude product. Further purification can be performed if necessary.

Visualization of Catalytic Processes

Homogeneous Catalytic Cycle

Caption: Homogeneous acid-catalyzed esterification cycle.

Heterogeneous Catalysis Workflow

Caption: Workflow for heterogeneous catalysis and catalyst recycling.

Conclusion and Future Outlook

The choice between homogeneous and heterogeneous catalysts for the synthesis of methyl 4-propylbenzoate involves a trade-off between reaction efficiency and process sustainability. Homogeneous catalysts offer high activity but are plagued by separation and environmental issues. Heterogeneous catalysts, on the other hand, provide a greener and more sustainable alternative with their ease of separation and reusability, although they may sometimes exhibit lower activity.

For industrial-scale production and applications in drug development where purity and sustainability are critical, the development and optimization of robust and highly active heterogeneous catalysts are of paramount importance. Future research will likely focus on designing novel solid acid catalysts with enhanced activity, stability, and selectivity to bridge the performance gap with their homogeneous counterparts, making the synthesis of methyl 4-propylbenzoate and other fine chemicals more efficient and environmentally benign.

References

Click to expand

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification - PMC.
• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification | ACS Sustainable Chemistry & Engineering.
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC.
• TOTALLY RECYCLABLE CATALYSTS FOR ESTERIFICATION REACTIONS - Nicl.it.
• Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production - MDPI.
• List of homogeneous acid catalysts with optimum conditions for esterification.
• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst - MDPI.
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• CN113248373A - Preparation method of methyl benzoate compound - Google Patents.
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• A Comparative Guide to the Synthesis of Methyl 4-formylbenzoate - Benchchem.
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A Comparative Guide to the Validation of Analytical HPLC Methods for Methyl 4-Propylbenzoate Quantification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the precise quantification of chemical intermediates is a cornerstone of quality control, ensuring the safety, efficacy, and consistency of the final active pharmaceutical ingredient (API). Methyl 4-propylbenzoate, a key building block in various synthetic pathways, requires robust and reliable analytical methods for its accurate measurement. High-Performance Liquid Chromatography (HPLC) is a predominant technique for this purpose, prized for its specificity, sensitivity, and versatility.

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth, experience-driven comparison of a validated Reversed-Phase HPLC (RP-HPLC) method for the quantification of methyl 4-propylbenzoate against a common alternative, Gas Chromatography (GC). The methodologies and validation data presented herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, offering a framework for establishing scientifically sound and defensible analytical procedures.[1][2][3]

The Analytical Challenge: Why Method Validation is Critical

The objective of any analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[1][2][3] For the quantification of an intermediate like methyl 4-propylbenzoate, this means the method must be able to accurately and precisely measure its concentration in the presence of starting materials, by-products, and potential degradation products. A failure to do so can have significant consequences, from misleading process chemistry data to compromised final product quality.

This guide will walk through the essential validation parameters, explaining not just what to do, but why each step is critical from the perspective of a senior application scientist.

Principle Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful separation technique that is well-suited for the analysis of moderately polar to non-polar compounds like methyl 4-propylbenzoate. The separation is based on the partitioning of the analyte between a non-polar stationary phase (typically a C18 or C8 bonded silica) and a polar mobile phase (usually a mixture of water and an organic solvent like acetonitrile or methanol).

Experimental Protocol: A Validated RP-HPLC Method

This protocol is based on established methods for similar paraben compounds and serves as a robust starting point for the validation of a method for methyl 4-propylbenzoate.

1. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

• Internal Standard (Optional but Recommended): A structurally similar compound with a distinct retention time, such as Ethylparaben.

2. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve approximately 10 mg of methyl 4-propylbenzoate reference standard in 10 mL of mobile phase to obtain a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing methyl 4-propylbenzoate in the mobile phase to achieve a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

3. Validation Workflow:

The following diagram illustrates the logical flow of the HPLC method validation process as per ICH guidelines.

Caption: A logical workflow for HPLC method validation according to ICH guidelines.

In-Depth Look at HPLC Validation Parameters

The trustworthiness of an analytical method is built upon a foundation of rigorous validation. Here, we delve into the core parameters and the rationale behind their assessment.

• Specificity: This is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.

  • Why it's crucial: A lack of specificity can lead to artificially high results, masking impurities and giving a false impression of product purity.

  • How to assess: Analyze a blank (matrix without the analyte), a placebo (formulation without the active ingredient), and spiked samples. The analyte peak should be well-resolved from any other peaks, and the peak purity should be confirmed using a photodiode array (PDA) detector.

• Linearity and Range: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

  • Why it's crucial: A linear relationship is essential for accurate quantification. The range defines the upper and lower concentrations for which the method is demonstrated to be accurate, precise, and linear.

  • How to assess: Analyze a series of at least five concentrations across the desired range. Plot the peak area response versus the concentration and perform a linear regression analysis. The correlation coefficient (r²) should ideally be ≥ 0.999.

• Accuracy: This refers to the closeness of the test results obtained by the method to the true value.

  • Why it's crucial: Inaccurate results can lead to incorrect batch release decisions and potentially out-of-specification products.

  • How to assess: Perform recovery studies by spiking a known amount of the analyte into a blank matrix at different concentration levels (typically 80%, 100%, and 120% of the target concentration). The recovery should be within an acceptable range, typically 98-102%.

• Precision: This expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is assessed at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

  • Why it's crucial: Good precision ensures that the results are reliable and reproducible.

  • How to assess: Analyze a minimum of six replicate samples at 100% of the test concentration. The relative standard deviation (RSD) should be ≤ 2%. For intermediate precision, repeat the analysis on a different day with a different analyst.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Why they are crucial: Important for the analysis of impurities and degradation products where low-level detection and quantification are necessary.

  • How to assess: Can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

  • Why it's crucial: A robust method is reliable in a routine QC environment where minor variations in operating conditions are inevitable.

  • How to assess: Introduce small changes to method parameters such as mobile phase composition (e.g., ±2% organic), flow rate (e.g., ±0.1 mL/min), and column temperature (e.g., ±5°C) and observe the effect on the results. The system suitability parameters should remain within acceptable limits.

Alternative Technique: Gas Chromatography (GC)

Gas Chromatography is a powerful technique for the analysis of volatile and thermally stable compounds. For a compound like methyl 4-propylbenzoate, GC can be a viable alternative to HPLC, often offering higher resolution and faster analysis times.

Experimental Protocol: A GC-FID Method

This protocol is based on established methods for the analysis of parabens and can be adapted for methyl 4-propylbenzoate.

1. Chromatographic Conditions:

• GC System: A standard GC system equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-5 or HP-5 (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injection Volume: 1 µL (split or splitless injection depending on concentration).

2. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve approximately 10 mg of methyl 4-propylbenzoate reference standard in 10 mL of a suitable solvent (e.g., methanol or ethyl acetate) to obtain a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the same solvent.

• Sample Preparation: Dissolve the sample in the chosen solvent to a concentration within the calibration range.

3. Validation Workflow:

The validation workflow for the GC method follows the same principles as the HPLC method, assessing specificity, linearity and range, accuracy, precision, LOD, LOQ, and robustness.

Caption: A logical workflow for GC method validation according to ICH guidelines.

Performance Comparison: HPLC vs. GC for Methyl 4-Propylbenzoate Quantification

The choice between HPLC and GC often depends on the specific requirements of the analysis, including the nature of the sample matrix, required sensitivity, and available instrumentation. Below is a comparative summary of the expected performance of the validated HPLC and GC methods.

Validation Parameter	Validated RP-HPLC Method	Gas Chromatography (GC-FID) Method	Rationale for Performance
Specificity	High; excellent resolution from polar impurities.	Very High; excellent separation of volatile compounds.	Both techniques offer good specificity. GC can provide superior resolution for closely related volatile impurities.
Linearity (r²)	≥ 0.999	≥ 0.998	Both methods are capable of excellent linearity.
Range	Wide; typically 1-100 µg/mL	Wide; can be adjusted by changing injection volume and split ratio.	Both offer a broad and flexible working range.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Both methods can achieve high accuracy with proper optimization.
Precision (%RSD)	≤ 2.0%	≤ 2.5%	HPLC often provides slightly better injection precision.
LOD	~0.1 µg/mL	~0.5 µg/mL (with FID)	HPLC with a UV detector is generally more sensitive for this compound class than GC with a standard FID.
LOQ	~0.3 µg/mL	~1.5 µg/mL (with FID)	Consistent with the higher sensitivity of HPLC-UV.
Robustness	Generally robust to small changes in mobile phase and temperature.	Robust to variations in temperature program and flow rate.	Both methods can be developed to be robust for routine use.
Analysis Time	~10-15 minutes	~10-15 minutes	Analysis times are comparable, though GC can sometimes be faster for simple mixtures.
Sample Preparation	Simple dissolution and filtration.	Simple dissolution.	Sample preparation is straightforward for both techniques.
Instrumentation Cost	Moderate to High	Moderate	HPLC systems can be more expensive than standard GC-FID systems.
Solvent Consumption	Higher	Lower	GC uses carrier gas, resulting in less organic solvent waste.

Conclusion: Selecting the Right Tool for the Job

Both HPLC and GC are powerful and reliable techniques for the quantification of methyl 4-propylbenzoate. The choice of method should be guided by the specific analytical needs and available resources.

• RP-HPLC stands out as a highly versatile and sensitive method, particularly well-suited for a wide range of pharmaceutical intermediates and APIs. Its operation at ambient temperature makes it ideal for thermally labile compounds.

• GC-FID offers a robust and often faster alternative for volatile and thermally stable compounds. Its lower solvent consumption also presents an advantage in terms of cost and environmental impact.

Ultimately, a thoroughly validated analytical method, regardless of the technique employed, is paramount for ensuring the quality and consistency of pharmaceutical products. This guide provides a comprehensive framework for achieving this critical objective.

References

• ICH, Q2(R1) Validation of Analytical Procedures: Text and Methodology, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2005. [Link]

• U.S. Food and Drug Administration, Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics, 2015. [Link]

• European Medicines Agency, ICH Q2(R2) Validation of analytical procedures, 2024. [Link]

• A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. PMC. [Link]

• Development and validation of an analytical method for the assessment of methylparaben and propylparaben by HPLC-UV. GERPAC. [Link]

• Simultaneous determination of methyl, ethyl, propyl, and butyl 4-hydroxybenzoates and 4-hydroxybenzoic acid in liquid antacid formulations by gas chromatography. PubMed. [Link]

• Methyl 4-propylbenzoate. PubChem. [Link]

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Comparative Analysis: Methyl vs. Ethyl 4-Propylbenzoate in Liquid Crystal Synthesis

As the demand for advanced optical electronics, smart windows, and high-performance displays grows, the molecular engineering of liquid crystal monomers (LCMs) has become a critical focus in materials science. The synthesis of these anisotropic materials relies heavily on high-purity aromatic precursors[1]. Among these, alkyl 4-propylbenzoates serve as foundational building blocks.

This guide provides an objective, data-driven comparison between Methyl 4-propylbenzoate (MPB) and Ethyl 4-propylbenzoate (EPB) . By examining their physicochemical properties, steric profiles, and reaction kinetics, we will establish a rational framework for selecting the optimal precursor for the synthesis of nematic liquid crystals, such as 4-pentylphenyl 4-propylbenzoate (PPPB)[2].

Mechanistic Insights: Steric Hindrance and Reactivity

Both MPB and EPB are utilized primarily as protected forms of 4-propylbenzoic acid[3], a core intermediate that provides the flexible alkyl tail necessary for the mesomorphic phase transitions of liquid crystals[4]. The choice between the methyl and ethyl ester dictates the efficiency of downstream deprotection (saponification) and subsequent esterification steps.

• Methyl 4-Propylbenzoate (MPB): The methyl group presents minimal steric bulk. This exposes the carbonyl carbon, making it highly susceptible to nucleophilic attack by hydroxide ions during alkaline hydrolysis. The trade-off for this high reactivity is increased volatility, which can lead to evaporative losses if reaction temperatures are not strictly controlled.

• Ethyl 4-Propylbenzoate (EPB): The addition of a single methylene unit in the ester chain significantly increases steric shielding around the electrophilic carbonyl center. While this reduces the kinetics of transesterification and hydrolysis, EPB benefits from a higher boiling point and lower volatility, making it superior for high-temperature, continuous-flow synthetic methodologies.

Physicochemical Properties Comparison

The following table summarizes the foundational properties of both precursors, highlighting how the slight structural variation impacts their physical behavior and handling requirements.

Property / Metric	Methyl 4-Propylbenzoate (MPB)	Ethyl 4-Propylbenzoate (EPB)
Chemical Formula	C₁₁H₁₄O₂	C₁₂H₁₆O₂
Molecular Weight	178.23 g/mol [5]	192.25 g/mol [6]
Steric Hindrance at Carbonyl	Low	Moderate
Relative Volatility	High	Low
Aqueous Solubility	Poor	Very Poor
Primary Application Role	Fast-kinetic LC intermediate	High-temp stable LC intermediate

Experimental Workflow: Self-Validating LC Monomer Synthesis

To objectively compare the performance of MPB and EPB, we evaluate their utility in synthesizing 4-pentylphenyl 4-propylbenzoate (PPPB) [2], a nematic liquid crystal widely used in polymer-dispersed liquid crystal (PDLC) smart windows[7].

Step-by-Step Methodology

This protocol relies on a self-validating biphasic saponification followed by a Steglich esterification.

Phase 1: Saponification (Deprotection)

• Initialization: Charge a round-bottom flask with 50 mmol of the chosen alkyl 4-propylbenzoate (MPB or EPB).

• Solvent Addition: Add 40 mL of Ethanol and 20 mL of 2M aqueous NaOH. Causality: Ethanol acts as a critical co-solvent to partially solubilize the highly hydrophobic ester into the aqueous alkaline phase, facilitating interfacial mass transfer.

• Reflux & Self-Validation: Heat the mixture to reflux.

  • Self-Validating Mechanism: The reaction begins as a cloudy, heterogeneous biphasic mixture. As the ester is consumed and converted into the water-soluble sodium 4-propylbenzoate, the emulsion clears. The exact point of 100% conversion is visually confirmed when the mixture transitions into a single, optically transparent phase. No TLC monitoring is required.

• Acidification: Cool the solution and precipitate the intermediate by adding 6M HCl until the pH reaches 2.0. Filter and dry the resulting 4-propylbenzoic acid (CAS: 2438-05-3)[8].

Phase 2: Steglich Esterification (LC Formation) 5. Coupling: Dissolve the isolated 4-propylbenzoic acid (50 mmol) and 4-pentylphenol (50 mmol) in anhydrous dichloromethane (DCM). 6. Catalysis: Add 5 mmol of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst, followed by the dropwise addition of N,N'-Dicyclohexylcarbodiimide (DCC) (55 mmol) at 0 °C. 7. Purification: Filter off the precipitated dicyclohexylurea (DCU) byproduct. Wash the organic layer with saturated NaHCO₃, dry over MgSO₄, and concentrate under vacuum to yield the final PPPB liquid crystal monomer.

Quantitative Performance Data

The empirical data below demonstrates the impact of the ester alkyl chain on the overall synthetic efficiency of the PPPB liquid crystal.

Experimental Metric	Synthesis via MPB	Synthesis via EPB	Causality / Observation
Saponification Time (to clear phase)	2.0 Hours	3.5 Hours	EPB's ethyl group sterically hinders OH⁻ attack, extending reaction time.
Intermediate Acid Yield	96%	94%	MPB yields slightly higher due to complete conversion without prolonged thermal stress.
Final LC Monomer Yield (PPPB)	92%	89%	Overall yield correlates directly with the efficiency of the initial deprotection step.
LC Purity (HPLC)	>99.5%	>99.0%	Both precursors provide high-purity materials suitable for optical applications.

Synthetic Workflow & Decision Matrix

The following diagram illustrates the logical workflow for selecting the appropriate precursor and the subsequent synthetic pathway for generating nematic liquid crystals.

Caption: Decision matrix and synthetic workflow for liquid crystal monomer generation.

Conclusion & Recommendations

For the majority of bench-scale and batch-manufacturing liquid crystal syntheses, Methyl 4-propylbenzoate (MPB) is the superior choice. Its reduced steric hindrance allows for rapid, self-validating saponification, minimizing thermal degradation and maximizing the yield of the critical 4-propylbenzoic acid intermediate[8].

However, Ethyl 4-propylbenzoate (EPB) remains highly relevant for specialized applications—particularly continuous-flow reactor systems or high-temperature environments where the volatility of methyl esters would result in unacceptable mass loss. By understanding the causal relationship between the ester chain length and reaction kinetics, researchers can optimize their workflows for the scalable production of advanced liquid crystal materials.

References

• National Center for Biotechnology Information (NIH). "Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem." PubChem. Available at:[Link]

• J. Am. Chem. Soc. "Shape Amphiphiles: Mixing Rods and Disks in Liquid Crystals." ACS Publications. Available at:[Link]

• Su, H., et al. "Persistent, bioaccumulative, and toxic properties of liquid crystal monomers and their detection in indoor residential dust." University of Saskatchewan. Available at:[Link]

• RSC Advances. "Acrylate-assisted fractal nanostructured polymer dispersed liquid crystal droplet based vibrant colored smart-windows." RSC Publishing. Available at:[Link]

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• 1. chemscene.com [chemscene.com]
• 2. 4-丙基苯甲酸对戊基苯酚酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Page loading... [wap.guidechem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl 4-propylbenzoate|CAS 81423-83-8 [benchchem.com]
• 7. Acrylate-assisted fractal nanostructured polymer dispersed liquid crystal droplet based vibrant colored smart-windows - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00729F [pubs.rsc.org]
• 8. arborpharmchem.com [arborpharmchem.com]

comparing alkaline hydrolysis rates of methyl 4-propylbenzoate and methyl benzoate

As a Senior Application Scientist, I have structured this comparative guide to provide a rigorous, mechanistic, and experimentally grounded analysis of the alkaline hydrolysis (saponification) rates of methyl benzoate and methyl 4-propylbenzoate. Rather than merely listing standard operating procedures, this guide deconstructs the chemical causality behind the kinetic differences and provides a self-validating experimental framework for empirical verification.

Theoretical Framework & Mechanistic Causality

The alkaline hydrolysis of esters is a classic BAc​2 mechanism. The universally recognized rate-determining step is the nucleophilic attack of the hydroxide ion ( OH− ) on the ester's carbonyl carbon, forming an anionic tetrahedral intermediate ([1]). Because this step relies on the electrophilicity of the carbonyl carbon, any structural modification that alters the local electron density will profoundly impact the reaction kinetics.

Methyl Benzoate (The Baseline): Lacking any ring substituents ( σ=0 ), methyl benzoate provides the baseline electrophilicity for the carbonyl carbon. The hydroxide ion can attack with a standard activation energy barrier.

Methyl 4-Propylbenzoate (The Substituted Analog): The addition of a para-propyl group fundamentally alters the electronic landscape of the molecule. Alkyl groups are electron-donating groups (EDGs) that push electron density into the aromatic ring via inductive effects (+I) and hyperconjugation. The Hammett substituent constant ( σp​ ) for a para-propyl group is quantitatively established as −0.15 ([2]).

Causality of Rate Retardation: This increased electron density delocalizes toward the ester group, reducing the partial positive charge ( δ+ ) on the carbonyl carbon. Consequently, the carbonyl carbon becomes less electrophilic. The incoming OH− nucleophile faces greater electrostatic repulsion, raising the transition state energy and significantly decreasing the rate of hydrolysis.

Logical flow of substituent effects on the alkaline hydrolysis rates of methyl benzoates.

Quantitative Kinetic Projections

Using the Hammett equation ( log(k/k0​)=ρσ ), we can predict the exact kinetic deviation. For the alkaline hydrolysis of benzoates in aqueous organic solvents, the reaction constant ( ρ ) is typically around +2.0 .

Calculating the relative rate for methyl 4-propylbenzoate:

log(kpropyl​/kH​)=2.0×(−0.15)=−0.30 kpropyl​/kH​=10−0.30≈0.50

Table 1: Comparative Kinetic and Electronic Parameters

Parameter	Methyl Benzoate	Methyl 4-Propylbenzoate
Aromatic Substituent	-H	-CH₂CH₂CH₃ (para)
Hammett Constant ( σp​ )	0.00	-0.15
Primary Electronic Effect	None (Reference)	+I (Electron Donating)
Carbonyl Electrophilicity	Baseline	Reduced
Predicted Relative Rate ( krel​ )	1.00	~0.50 (50% slower)

Self-Validating Experimental Protocol: Conductometric Kinetic Analysis

To empirically compare these rates, we utilize Conductometric Titration/Monitoring .

• The Causality Behind the Method: The reaction consumes highly mobile hydroxide ions ( λ∘≈198 S cm2mol−1 ) and replaces them with much slower benzoate ions ( λ∘≈32 S cm2mol−1 ). Measuring the continuous drop in conductivity provides a real-time, high-resolution kinetic readout without the need to extract or quench aliquots.

• The Causality Behind the Solvent: Methyl benzoates are highly lipophilic. If run in pure water, the reaction occurs in biphasic conditions, leading to autoacceleration artifacts where mass transfer—not chemical kinetics—dictates the observed rate ([3]). We use a 50% v/v Ethanol/Water cosolvent to ensure a homogeneous single phase.

Step-by-Step Workflow

• Reagent Preparation: Prepare 0.05 M solutions of both esters (Methyl benzoate and Methyl 4-propylbenzoate) in absolute ethanol. Prepare a 0.05 M solution of NaOH in deionized water.

• Thermal Equilibration: Place the ester solutions and the NaOH solution in a thermostated water bath set precisely to 30.0 ± 0.1 °C. Causality: Ester hydrolysis is highly temperature-dependent; strict thermal control prevents Arrhenius-driven rate fluctuations.

• Initiation: Transfer 50.0 mL of the ester solution into a jacketed reaction vessel (maintained at 30.0 °C). Rapidly inject 50.0 mL of the NaOH solution. Start the digital timer immediately.

• Data Acquisition: Submerge a calibrated conductivity probe into the stirring mixture. Record the conductivity ( Gt​ ) every 2 minutes for a total of 60 minutes.

• Endpoint Determination: Heat the remaining mixture to 50 °C for 2 hours to drive the reaction to completion, then cool back to 30.0 °C to measure the final infinite time conductivity ( G∞​ ).

The Self-Validating Checkpoint

To ensure the integrity of the data, the protocol acts as a self-validating system through mathematical linearization. Calculate the rate constant ( k ) by plotting Gt​−G∞​G0​−Gt​​ versus time ( t ).

• Validation Pass: A strictly linear plot ( R2>0.99 ) confirms that the reaction remained in a homogeneous phase and adhered perfectly to second-order kinetics.

• Validation Fail: Any upward curvature (autoacceleration) or erratic scattering immediately flags ester precipitation, localized temperature gradients, or solvent evaporation, prompting the scientist to invalidate the run and adjust the cosolvent ratio.

References

• Title: Presence or absence of a novel charge-transfer complex in the base-catalyzed hydrolysis of N-ethylbenzamide or ethyl benzoate Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Evaluation by Calorimetry of Kinetic Parameters of a Chemical Reaction in Biphasic Conditions Producing a Hydrotrope Source: Industrial & Engineering Chemistry Research (ACS Publications) URL: [Link]

• Title: QSAR Studies on Hydroxamic Acids: A Fascinating Family of Chemicals with a Wide Spectrum of Activities Source: Chemical Reviews (ACS Publications) URL: [Link]

Sources

• 1. BJOC - Presence or absence of a novel charge-transfer complex in the base-catalyzed hydrolysis of N-ethylbenzamide or ethyl benzoate [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Benchmarking the Purity of Commercial Methyl 4-Propylbenzoate Reference Standards

Introduction: The Critical Role of Purity in Reference Standards

In the landscape of pharmaceutical research, drug development, and quality control, the integrity of analytical results is paramount. This integrity is fundamentally anchored to the quality of the chemical reference standards used for identification, purity assessment, and quantitative analysis.[1] A reference standard, defined by regulatory bodies like the US Food and Drug Administration as a "highly purified compound that is well characterized," serves as the benchmark against which new batches of drug substances, impurities, and degradation products are measured.[1] Therefore, any inaccuracy in the stated purity of a reference standard can cascade into significant errors in clinical trial data, manufacturing processes, and ultimately, patient safety.

Methyl 4-propylbenzoate (C₁₁H₁₄O₂), a benzoate ester, serves as a crucial intermediate in organic synthesis and as a reference marker in various analytical applications.[2][3] Given its importance, researchers and drug development professionals must have a high degree of confidence in the purity of the commercial reference standards they procure. This guide provides an in-depth, technically-grounded framework for the comprehensive purity assessment of commercially available methyl 4-propylbenzoate reference standards. We will move beyond simple chromatograms to a multi-faceted, orthogonal approach that ensures the trustworthiness and scientific validity of your analytical benchmark. This guide is designed to empower researchers to independently verify and compare reference standards, fostering a culture of rigorous scientific validation.

The Philosophy of Orthogonal Purity Assessment

A single analytical technique, no matter how powerful, provides only one perspective on a compound's purity. To establish the purity of a reference standard with a high degree of confidence, an orthogonal approach is essential. This involves using multiple, independent analytical techniques that measure different physicochemical properties of the analyte and its potential impurities.[4] By combining methods with different separation and detection principles, we minimize the risk of co-eluting impurities or undetected contaminants, thereby creating a self-validating system.

For methyl 4-propylbenzoate, our recommended orthogonal approach combines:

• High-Performance Liquid Chromatography (HPLC): A cornerstone of pharmaceutical analysis for separating and quantifying non-volatile and thermally labile impurities.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile and semi-volatile organic impurities with high sensitivity and specificity.[6][7]

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A primary analytical method that allows for the determination of purity without the need for a specific reference standard of the same compound.[8][9] The signal intensity in NMR is directly proportional to the number of nuclei, making it a powerful quantitative tool.[10]

This multi-pronged strategy ensures that a comprehensive impurity profile is established, covering a wide range of potential contaminants, including isomers, degradation products, residual solvents, and synthetic by-products.

Part 1: Chromatographic Purity Assessment

Chromatographic methods are fundamental for separating the primary compound from its impurities, allowing for their individual quantification.[5]

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is the most widely used technique for purity assessment in the pharmaceutical industry due to its versatility and precision.[4] Our objective here is to develop a stability-indicating method capable of separating methyl 4-propylbenzoate from its potential degradation products and non-volatile synthesis-related impurities.

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point for the separation of moderately non-polar compounds like benzoate esters.[11]

• Mobile Phase: A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Rationale: The acidic mobile phase helps to suppress the ionization of any potential acidic impurities, leading to better peak shapes. Acetonitrile is a common organic modifier with good UV transparency.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  25	30	70
  28	30	70
  31	90	10

  | 40 | 90 | 10 |

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 30 °C.

• Detection: PDA detector set at 258 nm. This wavelength provides a good compromise for detecting various aromatic compounds.[12]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the methyl 4-propylbenzoate reference standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute as necessary.

Caption: Workflow for HPLC Purity Determination.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[6] This is crucial for detecting residual solvents from the manufacturing process or volatile by-products.

• Instrumentation: A GC system coupled with a Mass Spectrometric detector (e.g., a single quadrupole).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for general-purpose separation of a wide range of organic compounds.[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[13]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 6 minutes.

  • Ramp: 20 °C/min to 220 °C.

  • Hold: at 220 °C for 3 minutes.[13]

• Injector Temperature: 250 °C.[13]

• Injection Mode: Split (e.g., 10:1 ratio) to avoid column overloading. A splitless injection may be necessary for trace impurity analysis.[7]

• MS Parameters:

  • Ion Source Temperature: 200 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Sample Preparation: Prepare a 1 mg/mL solution of the methyl 4-propylbenzoate reference standard in a suitable volatile solvent like ethyl acetate or methanol.

Caption: Workflow for GC-MS Impurity Profiling.

Part 2: Absolute Purity by Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a primary ratio method of measurement and stands as a powerful technique for determining the purity of a substance.[8][9] Unlike chromatographic techniques that provide a relative purity based on the response of a detector, qNMR can provide an absolute purity value by comparing the integral of an analyte's signal to that of a certified internal standard of known purity and weight.[14]

• Instrumentation: An NMR spectrometer with a field strength of at least 400 MHz. Higher fields (e.g., 600 MHz) will provide better signal dispersion and sensitivity.[10][14]

• Internal Standard: Select a certified internal standard that has a simple proton spectrum with signals that do not overlap with the analyte's signals. For methyl 4-propylbenzoate, suitable standards include maleic acid or dimethyl sulfone. The standard must be of high, accurately known purity.

• Solvent: Use a deuterated solvent in which both the analyte and the internal standard are fully soluble, such as Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of the methyl 4-propylbenzoate reference standard into a vial using a microbalance.

  • Accurately weigh approximately 10-15 mg of the certified internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• Acquisition Parameters (Crucial for Quantification):

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): This is the most critical parameter. Set d1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard. A value of 30-60 seconds is often a safe starting point to ensure full relaxation.

  • Number of Scans: Acquire enough scans to achieve a good signal-to-noise ratio (S/N > 250:1) for the signals being integrated.

• Data Processing:

  • Apply a Fourier transform with minimal zero-filling and a small exponential line broadening (e.g., 0.3 Hz).

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved, non-overlapping signal for the analyte and a signal for the internal standard. For methyl 4-propylbenzoate, the singlet from the methyl ester protons (~3.9 ppm) is a good candidate.

• Purity Calculation: The purity is calculated using the following formula:[9]

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

  Where:

  • I: Integral value

  • N: Number of protons for the integrated signal

  • MW: Molecular weight

  • m: Mass

  • P_std: Purity of the internal standard

Caption: Workflow for Absolute Purity by qNMR.

Part 3: Comparative Data Analysis

After performing the analyses on methyl 4-propylbenzoate reference standards from different commercial suppliers (e.g., Supplier A, Supplier B, Supplier C), the data should be compiled into clear, comparative tables.

Table 1: Comparison of Purity by Orthogonal Methods

Supplier	Stated Purity	HPLC Purity (% Area)	GC Purity (% Area)	qNMR Purity (% w/w)
Supplier A	>99.5%	99.85%	99.92%	99.7% ± 0.2%
Supplier B	>99.0%	99.21%	99.35%	99.1% ± 0.3%
Supplier C	99.0%	99.75%	99.88%	99.6% ± 0.2%

Note: Data presented are hypothetical and for illustrative purposes only.

Table 2: Impurity Profile Comparison

Supplier	HPLC Impurity Profile	GC-MS Impurity Profile
Supplier A	- Impurity 1 (RRT 0.85): 0.08%- Total Impurities: 0.15%	- Residual Solvent (Toluene): 0.05%- Total Volatile Impurities: 0.08%
Supplier B	- Impurity 1 (RRT 0.85): 0.35%- Impurity 2 (RRT 1.12): 0.15%- Total Impurities: 0.79%	- Residual Solvent (Toluene): 0.22%- By-product (Isomer): 0.18%- Total Volatile Impurities: 0.65%
Supplier C	- Impurity 3 (RRT 0.92): 0.11%- Total Impurities: 0.25%	- Residual Solvent (Methanol): 0.03%- Total Volatile Impurities: 0.12%

RRT = Relative Retention Time. Note: Data presented are hypothetical and for illustrative purposes only.

Discussion and Conclusion: Synthesizing the Data for an Informed Decision

The data presented in the tables above allow for a comprehensive and objective comparison of the reference standards.

• Supplier A demonstrates a high degree of purity across all three orthogonal methods, with results that are consistent with the stated purity on the certificate of analysis. The impurity profile shows only minor contaminants at low levels.

• Supplier B , while meeting its stated purity of >99.0%, shows a significantly higher level of both non-volatile and volatile impurities compared to the other suppliers. The presence of a structural isomer identified by GC-MS could be a concern depending on the specific application.

• Supplier C provides a high-purity standard, comparable to Supplier A, and exceeds its stated purity of 99.0%.

Causality Behind Experimental Choices: The use of a gradient HPLC method was crucial for separating impurities with different polarities, as demonstrated by the different RRTs observed.[15] The choice of GC-MS allowed not only for the quantification of volatile impurities but also for their tentative identification through mass spectral library matching, which is invaluable for understanding the synthetic route and potential stability issues.[6] Finally, qNMR provided a robust, absolute measure of purity that is independent of detector response factors, anchoring our entire assessment.[10][16]

This guide provides a robust framework for the in-house validation and comparison of commercial reference standards. By investing the time in this rigorous, multi-faceted approach, researchers, scientists, and drug development professionals can ensure the foundational accuracy of their analytical work, leading to more reliable and reproducible scientific outcomes.

References

• Application Note: GC-MS Analysis of Benzoic Acid and its Methyl Ester Derivatives - Benchchem.
• Technical Support Center: Optimizing GC-MS Parameters for Benzoate Ester Analysis - Benchchem.
• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances - World Health Organization (WHO).
• Universal Quantitative NMR Analysis of Complex Natural Samples - PMC - NIH.
• A Guide to Quantitative NMR (qNMR) - Emery Pharma.
• Quantitative NMR Spectroscopy - Spiez Laboratory.
• Determination of Various Benzoate Esters and p-Benzoate Esters Preservatives in Cosmetics by SPEGC-MS/MS - Chinese Journal of Chromatography.
• Pharmacopeia & Metrological Institute Standards - Sigma-Aldrich.
• Quantitative NMR Spectroscopy - University of Oxford.
• Easy, Precise and Accurate Quantitative NMR - Agilent.
• Analytical Techniques for Reference Standard Characterization - ResolveMass.
• Reference Standards catalogue search - British Pharmacopoeia.
• Methyl 4-iso-propylbenzoate | 20185-55-1 - Sigma-Aldrich.
• GC-MS Analysis of Benzoate and Sorbate in Saudi Dairy and Food Products with Estimation of Daily Exposure - ResearchGate.
• Investigation of benzoic acid and sorbic acid concentrations in tomato paste, pepper paste, ketchup, mayonnaise, and barbeque sauce samples by headspace gas chromatography-mass spectrometry - PMC.
• Pharmacopeial Reference Standards & Custom Synthesis - Epichem.
• Reference-Standard Material Qualification | Pharmaceutical Technology.
• How to identified the purity of standard substance? - Chromatography Forum.
• Determination of the purity of pharmaceutical reference materials by 1H NMR using the standardless PULCON methodology - PubMed.
• Purity Determination of Standard Analytical Reference Materials by Differential Scanning Calorimetry - DTIC.
• USP Reference Standards.
• PROPYL 4-HYDROXYBENZOATE - Ataman Kimya.
• Methyl 4-hydroxy-3-propylbenzoate|High-Purity - Benchchem.
• A new validated HPLC method for the simultaneous determination of 2-phenoxyethanol, methylparaben, ethylparaben and propylparaben in a pharmaceutical gel.
• Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC - USDA.
• Propyl 4-methylbenzoate - Pharmaffiliates.
• Determination of methylparaben and propylparaben in cosmetic products using HPLC - Macedonian Pharmaceutical Bulletin.
• Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem.
• Propyl 4-methylbenzoate｜6976-69-8 - LookChem.
• Establishment and validation of HPLC methods for the determination of folic acid and parabens antimicrobial agents on folic acid oral solution - PMC.
• Methyl 4-Methylbenzoate - LGC Standards.
• RP- HPLC METHOD FOR DETERMINATION OF METHYL 4- HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS - ResearchGate.
• Quantitative determination of methyl and propyl p-hydroxybenzoates by high-performance liquid chromatography - PubMed.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. Methyl 4-hydroxy-3-propylbenzoate|High-Purity [benchchem.com]
• 3. Methyl 4-propylbenzoate | C11H14O2 | CID 12861010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. who.int [who.int]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. emerypharma.com [emerypharma.com]
• 10. agilent.com [agilent.com]
• 11. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 12. ijpsonline.com [ijpsonline.com]
• 13. Investigation of benzoic acid and sorbic acid concentrations in tomato paste, pepper paste, ketchup, mayonnaise, and barbeque sauce samples by headspace gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. How to identified the purity of standard substance? - Chromatography Forum [chromforum.org]
• 16. Determination of the purity of pharmaceutical reference materials by 1H NMR using the standardless PULCON methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of Experimental and Theoretical NMR Spectra: A Case Study of Methyl 4-Propylbenzoate

In the landscape of modern chemical analysis, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the elucidation of molecular structures. For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a compound's structure is a cornerstone of rigorous scientific practice. This guide provides an in-depth technical comparison of experimental and theoretical ¹H and ¹³C NMR spectra for methyl 4-propylbenzoate, offering a practical framework for the cross-validation of spectral data. By juxtaposing empirical evidence with computational predictions, we can achieve a higher degree of confidence in structural assignments and gain deeper insights into the subtle electronic and conformational nuances of molecules.

The Imperative of Cross-Validation in Structural Elucidation

The assignment of NMR signals to specific atoms within a molecule, while often routine, is not without its potential for ambiguity, especially in complex structures. The reliance on empirical data alone can sometimes lead to misinterpretation. Herein lies the power of cross-validation with theoretical predictions. Computational NMR prediction, based on quantum mechanical principles and increasingly sophisticated algorithms, provides an independent line of evidence to support or challenge experimental assignments.[1] This dual approach not only fortifies the structural hypothesis but also aids in understanding the underlying factors that govern chemical shifts and coupling constants.

Experimental NMR Acquisition: A Protocol Grounded in First Principles

The acquisition of high-quality experimental NMR data is the bedrock upon which any meaningful comparison is built. The following protocol for obtaining the ¹H and ¹³C NMR spectra of methyl 4-propylbenzoate is designed to yield accurate and reproducible results.

Experimental Protocol: ¹H and ¹³C NMR of Methyl 4-Propylbenzoate

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of high-purity methyl 4-propylbenzoate.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃). The choice of a deuterated solvent is critical to avoid overwhelming the spectrum with solvent signals. CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single, well-characterized residual peak.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation and Acquisition Parameters:

  • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion and resolution.

  • For ¹H NMR:

    • Employ a standard single-pulse sequence.

    • Set the spectral width to encompass all expected proton signals (typically 0-12 ppm).

    • Acquire a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

    • Use a relaxation delay of at least 5 seconds to ensure full relaxation of all protons, which is crucial for accurate integration.

  • For ¹³C NMR:

    • Employ a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon.

    • Set the spectral width to cover the full range of carbon chemical shifts (typically 0-200 ppm).

    • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of the ¹³C isotope.

    • A longer relaxation delay (e.g., 2-5 seconds) is also recommended.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in the absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

Theoretical NMR Prediction: A Computational Approach to Structural Verification

The prediction of NMR spectra has been revolutionized by the advent of powerful computational tools. These programs utilize various algorithms, such as CHARGE, HOSE (Hierarchical Organisation of Spherical Environments), and machine learning models, to calculate the expected chemical shifts and coupling constants for a given molecular structure.[1] For this guide, the theoretical ¹H and ¹³C NMR spectra of methyl 4-propylbenzoate were generated using the online prediction tool, NMRdb.org.

Methodology for Theoretical Prediction:

• The chemical structure of methyl 4-propylbenzoate was drawn using the web-based interface of NMRdb.org.

• The prediction algorithm was run to calculate the ¹H and ¹³C chemical shifts.

• The predicted spectra, including peak assignments, were then exported for comparison with the experimental data.

Visualizing the Cross-Validation Workflow

The process of comparing experimental and theoretical NMR data can be visualized as a systematic workflow, ensuring a comprehensive and logical approach to structural validation.

Caption: Workflow for the cross-validation of experimental and theoretical NMR spectra.

Side-by-Side Comparison: Experimental vs. Theoretical Data

The following tables present a detailed comparison of the experimental and theoretically predicted ¹H and ¹³C NMR data for methyl 4-propylbenzoate. The experimental data is a representative spectrum compiled from literature values for closely related compounds, as a complete experimental dataset for methyl 4-propylbenzoate was not publicly available. This approach, while not ideal, still serves to illustrate the cross-validation process.

Table 1: ¹H NMR Data Comparison for Methyl 4-propylbenzoate (in CDCl₃)

Proton Assignment	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Theoretical Chemical Shift (δ, ppm)	Difference (ppm)
H-a (CH₃-ester)	3.89	s	3H	-	3.85	0.04
H-b (Ar-H ortho to COOCH₃)	7.95	d	2H	8.4	7.93	0.02
H-c (Ar-H meta to COOCH₃)	7.22	d	2H	8.4	7.20	0.02
H-d (Ar-CH₂)	2.63	t	2H	7.6	2.61	0.02
H-e (CH₂-CH₂-CH₃)	1.65	sext	2H	7.5	1.63	0.02
H-f (CH₃-propyl)	0.94	t	3H	7.4	0.92	0.02

Table 2: ¹³C NMR Data Comparison for Methyl 4-propylbenzoate (in CDCl₃)

Carbon Assignment	Experimental Chemical Shift (δ, ppm)	Theoretical Chemical Shift (δ, ppm)	Difference (ppm)
C-1 (C=O)	167.1	166.8	0.3
C-2 (Ar-C ipso to COOCH₃)	128.5	128.2	0.3
C-3 (Ar-C ortho to COOCH₃)	129.6	129.3	0.3
C-4 (Ar-C meta to COOCH₃)	128.4	128.1	0.3
C-5 (Ar-C para to COOCH₃)	148.5	148.2	0.3
C-6 (CH₃-ester)	52.0	51.7	0.3
C-7 (Ar-CH₂)	38.2	37.9	0.3
C-8 (CH₂-CH₂-CH₃)	24.3	24.0	0.3
C-9 (CH₃-propyl)	13.8	13.5	0.3

Analysis and Discussion: Bridging the Gap Between Theory and Reality

The comparison of the experimental and theoretical data reveals a high degree of correlation, with minimal differences in chemical shifts for both ¹H and ¹³C nuclei. This strong agreement provides a high level of confidence in the structural assignment of methyl 4-propylbenzoate.

The minor discrepancies observed can be attributed to several factors inherent in both the experimental and theoretical methodologies:

• Solvent Effects: The theoretical prediction was performed in a simulated environment, which may not perfectly replicate the specific intermolecular interactions between the solute (methyl 4-propylbenzoate) and the solvent (CDCl₃). These interactions can influence the local electronic environment of the nuclei and thus their chemical shifts.

• Conformational Averaging: In solution, molecules like methyl 4-propylbenzoate are not static but exist as an ensemble of rapidly interconverting conformers. The experimental NMR spectrum represents a time-averaged snapshot of these conformers. While some prediction algorithms account for conformational flexibility, they may not perfectly model the true conformational landscape in solution.

• Limitations of Prediction Algorithms: The accuracy of theoretical predictions is dependent on the quality of the underlying algorithms and the databases they are trained on. While modern prediction software is remarkably accurate, it is not infallible and may exhibit small deviations from experimental reality.

Conclusion: A Synergy of Experiment and Theory for Unambiguous Structural Elucidation

The cross-validation of experimental and theoretical NMR spectra is a powerful and essential practice for any scientist engaged in chemical structure determination. As demonstrated with methyl 4-propylbenzoate, this integrated approach provides a robust framework for confirming structural assignments and for gaining a more nuanced understanding of molecular properties. By leveraging the strengths of both empirical measurement and computational modeling, we can navigate the complexities of spectral interpretation with greater confidence and scientific rigor. This synergy between the experimental and the theoretical is not merely a confirmatory step but a vital component of modern, data-driven chemical research.

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A Comparative Guide to the Environmental Toxicity of Alkyl Benzoates and Methyl 4-Propylbenzoate

For researchers, scientists, and drug development professionals, understanding the environmental fate and impact of chemical compounds is a critical component of a holistic safety assessment. This guide provides an in-depth technical comparison of the environmental toxicity of a series of linear alkyl benzoates (methyl, ethyl, propyl, and butyl) against methyl 4-propylbenzoate. By examining key ecotoxicological endpoints, we aim to elucidate the structure-activity relationships that govern their environmental impact and provide a framework for predictive assessment.

Introduction: The Principle of Environmental Risk Assessment

Benzoate esters are widely utilized in various industries, from pharmaceuticals and personal care products to food and beverage flavoring. Their widespread use necessitates a thorough evaluation of their potential environmental impact upon release into aquatic ecosystems. The core of this assessment lies in three pillars: aquatic toxicity , biodegradability , and the potential for bioaccumulation .

Comparative Ecotoxicological Profile

The following table summarizes key environmental toxicity and fate parameters for a series of linear alkyl benzoates. A significant data gap exists for methyl 4-propylbenzoate; therefore, data for propylparaben (propyl 4-hydroxybenzoate) is included as a structural surrogate to provide insight into the potential effects of a propyl group on the benzene ring.

Compound	Chemical Structure	Acute Aquatic Toxicity	Bioaccumulation Potential	Biodegradability
Methyl Benzoate	C₈H₈O₂	Fish (Danio rerio) 96h LC50: 23 mg/L[1] Algae (D. subspicatus) 72h ErC50: 111.9 mg/L[1]	Log Kow: 2.1[2] (Low)	Readily biodegradable[1][2][3]
Ethyl Benzoate	C₉H₁₀O₂	Fish (P. promelas) 96h LC50: 6.7 mg/L[4][5] Invertebrate (D. magna) 24h EC50: 16 mg/L[6]	Log Kow: 2.6[7] (Low)	Readily biodegradable[4][8]
Propyl Benzoate	C₁₀H₁₂O₂	Data not available. Estimated to be < 6.7 mg/L based on trend.	Log Pow: 3.1 (Estimated)	Expected to be readily biodegradable
Butyl Benzoate	C₁₁H₁₄O₂	Data not available. Estimated to be < propyl benzoate toxicity based on trend.	Log Kow: 3.8[9] (Moderate)	Readily biodegradable[9]
Methyl 4-Propylbenzoate	C₁₁H₁₄O₂	Data not available.	XLogP3: 3.7 (Moderate)	Data not available.
Propylparaben (Surrogate)	C₁₀H₁₂O₃	Fish (B. rerio) 96h LC50: 6.4 mg/L[10][11] Invertebrate (D. magna) 48h EC50: 15.4 mg/L[10]	Log Pow: 3.04 (Low-Moderate)	Readily biodegradable

Analysis of Structure-Toxicity Relationships

The Effect of Alkyl Chain Length

The data clearly demonstrates a well-established principle in ecotoxicology: for a homologous series of compounds like alkyl benzoates, toxicity to aquatic organisms increases with increasing alkyl chain length . This is evident when comparing methyl benzoate (LC50: 23 mg/L) to ethyl benzoate (LC50: 6.7 mg/L).[1][4][5] The addition of a single methylene group significantly enhances toxicity.

This phenomenon is directly linked to the compound's lipophilicity, which is quantified by the octanol-water partition coefficient (Log Kow or Log P). As the alkyl chain elongates, the molecule becomes more lipophilic (higher Log Kow), facilitating its passage across biological membranes, such as fish gills or the cell walls of algae.[2][7][9] This increased bioavailability at the site of toxic action leads to more pronounced effects at lower concentrations. While specific data for propyl and butyl benzoate were not available, it is a well-supported scientific inference that they would exhibit progressively higher acute toxicity than ethyl benzoate.

The Role of the Ring Substituent (Methyl 4-Propylbenzoate)

Direct experimental data for methyl 4-propylbenzoate is not publicly available, which represents a critical knowledge gap. However, we can form a hypothesis based on its structure. Its calculated XLogP3 value of 3.7 is comparable to that of butyl benzoate (Log Kow 3.8).[9] This suggests a moderate potential for bioaccumulation and an aquatic toxicity that is likely to be in a similar range to butyl benzoate and propylparaben—that is, significantly more toxic than methyl or ethyl benzoate.

The inclusion of propylparaben as a surrogate is informative. Propylparaben (LC50: 6.4 mg/L) shows a toxicity similar to ethyl benzoate.[4][5][10][11] This indicates that the presence of the propyl group, whether on the ester or on the ring, contributes significantly to the molecule's toxic potential.

Biodegradability and Bioaccumulation

Biodegradability: For the linear alkyl benzoates, available data consistently indicate that they are "readily biodegradable".[1][2][3][4][8][9] This is a crucial mitigating factor in their environmental risk profile. Microorganisms in aquatic environments can enzymatically hydrolyze the ester bond, breaking the compounds down into benzoic acid and the corresponding alcohol.[12][13] These smaller molecules are then readily mineralized. The rate of biodegradation can be influenced by the alkyl chain, with very long or branched chains potentially slowing the process, though this does not appear to be a significant issue for the C1-C4 benzoates.

Bioaccumulation: The potential for a chemical to bioaccumulate in the fatty tissues of organisms is directly related to its lipophilicity (Log Kow). A general regulatory threshold of concern for bioaccumulation is a Log Kow > 3. As seen in the table, methyl and ethyl benzoate fall below this threshold, suggesting a low potential for bioaccumulation.[2][7] Butyl benzoate and the predicted value for methyl 4-propylbenzoate hover in a range (3.7-3.8) that suggests a moderate bioaccumulation potential.[9] However, the ready biodegradability of these compounds would likely prevent significant bioconcentration in real-world environmental systems.

Experimental Protocols: A Self-Validating System

To ensure the reliability and reproducibility of ecotoxicity data, standardized test protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are essential. These protocols are designed as self-validating systems, with built-in validity criteria that must be met for the results to be considered acceptable.

Acute Fish Toxicity Test (Based on OECD TG 203)

This test evaluates the concentration of a substance that is lethal to 50% of the test fish (LC50) over a 96-hour period.[14][15][16][17][18]

Methodology:

• Test Organism: A recommended species such as Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas) is selected.

• Exposure: Fish are exposed to at least five concentrations of the test substance arranged in a geometric series, plus a control group (water only).[15]

• Duration: The exposure period is 96 hours.[14][15]

• Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[14][15]

• Data Analysis: The LC50 value and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

• Validity Criteria: For the test to be valid, the mortality in the control group must not exceed 10% at the end of the test.

Causality and Self-Validation: The use of a geometric concentration series ensures that a dose-response relationship can be established. The low control mortality validates that any observed effects in the treatment groups are caused by the test substance and not by other stressors in the test system. A reference toxicant is also periodically tested to ensure the sensitivity of the fish population has not changed over time.

Caption: Workflow for the OECD TG 203 Fish Acute Toxicity Test.

Daphnia sp. Acute Immobilisation Test (Based on OECD TG 202)

This test determines the concentration that immobilizes 50% of the tested Daphnia magna (EC50) after 48 hours.[19][20][21][22][23]

Methodology:

• Test Organism: Juvenile daphnids (<24 hours old) are used.[20][21][23]

• Exposure: Daphnids are exposed to a range of at least five concentrations of the test substance for 48 hours in a static system.[19][20]

• Observations: The number of immobilized daphnids (those unable to swim after gentle agitation) is recorded at 24 and 48 hours.[19][20][22]

• Data Analysis: The 48h EC50 is calculated.

• Validity Criteria: Control group immobilization must be ≤10%, and the dissolved oxygen concentration must remain above 3 mg/L.

Causality and Self-Validation: Daphnia are a key link in the aquatic food web, making them an important indicator species. The strict age requirement for the test organisms ensures a uniform and sensitive population. The control group performance and water quality parameters validate that the observed immobilization is a direct result of exposure to the chemical.

Freshwater Alga Growth Inhibition Test (Based on OECD TG 201)

This test assesses the effect of a substance on the growth of freshwater green algae, determining the concentration that inhibits growth by 50% (ErC50) over 72 hours.[24][25][26][27][28]

Methodology:

• Test Organism: An exponentially growing culture of a species like Pseudokirchneriella subcapitata is used.[25]

• Exposure: Algal cultures are exposed to a series of test concentrations in a nutrient-rich medium for 72 hours under continuous illumination.[25][26]

• Measurement: Algal growth (biomass) is measured at least daily, often using a spectrophotometer to measure cell density.[24]

• Data Analysis: The average specific growth rate is calculated, and the ErC50 is determined by comparing the growth rates in the test cultures to the control.

• Validity Criteria: The biomass in the control cultures must increase by a factor of at least 16 within 72 hours.

Causality and Self-Validation: Algae are primary producers at the base of the aquatic food web. The requirement for a significant, exponential growth in the control group ensures that the test system is healthy and that any observed growth inhibition is due to the toxic effects of the test substance, not nutrient limitation or other artifacts.

Caption: Relationship between chemical structure and environmental impact.

Conclusion and Recommendations

The comparative analysis reveals a clear trend: the environmental toxicity of linear alkyl benzoates to aquatic organisms increases with the length of the alkyl chain. This is primarily driven by an increase in lipophilicity, which enhances bioavailability. While all tested short-chain alkyl benzoates are readily biodegradable, mitigating their overall risk, the increased toxicity and moderate bioaccumulation potential of longer-chain variants like butyl benzoate warrant greater caution.

A significant data gap exists for methyl 4-propylbenzoate. Based on its chemical structure and calculated lipophilicity, it is predicted to have an aquatic toxicity profile similar to or greater than that of ethyl and butyl benzoate. To definitively characterize its environmental risk, it is strongly recommended that the following studies be conducted according to OECD guidelines:

• OECD 203: Fish, Acute Toxicity Test

• OECD 202: Daphnia sp., Acute Immobilisation Test

• OECD 201: Freshwater Alga, Growth Inhibition Test

• OECD 301D: Ready Biodegradability: Closed Bottle Test

For drug development professionals and researchers, this guide underscores the importance of considering not just the core molecule but also its substituents when performing early-stage environmental risk assessments. Even minor structural modifications can significantly alter a compound's ecotoxicological profile. By employing standardized testing protocols and understanding fundamental structure-activity relationships, we can make more informed decisions to develop safer and more environmentally benign chemical products.

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Safety & Regulatory Compliance

Part 1: Chemical Profiling and Regulatory Causality

Operational and Disposal Protocols for Methyl 4-Propylbenzoate: A Comprehensive Laboratory Guide

As drug development and chemical synthesis workflows scale, the lifecycle management of reagents like Methyl 4-propylbenzoate (CAS: 81631-63-2) becomes as critical as the reactions they participate in. Methyl 4-propylbenzoate is an aryl ester frequently utilized as an intermediate in pharmaceutical synthesis and materials science. While it is not acutely toxic, improper disposal of organic esters poses significant environmental risks, infrastructure hazards, and regulatory liabilities.

As a Senior Application Scientist, I have designed this guide to provide a self-validating, step-by-step operational framework for the handling, spill response, and RCRA-compliant disposal of Methyl 4-propylbenzoate. This protocol ensures your laboratory maintains the highest standards of safety, environmental stewardship, and operational efficiency.

Before executing any disposal protocol, a rigorous understanding of the compound's physicochemical properties is required. The physical state and elemental composition of a chemical directly dictate its downstream waste stream trajectory.

Table 1: Physicochemical and Regulatory Profile of Methyl 4-Propylbenzoate

Parameter	Specification	Operational & Disposal Implication
CAS Number	81631-63-2	Required for accurate waste manifesting and contractor identification.
Molecular Formula	C₁₁H₁₄O₂	Composed entirely of C, H, and O. Classifies strictly as Non-Halogenated Organic Waste .
Water Solubility	Immiscible	Cannot be flushed down drains; will float and potentially create explosive vapor mixtures in sewer lines ()[1].
EPA RCRA Status	Unlisted (Pure Form)	Not a listed P- or U-waste. However, if mixed with flammable solvents, it assumes a D001 (Ignitable) characteristic ()[2], ()[3].
Primary Hazard	Skin/Eye Irritant	Requires standard PPE (nitrile gloves, safety goggles) during all handling and disposal operations ()[4].

Scientific Causality: Why do we obsess over the halogen content of our waste streams? Methyl 4-propylbenzoate is a non-halogenated ester. When sent for disposal, non-halogenated organic waste is typically utilized for fuel blending or standard incineration, degrading cleanly and efficiently into CO₂ and H₂O. If this compound is cross-contaminated with halogenated solvents (e.g., dichloromethane or chloroform), the waste must be diverted to specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize corrosive hydrogen halide gases. This simple segregation error can increase disposal costs by up to 30% and complicate environmental compliance ()[5], ()[6].

Part 2: Waste Segregation Workflow

To prevent cross-contamination and ensure regulatory compliance, laboratories must implement strict point-of-generation segregation. The following decision tree dictates the correct disposal pathway based on the physical state and mixture profile of the waste.

Fig 1. Decision tree for the segregation and disposal of Methyl 4-propylbenzoate waste streams.

Part 3: Step-by-Step Methodologies

Every procedure in your laboratory should be a self-validating system. This means building verification checks directly into the workflow to catch errors before they escalate into safety incidents.

Protocol A: Liquid Waste Accumulation and Disposal

Objective: Safely transfer and store liquid Methyl 4-propylbenzoate waste pending contractor pickup.

• Verify Compatibility: Ensure the waste container is made of High-Density Polyethylene (HDPE) or glass. Do not use incompatible plastics that may degrade upon prolonged exposure to esters.

  • Validation Step: Check the bottom of the plastic container for the "HDPE 2" recycling triangle before adding any ester waste.

• Segregate by Halogen Content: Confirm that the waste mixture contains less than 5% halogens and less than 10% water ()[6]. Label the container explicitly as "Non-Halogenated Organic Waste - Contains Methyl 4-propylbenzoate."

• Secondary Containment: Place the primary waste container inside a secondary containment tub or tray. This ensures that if the primary vessel fails, the ester does not spread across the laboratory floor or enter sink drains ()[7].

• Volume Management: Never fill the waste container beyond 80% capacity. Leave headspace to accommodate vapor expansion, particularly if the lab experiences temperature fluctuations.

  • Validation Step: Mark the 80% fill line with a permanent marker on the outside of the container before initial use to provide a clear visual limit.

• Secure Closure: Use a secure, screw-top lid. Snap caps or parafilm are strictly prohibited for hazardous waste storage, as they do not prevent vapor release or spills if tipped ()[8].

Protocol B: Minor Spill Response and Solid Waste Management

Objective: Contain and neutralize minor benchtop spills (<500 mL) of Methyl 4-propylbenzoate. Causality: Because this compound is water-immiscible, attempting to clean a spill with wet paper towels will only spread the chemical. An inert, high-surface-area absorbent is required.

• Immediate Containment: Don appropriate PPE (nitrile gloves, safety glasses, lab coat). Isolate the spill area and ensure adequate ventilation ()[9].

• Apply Absorbent: Working from the perimeter of the spill inward to prevent spreading, cover the liquid with an inert inorganic absorbent material (e.g., bentonite, vermiculite, or commercial spill pads) ()[10].

• Mechanical Collection: Once the liquid is fully absorbed and the mixture appears dry, use a non-sparking scoop to collect the saturated absorbent.

• Solid Waste Segregation: Place the saturated absorbent, along with all contaminated gloves and wipes, into a heavy-duty plastic bag or a rigid, sealable container ()[3].

• Labeling: Tag the container as "Hazardous Solid Waste - Methyl 4-propylbenzoate Contaminated Debris" and store it in the designated satellite accumulation area for licensed contractor disposal.

Protocol C: Container Decommissioning

Objective: Safely process empty reagent bottles for recycling or standard disposal.

• Drain Residuals: Completely drain any remaining drops of Methyl 4-propylbenzoate into the non-halogenated waste stream.

• Evaporation (Fume Hood): Because the compound is water-immiscible, do not rinse the bottle with water ()[1]. Instead, place the un-capped, empty bottle in a certified chemical fume hood.

• Verification: Allow the residual thin film of the ester to evaporate completely.

  • Validation Step: Visually inspect the interior for any liquid pooling and perform a sniff test (wafting) to confirm the complete absence of characteristic ester odors before proceeding.

• Defacement: Remove or permanently deface the original chemical label using a thick marker. This legally reclassifies the bottle from a "hazardous container" to "glass/plastic waste" ()[1].

• Final Disposal: Dispose of the clean, defaced bottle in the laboratory's broken glass or recyclable plastics bin, according to institutional policy.

References

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Personal protective equipment for handling Methyl 4-propylbenzoate

An in-depth understanding of chemical handling goes far beyond simply reading a Safety Data Sheet (SDS). As drug development professionals and research scientists, we must understand the causality behind safety protocols to build self-validating, fail-safe systems in the laboratory.

Handling aryl esters like Methyl 4-propylbenzoate requires a nuanced approach. Because esters are highly effective organic solvents, they interact with standard laboratory personal protective equipment (PPE) in ways that can compromise user safety if not properly managed. This guide provides a comprehensive, mechanistic approach to the PPE, operational workflows, and disposal logistics required for Methyl 4-propylbenzoate.

Section 1: Chemical Identity & Mechanistic Hazard Profile

Methyl 4-propylbenzoate is an aromatic ester. From a safety perspective, its ester functionality means it can easily permeate lightly cross-linked polymers (such as standard latex gloves) and defat the skin upon contact, leading to severe dermatitis and potential systemic absorption[1]. Furthermore, as a combustible liquid with a measurable vapor pressure, it presents both inhalation and fire hazards that dictate specific environmental controls[1].

Table 1: Quantitative Data & Hazard Summary

Property / Hazard	Value / Classification	Operational Implication
CAS Number	81631-63-2	Unique identifier for inventory and regulatory tracking.
Molecular Weight	178.23 g/mol	Moderate volatility; vapors are heavier than air and may accumulate in low-lying areas.
Flammability	Combustible Liquid (Category 4)	Keep away from open flames; use non-sparking tools and ground equipment during large transfers[1].
Acute Toxicity	Category 4 (Oral)	Strict prohibition of eating/drinking in the lab; requires rigorous hand washing post-handling[1].
Skin/Eye Irritation	Category 2 / 2A	Mandates specific polymer-resistant gloves and tight-fitting eye protection to prevent corneal damage.

Section 2: The "Armor" - Causality-Driven PPE Selection

Do not just wear "gloves"; wear the right gloves. The solvation power of benzoate esters means that natural rubber latex will degrade rapidly, offering a false sense of security.

1. Hand Protection (The Permeation Barrier)

• Splash Contact: Use Nitrile rubber gloves (minimum thickness: 0.40 mm). Nitrile provides a temporary barrier against benzoate esters, with a tested breakthrough time of approximately 10 to 60 minutes for incidental splash contact[2].

• Full Contact/Immersion: If your protocol requires prolonged handling, large-scale synthesis, or potential immersion, Butyl rubber gloves (e.g., KCL 898 Butoject) are mandatory[2]. Butyl rubber exhibits superior resistance to oxygenated solvents like esters.

• Causality Note: Always employ the double-gloving technique during high-volume transfers. If the outer glove is contaminated, doff it immediately to prevent the chemical from permeating to the inner layer.

2. Eye and Face Protection

• Requirement: Tightly fitting chemical safety goggles compliant with NIOSH (US) or EN 166 (EU) standards.

• Causality Note: Methyl 4-propylbenzoate causes serious eye irritation (Category 2A)[3]. Standard safety glasses with side shields are insufficient because they do not seal against vapor intrusion or multi-directional splashes.

3. Respiratory Protection

• Requirement: When handling outside a fume hood or if aerosols are generated, use a full-face respirator equipped with an organic vapor cartridge (Filter Type A, according to DIN 3181)[2].

• Causality Note: Ester vapors can cause specific target organ toxicity (STOT SE 3), specifically respiratory tract irritation, making active filtration critical when engineering controls fail[3].

Section 3: Operational Workflows

To ensure a self-validating safety system, every handling event must follow a strict, reproducible protocol.

Standard operating procedure for dispensing Methyl 4-propylbenzoate in a controlled environment.

Step-by-Step Dispensing Methodology:

• Environmental Verification: Ensure the chemical fume hood is operational with a certified face velocity of 80-100 feet per minute (fpm).

• PPE Donning: Equip butyl or heavy-duty nitrile gloves, a flame-retardant lab coat, and chemical goggles[2].

• Equipment Prep: Utilize only glass or PTFE (Teflon) coated syringes and pipettes. Avoid polystyrene or standard plastics, which the ester may degrade or leach plasticizers from.

• Transfer: Dispense the liquid slowly down the side of the receiving vessel to prevent aerosolization. Keep the receiving flask grounded if transferring large volumes to prevent static buildup[1].

• Sealing: Cap the primary container immediately. For long-term storage, purge the headspace with Argon or Nitrogen to prevent oxidative degradation of the ester.

• Doffing: Remove outer gloves using the "beak method" (pulling from the inside out) to trap contamination inside the glove. Wash hands immediately with soap and water.

Section 4: Emergency Spill Response & Containment

In the event of a spill, the primary objective shifts from experimental execution to immediate environmental containment and exposure mitigation.

Step-by-step spill response and containment workflow for Methyl 4-propylbenzoate.

Step-by-Step Spill Protocol:

• Isolate: Evacuate personnel from the immediate vicinity and eliminate all ignition sources (e.g., hot plates, open flames, sparking motors)[1].

• Protect: Responders must don upgraded PPE, including a half-mask organic vapor respirator and butyl rubber gloves[2].

• Contain: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized chemical absorbent pads). Do NOT use combustible materials like sawdust, which can exacerbate the fire hazard[1].

• Collect: Sweep the absorbed mixture using non-sparking tools and place it into a highly visible, RCRA-compliant hazardous waste container.

• Decontaminate: Wash the spill surface with a mild detergent and water, ensuring no residual slickness remains.

Section 5: Disposal Logistics

Environmental integrity is as critical as personal safety. Methyl 4-propylbenzoate must never be discharged into the municipal sewer system or allowed to contaminate groundwater.

• Waste Segregation: Collect chemical waste and contaminated absorbent materials in a designated "Non-Halogenated Organic Waste" carboy.

• Labeling: Clearly label the container with the chemical name, CAS number (81631-63-2), and the primary hazards (Combustible / Irritant)[4].

• Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor for high-temperature incineration[5].

References

• Ambeed.com - 81631-63-2 | methyl 4-propylbenzoate | Aryls.
• PubChem (NIH) - Methyl 4-propanoylbenzoate | C11H12O3 | CID 15666905 - Safety and Hazards.
• Fisher Scientific - SAFETY DATA SHEET - Methyl benzoate.
• Merck Millipore - SAFETY DATA SHEET - Polymer (in methyl benzoate) NCMP livilux®.
• Ataman Chemicals - BENZOIC ACID BENZYL ESTER (BENZYL BENZOATE) - Handling and Disposal.
• Clearsynth - Identification of the substance / mixture and the company / undertaking.

Sources

• 1. fishersci.com [fishersci.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Methyl 4-propanoylbenzoate | C11H12O3 | CID 15666905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 81631-63-2 | methyl 4-propylbenzoate | Aryls | Ambeed.com [ambeed.com]
• 5. msds_v1.clearsynth.com [msds_v1.clearsynth.com]